[Pyr1]-Apelin-13

• CAS: 217082-60-5

Core Science & Biosynthesis

The Agonist Action of [Pyr1]-Apelin-13: A Technical Guide to its Mechanism

For Immediate Release

This technical guide provides an in-depth examination of the mechanism of action of [Pyr1]-Apelin-13, a key endogenous ligand for the APJ receptor. As the most abundant and stable isoform of the apelin peptide family in the cardiovascular system, understanding its function is critical for researchers in physiology, pharmacology, and drug development. [Pyr1]-Apelin-13 is a potent agonist that activates complex downstream signaling cascades, leading to significant physiological effects, particularly within the cardiovascular system.

Overview of [Pyr1]-Apelin-13

[Pyr1]-Apelin-13 is a 13-amino acid peptide that is post-translationally modified at its N-terminus, where the glutamine residue is cyclized to form pyroglutamate. This modification confers resistance to degradation by exopeptidases, resulting in a longer biological half-life compared to other apelin isoforms.[1][2][3] It is recognized as the predominant apelin isoform in human cardiac tissue and plasma.[1][4][5][6] The peptide exerts its effects by binding to the APJ receptor, a Class A G protein-coupled receptor (GPCR), initiating a cascade of intracellular signaling events.[7]

Receptor Binding and Affinity

[Pyr1]-Apelin-13 binds with high, sub-nanomolar affinity to the APJ receptor.[8] Competitive binding assays using radiolabeled ligands are standard for quantifying this interaction. The binding affinity is typically expressed as the dissociation constant (Kd) or the inhibitor concentration (Ki) that displaces 50% of the radioligand.

Parameter	Value	Cell/Tissue Type	Reference
Kd	4.5 nM	Human APJ Receptor	[4]
pKi	8.83 ± 0.06	Human Heart	[9]

Table 1: Binding Affinity of [Pyr1]-Apelin-13 to the APJ Receptor.

Signaling Pathways

Upon binding to the APJ receptor, [Pyr1]-Apelin-13 acts as an agonist, triggering two major signaling pathways: the canonical G protein-dependent pathway and the β-arrestin-dependent pathway.[7][10] The balance between these pathways, a concept known as biased agonism, can influence the ultimate physiological outcome.[9][11]

G Protein-Dependent Signaling

The APJ receptor primarily couples to the inhibitory G protein, Gαi.[10][12] Activation of Gαi by [Pyr1]-Apelin-13 leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).[9][12] This is a key mechanism underlying many of the peptide's cellular effects. Furthermore, G protein activation can lead to the phosphorylation of downstream kinases such as ERK1/2 and Akt, which are involved in cell proliferation, migration, and survival.[10][12]

β-Arrestin-Dependent Signaling

Like many GPCRs, the activated APJ receptor can also be phosphorylated, leading to the recruitment of β-arrestin proteins.[9][10] β-arrestin recruitment mediates receptor desensitization and internalization, a process that attenuates G protein signaling.[10][11] However, β-arrestin can also act as a signal transducer itself, initiating G protein-independent signaling cascades, including pathways that can also lead to ERK1/2 activation.[11][13] Studies suggest that different apelin isoforms can exhibit bias towards either G protein or β-arrestin pathways, fine-tuning the cellular response.[9][14]

Figure 1: [Pyr1]-Apelin-13 G Protein-Dependent Signaling Pathway.

Figure 2: [Pyr1]-Apelin-13 β-Arrestin-Dependent Signaling Pathway.

Functional Potency and Efficacy

The functional consequence of APJ receptor activation by [Pyr1]-Apelin-13 is measured in various cell-based and tissue-based assays. Potency is often reported as the half-maximal effective concentration (EC50) or its logarithmic form (pD2).

Assay	Parameter	Value	Cell/Tissue Type	Reference
cAMP Inhibition	pD2	9.67 ± 0.04	CHO-K1 cells	[9]
β-Arrestin Recruitment	pD2	8.65 ± 0.10	CHO-K1 cells	[15]
Receptor Internalization	pD2	9.28 ± 0.10	U2OS cells	[15]
Vasoconstriction	pD2	8.4 ± 0.2	Human Saphenous Vein	[8]
Positive Inotropy	EC50	40 - 125 pM	Human Paced Atrial Strips	[5][6]
ERK1/2 Phosphorylation	EC50	~10 nM (Significant)	HEK293-APJ cells	[16]

Table 2: Functional Potency of [Pyr1]-Apelin-13 in Various Assays.

Physiological Effects

The signaling cascades initiated by [Pyr1]-Apelin-13 translate into significant physiological actions, primarily impacting the cardiovascular system.

• Vasodilation and Vasoconstriction: In blood vessels with intact endothelium, [Pyr1]-Apelin-13 promotes vasodilation, an effect often mediated by nitric oxide (NO) or prostanoids.[3][5] Conversely, in endothelium-denuded vessels, it can cause vasoconstriction by acting directly on vascular smooth muscle cells.[3][6][8][17]

• Cardiac Contractility: [Pyr1]-Apelin-13 is a potent positive inotropic agent, meaning it increases the force of cardiac muscle contraction.[5][6][9][17] This has made the apelin/APJ system a target for heart failure therapies.

• Blood Pressure Regulation: In vivo, the administration of [Pyr1]-Apelin-13 typically leads to a decrease in blood pressure, a consequence of its vasodilatory effects.[3][18]

Experimental Protocols

Radioligand Binding Assay

This assay determines the binding affinity of a ligand to its receptor.

Figure 3: Workflow for a Radioligand Binding Assay.

Methodology:

• Membrane Preparation: Culture cells (e.g., HEK293) stably expressing the human APJ receptor. Harvest and homogenize cells in an ice-cold buffer, followed by centrifugation to pellet the cell membranes. Resuspend the pellet in a suitable buffer.[10]

• Binding Reaction: In a 96-well plate, combine the membrane preparation with a fixed concentration of radiolabeled [¹²⁵I]-[Pyr1]-Apelin-13 and varying concentrations of unlabeled [Pyr1]-Apelin-13 (competitor).[10][19]

• Incubation: Incubate the plate for a defined period (e.g., 2 hours) at a controlled temperature (e.g., 30°C) to allow the binding to reach equilibrium.[10]

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters, which trap the membranes with bound radioligand while allowing unbound radioligand to pass through. Wash the filters with ice-cold buffer.[10]

• Detection: Measure the radioactivity retained on the filters using a gamma counter.[10] Non-specific binding is determined in the presence of a high concentration of unlabeled ligand.

• Analysis: Plot the percentage of specific binding against the log concentration of the competitor to calculate the IC50, which can then be converted to the Ki value.[10]

cAMP Inhibition Assay

This assay measures the functional consequence of Gαi activation.

Methodology:

• Cell Culture: Seed cells expressing the APJ receptor (e.g., CHO-K1) into a 96-well plate and allow them to adhere.[20]

• Treatment: Pre-treat the cells with various concentrations of [Pyr1]-Apelin-13 for a short period.

• Stimulation: Add forskolin, a potent activator of adenylyl cyclase, to all wells (except negative controls) to stimulate cAMP production.[9]

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., ELISA or TR-FRET).[20]

• Analysis: The inhibitory effect of [Pyr1]-Apelin-13 is seen as a reduction in forskolin-stimulated cAMP levels. Plot the percentage of inhibition against the log concentration of the agonist to determine the IC50 or pD2 value.[9]

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated APJ receptor.

Methodology:

• Assay System: Use an engineered cell line that co-expresses the APJ receptor fused to one part of a reporter enzyme (e.g., ProLink) and β-arrestin fused to the complementary part (e.g., Enzyme Acceptor).[21]

• Cell Plating: Plate the engineered cells in a microplate.

• Treatment: Add varying concentrations of [Pyr1]-Apelin-13 to the wells and incubate for a specified time (e.g., 90 minutes).[19][22]

• Detection: Add the enzyme substrate. Recruitment of β-arrestin to the receptor brings the enzyme fragments together, forming an active enzyme that converts the substrate, generating a chemiluminescent or fluorescent signal.[21]

• Analysis: Measure the signal using a plate reader. Plot the signal intensity against the log concentration of the agonist to generate a dose-response curve and calculate the EC50 or pD2 value.[11]

Conclusion

[Pyr1]-Apelin-13 is a potent and stable endogenous agonist of the APJ receptor. Its mechanism of action involves high-affinity binding followed by the activation of both Gαi-dependent and β-arrestin-dependent signaling pathways. These pathways lead to the inhibition of cAMP production, modulation of kinase cascades, and ultimately, significant physiological effects, including potent regulation of vascular tone and cardiac contractility. The detailed understanding of these mechanisms, facilitated by the experimental protocols outlined herein, is crucial for the ongoing exploration of the apelin system as a therapeutic target for cardiovascular and other diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. ahajournals.org [ahajournals.org]
• 6. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. Biased Signaling Favoring Gi over β-Arrestin Promoted by an Apelin Fragment Lacking the C-terminal Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Biased signaling favoring gi over β-arrestin promoted by an apelin fragment lacking the C-terminal phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Cardiac action of the first G protein biased small molecule apelin agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Apelin-13 induces ERK1/2 but not p38 MAPK activation through coupling of the human apelin receptor to the Gi2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Expanding the apelin receptor pharmacological toolbox using novel fluorescent ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 22. Functional Agonists of the Apelin (APJ) Receptor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-Depth Technical Guide to [Pyr1]-Apelin-13 Signaling Pathways in Cardiomyocytes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the signaling pathways activated by [Pyr1]-Apelin-13 in cardiomyocytes. [Pyr1]-Apelin-13 is a potent, endogenous agonist of the apelin receptor (APJ), a G protein-coupled receptor that plays a crucial role in cardiovascular homeostasis.[1][2] Understanding the intricate signaling cascades initiated by [Pyr1]-Apelin-13 is paramount for the development of novel therapeutics for cardiovascular diseases, including heart failure.[3][4][5] This document details the core signaling pathways, presents quantitative data for key interactions, outlines detailed experimental protocols, and provides visual representations of the signaling networks.

Core Signaling Pathways of [Pyr1]-Apelin-13 in Cardiomyocytes

[Pyr1]-Apelin-13, the predominant isoform of apelin in the human heart, activates the APJ receptor, leading to the initiation of downstream signaling cascades that modulate cardiomyocyte function.[6][7] These pathways can be broadly categorized into G protein-dependent and β-arrestin-dependent signaling, which collectively influence processes such as contractility, hypertrophy, and cell survival.

G Protein-Dependent Signaling

Upon binding of [Pyr1]-Apelin-13, the APJ receptor couples primarily to the inhibitory G protein, Gαi.[8] This interaction triggers a cascade of events:

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[9]

• Activation of PI3K-Akt Pathway: The Gβγ subunits released from the heterotrimeric G protein can activate phosphoinositide 3-kinase (PI3K). Activated PI3K then phosphorylates and activates Akt (also known as protein kinase B). The PI3K-Akt pathway is a central node in cell survival and growth signaling.[10][11]

• Activation of ERK1/2 Pathway: The signaling cascade downstream of G protein activation also leads to the phosphorylation and activation of extracellular signal-regulated kinases 1 and 2 (ERK1/2).[10][11] This activation can occur through both Gαi and Gβγ subunits, often involving intermediate kinases.

• Modulation of p70S6K: Downstream of both the Akt and ERK1/2 pathways is the ribosomal protein S6 kinase (p70S6K). Its activation is crucial for protein synthesis and has been implicated in apelin-13 (B560349) induced cardiomyocyte hypertrophy.[10][11]

β-Arrestin-Dependent Signaling

Beyond the canonical G protein signaling, the APJ receptor can also signal through β-arrestin. This pathway is often associated with receptor desensitization and internalization, but also with distinct signaling outcomes:

• Biased Agonism: The concept of biased agonism is particularly relevant to the apelin system. Some ligands may preferentially activate either the G protein-dependent or the β-arrestin-dependent pathway.[3][4] This has significant implications for drug development, as it may be possible to design drugs that selectively engage beneficial pathways while avoiding detrimental ones. For instance, Gαi signaling is often considered cardioprotective, while β-arrestin signaling has been linked to detrimental cardiac hypertrophy in some contexts.[3][8]

• ERK1/2 Activation: β-arrestin can act as a scaffold protein, bringing together components of the MAPK cascade, leading to a sustained activation of ERK1/2 that is independent of G protein signaling.[12][13]

Functional Outcomes in Cardiomyocytes

The activation of these signaling pathways by [Pyr1]-Apelin-13 culminates in a range of physiological responses in cardiomyocytes:

• Positive Inotropic Effect: [Pyr1]-Apelin-13 has been shown to increase cardiomyocyte contractility.[6][7][14] This effect is thought to be mediated, in part, by an increase in myofilament sensitivity to calcium, potentially through the activation of the Na+/H+ exchanger and subsequent intracellular alkalinization.[14]

• Cardiomyocyte Hypertrophy: The role of apelin signaling in cardiac hypertrophy is complex. While some studies suggest a pro-hypertrophic role through the PI3K-Akt-ERK1/2-p70S6K pathway and autophagy,[10][11] others indicate that Gαi-biased signaling may protect against pathological hypertrophy.[3][8]

• Cardioprotection: Apelin signaling is generally considered to be cardioprotective, promoting cell survival and protecting against ischemic injury.[15]

Quantitative Data Summary

The following tables summarize key quantitative data from the literature regarding the interaction of [Pyr1]-Apelin-13 and related compounds with the apelin receptor and their effects on downstream signaling and cardiomyocyte function.

Table 1: Receptor Binding Affinities and Functional Potencies

Ligand	Receptor/Cell Type	Assay	Parameter	Value	Reference
[Pyr1]-apelin-13	Human Heart	Radioligand Binding	pKi	8.83 ± 0.06	[9]
[Pyr1]-apelin-13	HEK293 cells expressing APJ	cAMP Inhibition	pD2	9.67 ± 0.04	[9]
[Pyr1]-apelin-13	Human Mammary Artery	Vasodilation	EC50	0.6 to 1.6 nM	[6][7]
[Pyr1]-apelin-13	Human Paced Atrial Strips	Inotropy	EC50	40 to 125 pM	[6][7]
CMF-019	Human Heart	Radioligand Binding	Ki	Nanomolar range	[16]
CMF-019	HEK293 cells expressing APJ	cAMP Inhibition	pD2	Sub-nanomolar	[16]
BMS-986224	HEK293 cells expressing APJ	Radioligand Binding	Kd	0.3 nmol/L	[17][18]

Table 2: In Vivo Hemodynamic Effects in Rats

Ligand	Dose	Parameter	Effect	Reference
[Pyr1]-apelin-13	Acute infusion	Stroke Volume	Dose-dependent increase	[17][19]
[Pyr1]-apelin-13	Acute infusion	Cardiac Output	Dose-dependent increase	[17][19]
[Pyr1]-apelin-13	1 and 10 μg	mLVSP	Significant decrease	[15]
[Pyr1]-apelin-13	1 and 10 μg	± dP/dtmax	Significant increase	[15]
BMS-986224	Short-term infusion	Cardiac Output	10%-15% increase	[17][18]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate [Pyr1]-Apelin-13 signaling in cardiomyocytes.

Cardiomyocyte Isolation and Culture

Objective: To obtain a viable and pure population of primary cardiomyocytes for in vitro experiments.

Protocol for Neonatal Rat Cardiomyocyte Isolation:

• Heart Extraction: Euthanize neonatal rats (1-3 days old) and excise the hearts under sterile conditions.

• Atria Removal and Ventricle Mincing: Remove the atria and mince the ventricular tissue into small pieces.

• Enzymatic Digestion: Perform a series of digestions using a solution containing trypsin and collagenase to dissociate the tissue into single cells.

• Cell Filtration and Pre-plating: Filter the cell suspension to remove undigested tissue. Pre-plate the cells for a short period to allow for the preferential attachment of fibroblasts.

• Cardiomyocyte Plating: Collect the non-adherent cardiomyocytes and plate them onto laminin-coated culture dishes.

• Culture: Maintain the cardiomyocytes in a suitable culture medium, such as DMEM supplemented with fetal bovine serum and antibiotics, in a humidified incubator at 37°C and 5% CO2.

Western Blotting for Phosphorylated Proteins (p-Akt, p-ERK1/2)

Objective: To quantify the activation of key signaling proteins by measuring their phosphorylation status.

• Cell Treatment and Lysis: Treat cultured cardiomyocytes with [Pyr1]-Apelin-13 for the desired time and concentration. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-phospho-Akt Ser473, anti-phospho-ERK1/2 Thr202/Tyr204) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total form of the protein.

cAMP Measurement Assay

Objective: To measure the intracellular levels of cAMP in response to [Pyr1]-Apelin-13 stimulation.

• Cell Plating: Plate cardiomyocytes in a multi-well plate.

• Cell Treatment: Treat the cells with [Pyr1]-Apelin-13 in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. A positive control, such as forskolin, should be included.

• Cell Lysis and cAMP Extraction: Lyse the cells and extract the intracellular cAMP.

• cAMP Quantification: Measure the cAMP concentration using a competitive enzyme-linked immunosorbent assay (ELISA) kit or a time-resolved fluorescence resonance energy transfer (TR-FRET) based assay, following the manufacturer's instructions.

β-Arrestin Recruitment Assay

Objective: To measure the recruitment of β-arrestin to the APJ receptor upon agonist stimulation.

• Cell Line: Use a cell line (e.g., HEK293) stably co-expressing the APJ receptor fused to a protein tag (e.g., ProLink™) and β-arrestin fused to an enzyme acceptor (EA).

• Cell Plating and Treatment: Plate the cells and treat with [Pyr1]-Apelin-13 or other test compounds.

• Enzyme Complementation: Agonist-induced β-arrestin recruitment brings the ProLink™ and EA tags into proximity, leading to the formation of a functional enzyme.

• Signal Detection: Add a substrate for the complemented enzyme and measure the resulting chemiluminescent or fluorescent signal, which is proportional to the extent of β-arrestin recruitment.

Measurement of Cardiomyocyte Contractility

Objective: To assess the inotropic effects of [Pyr1]-Apelin-13 on isolated cardiomyocytes.

• Cardiomyocyte Preparation: Isolate adult cardiomyocytes and allow them to adhere to a laminin-coated coverslip.

• Instrumentation: Use a video-based edge detection system or a similar instrument to monitor the sarcomere length or cell shortening of single, electrically paced cardiomyocytes.

• Treatment and Recording: Perfuse the cardiomyocytes with a buffer containing [Pyr1]-Apelin-13 at various concentrations and record the changes in contractility parameters, such as the amplitude and velocity of shortening and relengthening.

Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the core signaling pathways of [Pyr1]-Apelin-13 in cardiomyocytes and a typical experimental workflow.

Caption: [Pyr1]-Apelin-13 signaling pathways in cardiomyocytes.

References

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. One-Hour Procedure to Isolate Primary Cardiomyocytes from Neonatal Mouse and Rat Hearts | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Video: Isolation and Cultivation of Adult Rat Cardiomyocytes [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. Measuring Cardiomyocyte Contractility and Calcium Handling In Vitro | Springer Nature Experiments [experiments.springernature.com]
• 7. Measuring Cardiomyocyte Contractility and Calcium Handling In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Considerations for an In Vitro, Cell-Based Testing Platform for Detection of Drug-Induced Inotropic Effects in Early Drug Development. Part 2: Designing and Fabricating Microsystems for Assaying Cardiac Contractility With Physiological Relevance Using Human iPSC-Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. journals.physiology.org [journals.physiology.org]
• 12. med.emory.edu [med.emory.edu]
• 13. bitesizebio.com [bitesizebio.com]
• 14. researchgate.net [researchgate.net]
• 15. Effect of apelin on the cardiac hemodynamics in hypertensive rats with heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. revvity.com [revvity.com]
• 17. Biased Signaling Favoring Gi over β-Arrestin Promoted by an Apelin Fragment Lacking the C-terminal Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Differential ERK1/2 Signaling and Hypertrophic Response to Endothelin-1 in Cardiomyocytes from SHR and Wistar-Kyoto Rats: A Potential Target for Combination Therapy of Hypertension - PMC [pmc.ncbi.nlm.nih.gov]

The Apelin Peptide Family: From Discovery to Therapeutic Potential

A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the discovery, characterization, and history of the apelin peptide family and its cognate receptor, APJ. It is intended for researchers, scientists, and professionals in drug development who are interested in the burgeoning field of apelinergic system research. This document details the initial identification of apelin from bovine stomach extracts, the subsequent elucidation of its various isoforms, and the discovery of a second endogenous ligand, Elabela/Toddler. Key experimental methodologies that were instrumental in these discoveries are described, and quantitative data are summarized in tabular format for clarity. Furthermore, signaling pathways and experimental workflows are visually represented using diagrams to facilitate a deeper understanding of the molecular mechanisms at play.

Introduction: The Serendipitous Discovery of a Novel Signaling System

The breakthrough came in 1998 when a research group led by Kazuhiko Tatemoto isolated a novel peptide from bovine stomach extracts that specifically activated the APJ receptor.[3][4] This peptide was aptly named "apelin" for A PJ E ndogenous L igand.[2] The initial discovery identified a 36-amino acid peptide, now known as apelin-36 (B1139625).[5] This seminal work marked the birth of the apelinergic system and opened up a new avenue of research into its physiological and pathological roles.

The Apelin Peptide Family: A Multiplicity of Bioactive Isoforms

Subsequent research revealed that apelin-36 is just one member of a larger family of peptides derived from a common precursor.

Preproapelin and Post-Translational Processing

The human apelin gene (APLN), located on the X chromosome (Xq25-26.1), encodes a 77-amino acid preproprotein called preproapelin.[6][7] This precursor protein undergoes a series of post-translational modifications to generate various biologically active apelin isoforms.[8] The initial cleavage of a 22-residue signal peptide produces a 55-amino acid proapelin (apelin-55).[9] Further processing by endopeptidases at specific cleavage sites results in the formation of shorter C-terminal fragments.[8]

The predominant and most well-characterized isoforms are named according to the number of amino acids they contain:

• Apelin-36 [9]

• Apelin-17 [9]

• Apelin-13 (B560349) [9]

A pyroglutamated form of apelin-13, [Pyr1]apelin-13 , has also been identified and is noted for its increased resistance to enzymatic degradation, leading to a longer biological half-life.[8] While other isoforms like apelin-12 have been synthesized and studied, apelin-13 and [Pyr1]apelin-13 are considered the most predominant and potent isoforms in various tissues.[8]

Elabela/Toddler: A Second Endogenous Ligand

For over a decade, the various apelin isoforms were thought to be the sole endogenous ligands for the APJ receptor. However, in 2013, a second, distinct endogenous peptide ligand was independently discovered and named Elabela or Toddler .[8][9] Elabela is a 54-amino acid peptide encoded by the APELA gene.[9] Its discovery, initially in the context of embryonic development (hence the name "Toddler"), added a new layer of complexity and intrigue to the apelinergic system.[9] Studies have shown that Elabela can be processed into smaller, active forms, such as a 32-amino acid peptide.[10]

The Apelin Receptor (APJ): A Key Player in Physiology and Disease

The apelin receptor, officially designated as APLNR, is a class A GPCR.[1][3] As mentioned, it was cloned in 1993 and shares structural homology with the AT1 receptor.[10] The human APLNR gene is located on chromosome 11 and encodes a 380-amino acid protein.[11] The APJ receptor is widely distributed throughout the body, with expression detected in the heart, lungs, kidneys, brain, adipose tissue, and endothelial cells, suggesting a broad range of physiological functions.[7][10]

Experimental Protocols: Unraveling the Apelinergic System

The discovery and characterization of the apelin peptide family and its receptor were made possible through a series of key experiments. The following sections detail the methodologies employed in this foundational research.

Isolation and Identification of Apelin

The initial isolation of apelin by Tatemoto and colleagues serves as a classic example of forward pharmacology.

Experimental Workflow for Apelin Isolation

Caption: Workflow for the isolation and identification of apelin.

Methodology:

• Tissue Extraction: Bovine stomach tissue was homogenized, and the resulting extract was centrifuged to obtain a supernatant containing soluble peptides.[4]

• Bioassay: A functional bioassay was established using Chinese Hamster Ovary (CHO) cells stably expressing the human APJ receptor.[4] The activation of the receptor by a ligand was detected by measuring the increase in the extracellular acidification rate using a microphysiometer.[4] This change reflects G-protein activation and subsequent cellular metabolic responses.

• Purification: The crude extract was subjected to multiple rounds of chromatography, including ion exchange and reverse-phase high-performance liquid chromatography (HPLC). At each step, fractions were tested in the bioassay to track the activity.

• Sequencing and Cloning: The purified active peptide was sequenced using Edman degradation. Based on this partial amino acid sequence, a probe was designed to screen a bovine stomach cDNA library. This led to the cloning of the full-length cDNA encoding the 77-amino acid preproapelin.[4]

Characterization of Apelin Isoforms and Receptor Binding

Following the initial discovery, researchers synthesized various C-terminal fragments of preproapelin to identify the minimal active sequence and compare the potencies of different isoforms.

Key Experimental Techniques:

• Solid-Phase Peptide Synthesis: Apelin-36, -17, -13, and other fragments were chemically synthesized to obtain pure material for in vitro and in vivo studies.

• Radioligand Binding Assays: To determine the binding affinity of different apelin isoforms to the APJ receptor, competitive binding assays were performed. A radiolabeled apelin peptide (e.g., [125I][Pyr1]apelin-13) is incubated with cells or membranes expressing the APJ receptor in the presence of increasing concentrations of unlabeled competitor peptides (the different apelin isoforms). The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined, from which the binding affinity (Ki) can be calculated.

• Functional Assays:

  • cAMP Measurement: Activation of the APJ receptor by apelin leads to the inhibition of adenylyl cyclase through the Gαi subunit, resulting in decreased intracellular cyclic AMP (cAMP) levels.[12] This can be measured using enzyme immunoassays or other sensitive detection methods.

  • Calcium Mobilization: APJ can also couple to Gαq/11, leading to the activation of phospholipase C and a subsequent increase in intracellular calcium concentrations. This is typically measured using calcium-sensitive fluorescent dyes.

  • ERK Phosphorylation: Apelin binding to APJ can activate the mitogen-activated protein kinase (MAPK) pathway, leading to the phosphorylation of extracellular signal-regulated kinases (ERK). This can be detected by Western blotting using phospho-specific antibodies.

Quantitative Data Summary

The following tables summarize key quantitative data from foundational studies on the apelin peptide family.

Table 1: Binding Affinities of Apelin Isoforms to the Human APJ Receptor

Peptide	KD (nM)	Reference
--INVALID-LINK--apelin-13	0.35	[1]

Note: KD (dissociation constant) is a measure of binding affinity; a lower KD indicates higher affinity.

Table 2: Functional Potency of Apelin Isoforms

Peptide	Assay	EC50 (nM)	Reference
Apelin-13	Extracellular Acidification Rate	0.37	[4]
Apelin-17	Extracellular Acidification Rate	0.58	[4]
Apelin-36	Extracellular Acidification Rate	22.3	[4]

Note: EC50 (half maximal effective concentration) is the concentration of a ligand that induces a response halfway between the baseline and maximum. A lower EC50 indicates greater potency.

Signaling Pathways of the Apelinergic System

The binding of apelin or Elabela to the APJ receptor initiates a cascade of intracellular signaling events. The APJ receptor can couple to different G-protein subtypes, primarily Gαi/o and Gαq/11, leading to the activation of multiple downstream pathways.

Apelin/APJ Signaling Pathways

Caption: Major signaling pathways activated by the apelin receptor.

The diverse signaling outputs of the APJ receptor underscore the multifaceted physiological roles of the apelinergic system, which include:

• Cardiovascular Regulation: Apelin is a potent inotrope (increases heart contractility) and vasodilator, leading to a reduction in blood pressure.[1][6]

• Fluid Homeostasis: The system is involved in the regulation of drinking behavior and vasopressin release.[1]

• Metabolism: Apelin plays a role in glucose homeostasis and insulin (B600854) sensitivity.[9]

• Angiogenesis: The apelin/APJ system promotes the formation of new blood vessels.[7]

Conclusion and Future Directions

The discovery of the apelin peptide family and its receptor, APJ, has unveiled a critical signaling system with profound implications for human health and disease. From its initial identification as an orphan receptor to the characterization of two distinct endogenous ligands, the field has rapidly evolved. The wide-ranging physiological functions of the apelinergic system, particularly in the cardiovascular and metabolic realms, have made it an attractive target for therapeutic intervention.

Future research will likely focus on several key areas:

• Biased Agonism: Developing ligands that selectively activate specific downstream signaling pathways (e.g., G-protein vs. β-arrestin pathways) to achieve more targeted therapeutic effects with fewer side effects.

• Elabela Biology: Further elucidating the distinct physiological roles of Elabela compared to the classical apelin peptides.

• Clinical Applications: Translating the wealth of preclinical data into clinical trials for conditions such as heart failure, pulmonary arterial hypertension, and metabolic syndrome.

The journey of the apelin peptide family is a testament to the power of exploratory research. What began with the deorphanization of a receptor has led to a deep and expanding understanding of a fundamental biological system with significant therapeutic promise. This guide serves as a foundational resource for scientists and researchers poised to contribute to the next chapter of this exciting story.

References

• 1. Apelin receptor | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. The Role of Apelin in Cardiovascular Diseases, Obesity and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation and characterization of a novel endogenous peptide ligand for the human APJ receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apelin-36-[L28A] and Apelin-36-[L28C(30kDa-PEG)] peptides that improve diet induced obesity are G protein biased ligands at the apelin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of apelin, the ligand for the APJ receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apelin - Wikipedia [en.wikipedia.org]
• 8. amadacycline.com [amadacycline.com]
• 9. bachem.com [bachem.com]
• 10. Apelin Is a Prototype of Novel Drugs for the Treatment of Acute Myocardial Infarction and Adverse Myocardial Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. joe.bioscientifica.com [joe.bioscientifica.com]
• 12. Bachem's New Apelin Products - Clinical Trials Arena [clinicaltrialsarena.com]

Structure and sequence of [Pyr1]-Apelin-13.

An In-depth Technical Guide to [Pyr1]-Apelin-13: Structure, Sequence, and Biological Activity

Introduction

[Pyr1]-Apelin-13, also denoted as {Glp}-RPRLSHKGPMPF, is a prominent and highly stable isoform of the apelin peptide family.[1][2] It is considered the predominant form in the human heart and plasma.[3][4][5] This peptide is an endogenous high-affinity agonist for the apelin receptor (APJ), a Class A G-protein coupled receptor (GPCR).[6][7] The activation of the APJ receptor by [Pyr1]-Apelin-13 triggers a cascade of signaling events that are crucial in regulating cardiovascular functions, such as increasing cardiac contractility and modulating blood pressure.[3][8][9] Its stability and potent biological activity make it a significant subject of research for therapeutic applications in cardiovascular diseases, diabetes, and obesity.[6][10]

Structure and Sequence

[Pyr1]-Apelin-13 is a 13-amino acid peptide that is post-translationally modified from its parent peptide, Apelin-13.[2][11] The N-terminal glutamine residue is cyclized to form a pyroglutamic acid (Pyr or pGlu), a modification that confers enhanced resistance to degradation by aminopeptidases.[1][2]

• Amino Acid Sequence: {Pyr}-Arg-Pro-Arg-Leu-Ser-His-Lys-Gly-Pro-Met-Pro-Phe[12]

• One-Letter Code: {pGlu}RPRLSHKGPMPF

• Molecular Formula: C₆₉H₁₀₈N₂₂O₁₆S[13]

• Molecular Weight: 1533.81 g/mol [5]

The presence of the RPRL motif is considered critical for receptor binding.[1]

Quantitative Biological Data

The biological activity of [Pyr1]-Apelin-13 has been quantified through various in vitro assays, establishing its high affinity for the APJ receptor and its potent functional activity.

Receptor Binding Affinity

Binding affinity is typically determined through competition binding assays using a radiolabeled apelin peptide. The data consistently show that [Pyr1]-Apelin-13 binds to the APJ receptor with sub-nanomolar to low nanomolar affinity.

Ligand	Preparation	Kᵢ (pKᵢ)	Kᴅ (nM)	Bₘₐₓ (fmol/mg protein)	Reference
[Pyr1]-Apelin-13	Human Heart Homogenate	8.83 ± 0.06	-	-	[14]
[¹²⁵I]-(Pyr¹)-Apelin-13	Human Left Ventricle	-	0.35 ± 0.08	4.3 ± 0.9	[11][15]
[¹²⁵I]-(Pyr¹)-Apelin-13	Human Right Atria	-	0.33 ± 0.09	3.1 ± 0.6	[15]
[Pyr1]-Apelin-13	hAPJ Receptor	-	4.5	-	[6]
Apelin-17	Human Heart Homogenate	9.63 ± 0.17	-	-	[14]
[Pyr¹]Apelin-13(₁₋₁₂)	Human Heart Homogenate	8.04 ± 0.06	-	-	[14]

Functional Potency

The functional potency of [Pyr1]-Apelin-13 is assessed through its ability to trigger downstream signaling events upon binding to the APJ receptor, such as the inhibition of cyclic AMP (cAMP) production, recruitment of β-arrestin, and physiological responses like vasoconstriction.

Assay	Ligand	Potency (pD₂)	EC₅₀ (nM)	Reference
cAMP Inhibition	[Pyr1]-Apelin-13	9.67 ± 0.04	-	[14]
Apelin-17	10.31 ± 0.28	-	[14]
[Pyr¹]Apelin-13(₁₋₁₂)	9.30 ± 0.06	-	[14]
β-Arrestin Recruitment	[Pyr1]-Apelin-13	8.43 ± 0.08	-	[14]
Apelin-17	10.26 ± 0.09	-	[14]
[Pyr¹]Apelin-13(₁₋₁₂)	7.84 ± 0.06	-	[14]
Vasoconstriction (Human Saphenous Vein)	(Pyr¹)-Apelin-13	8.4 ± 0.2	-	[15]
APJ Receptor Activation	[Pyr1]-Apelin-13	-	0.37	[5]

Signaling Pathways

Activation of the APJ receptor by [Pyr1]-Apelin-13 initiates multiple downstream signaling cascades. These pathways are broadly categorized as G-protein dependent and G-protein independent.[10][16]

• Gαi-Coupled Pathway: The primary pathway involves coupling to the Gαi subunit, which leads to the inhibition of adenylyl cyclase (AC).[16] This reduces the intracellular concentration of cyclic AMP (cAMP), thereby inhibiting the protein kinase A (PKA) pathway.[17] Activation of this pathway also stimulates the PI3K/Akt and ERK1/2 signaling cascades, which are involved in cell proliferation, survival, and metabolism.[16][17]

• Gαq-Coupled Pathway: The receptor can also couple to Gαq, activating phospholipase C (PLC), which leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), ultimately activating Protein Kinase C (PKC).[16]

• Gα13-Coupled Pathway: In endothelial cells, apelin-APJ signaling can activate Gα13, leading to the translocation of histone deacetylases (HDACs) and subsequent activation of the transcription factor MEF2, which is crucial for cardiovascular development.[18]

• β-Arrestin Pathway (G-protein independent): Upon ligand binding, the APJ receptor is phosphorylated by G protein-coupled receptor kinases (GRKs). This promotes the recruitment of β-arrestin, which mediates receptor desensitization, internalization, and can also initiate its own distinct signaling cascades.[14][16]

Caption: Signaling pathways activated by [Pyr1]-Apelin-13 binding to the APJ receptor.

Experimental Protocols

The characterization of [Pyr1]-Apelin-13 relies on specific and robust experimental methodologies. Below are detailed protocols for key assays.

Peptide Synthesis and Preparation

[Pyr1]-Apelin-13 and its analogues are typically custom synthesized to a high purity standard (>95-98%) using Fmoc (9-fluorenylmethoxycarbonyl) solid-phase chemistry.[14][19] The final product is verified by MALDI-TOF Mass Spectrometry and RP-HPLC analysis.[14][19] For experimental use, the lyophilized peptide is dissolved in a suitable solvent, such as water or DMSO, to create a stock solution.[6]

Competition Binding Assay

This assay quantifies the affinity of [Pyr1]-Apelin-13 for the APJ receptor by measuring its ability to compete with a radiolabeled ligand.

Methodology:

• Tissue Preparation: A homogenate of tissue expressing the APJ receptor (e.g., human left ventricle) is prepared.[14][19]

• Incubation: The tissue homogenate is incubated for 90 minutes at 22°C with a constant concentration of a radiolabeled apelin tracer (e.g., 0.1 nmol/L [¹²⁵I]apelin-13) in an assay buffer (e.g., 50 mmol/L Tris, 5 mmol/L MgCl₂, pH 7.4).[15][19]

• Competition: The incubation is performed in the presence of increasing concentrations of the unlabeled competitor peptide ([Pyr1]-Apelin-13), typically ranging from 0.01 nmol/L to 100 µmol/L.[14][19]

• Non-specific Binding: A parallel incubation is conducted with a high concentration (e.g., 2 µmol/L) of unlabeled peptide to determine non-specific binding.[14][19]

• Separation and Counting: The reaction is terminated, and bound and free radioligand are separated via filtration. The radioactivity of the filters is then measured using a gamma counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the inhibitor constant (Kᵢ) or the concentration that inhibits 50% of specific binding (IC₅₀).

Caption: Workflow for a typical competition radio-ligand binding assay.

cAMP Inhibition Assay

This functional assay measures the ability of [Pyr1]-Apelin-13 to inhibit the production of cAMP, demonstrating its coupling to Gαi.

Methodology:

• Cell Culture: HEK293 cells stably expressing the human APJ receptor are cultured and seeded in assay plates.

• Stimulation: The cells are stimulated with forskolin (B1673556), a direct activator of adenylyl cyclase, to induce cAMP production.

• Agonist Treatment: Cells are co-incubated with forskolin and increasing concentrations of [Pyr1]-Apelin-13.

• Lysis and Detection: After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a suitable detection kit (e.g., based on HTRF or ELISA).

• Data Analysis: The results are plotted as a concentration-response curve, and the potency (pD₂ or EC₅₀) of [Pyr1]-Apelin-13 to inhibit forskolin-stimulated cAMP production is calculated.[14]

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated APJ receptor, a key step in G-protein independent signaling and receptor internalization.

Methodology:

• Cell Line: A cell line (e.g., U2OS or HEK293) is used that co-expresses the APJ receptor fused to a protein fragment and β-arrestin fused to a complementary fragment of a reporter enzyme (e.g., β-galactosidase) or a fluorescent protein for BRET analysis.[10]

• Agonist Addition: The cells are treated with increasing concentrations of [Pyr1]-Apelin-13.

• Recruitment and Signal: Ligand binding induces a conformational change in the receptor, leading to β-arrestin recruitment. This brings the two reporter fragments into close proximity, generating a detectable signal (chemiluminescent or fluorescent).

• Signal Measurement: The signal is measured using a plate reader at a specific time point after agonist addition.

• Data Analysis: A concentration-response curve is generated to determine the potency (pD₂ or EC₅₀) and efficacy of [Pyr1]-Apelin-13 in recruiting β-arrestin.[14]

Conclusion

[Pyr1]-Apelin-13 is a structurally defined, stable, and potent endogenous agonist of the APJ receptor. Its high binding affinity and functional potency in activating multiple signaling pathways underscore its critical role in cardiovascular physiology. The detailed protocols and quantitative data presented provide a foundational guide for researchers and professionals in pharmacology and drug development aiming to further investigate the apelinergic system and its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ahajournals.org [ahajournals.org]
• 4. cpcscientific.com [cpcscientific.com]
• 5. [Pyr1]-Apelin 13 peptide [novoprolabs.com]
• 6. selleckchem.com [selleckchem.com]
• 7. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cusabio.com [cusabio.com]
• 9. researchgate.net [researchgate.net]
• 10. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Apelin receptor | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. [Pyr1]apelin-13 | C69H108N22O16S | CID 25085173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 15. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. ahajournals.org [ahajournals.org]
• 19. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]

[Pyr1]-Apelin-13 as an Endogenous Ligand for the APJ Receptor: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth technical overview of [Pyr1]-Apelin-13, a critical endogenous ligand for the G protein-coupled receptor, APJ. The apelin/APJ system is a key regulator of cardiovascular homeostasis and presents a promising therapeutic target for various diseases, including heart failure and hypertension. [Pyr1]-Apelin-13, a pyroglutamated and highly stable isoform of Apelin-13, is the predominant form found in human cardiac tissue and plasma.[1][2][3] This guide details its signaling mechanisms, quantitative pharmacology, and the experimental protocols used for its characterization.

Introduction to the Apelin/APJ System

The APJ receptor (Apelinergic Receptor) is a class A G protein-coupled receptor (GPCR) that was initially identified in 1993 due to its sequence homology with the angiotensin II receptor type 1 (AT1).[4][5] It remained an orphan receptor until 1998 when apelin was isolated from bovine stomach extracts and identified as its endogenous ligand.[4] The apelin peptide is derived from a 77-amino acid precursor, preproapelin, which is cleaved into several active C-terminal fragments, such as apelin-36, apelin-17, and apelin-13.[2][3]

A post-translationally modified form of apelin-13, [Pyr1]-apelin-13, is formed by the cyclization of the N-terminal glutamine residue.[3] This modification confers increased resistance to enzymatic degradation, contributing to its stability.[3] Studies have identified [Pyr1]-apelin-13 as the most abundant apelin isoform in the human heart and plasma, establishing it as a key physiological activator of the APJ receptor in the cardiovascular system.[1][2][6]

Signaling Pathways

Activation of the APJ receptor by [Pyr1]-Apelin-13 initiates multiple downstream signaling cascades, primarily through G protein-dependent and β-arrestin-dependent pathways. These pathways are crucial for mediating the peptide's diverse physiological effects, including regulation of blood pressure, cardiac contractility, and angiogenesis.[4][7][8]

G Protein-Dependent Signaling

The APJ receptor predominantly couples to the inhibitory G protein, Gαi/o.[9][10] Upon binding of [Pyr1]-Apelin-13, the activated Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[9][10] This pathway is fundamental to many of apelin's cellular actions.

Furthermore, APJ activation can engage other G proteins to activate signaling cascades like the Phospholipase C (PLC), Protein Kinase C (PKC), and Extracellular signal-Regulated Kinase (ERK1/2) pathway, as well as the Phosphoinositide 3-Kinase (PI3K)/Akt pathway, which are involved in cell proliferation, migration, and survival.[10][11]

G Protein-Dependent Signaling Pathways.

β-Arrestin-Dependent Signaling

Like many GPCRs, the APJ receptor also signals through a β-arrestin-dependent pathway. Following agonist binding, the receptor is phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation promotes the recruitment of β-arrestin proteins to the receptor's intracellular domain.[9] β-arrestin recruitment mediates receptor desensitization and internalization, a process that attenuates G protein signaling.[9] Additionally, β-arrestin can act as a scaffold for other signaling proteins, initiating G protein-independent signaling cascades that can also lead to ERK activation.

β-Arrestin Recruitment and Signaling.

Quantitative Pharmacology

The interaction of [Pyr1]-Apelin-13 with the APJ receptor has been quantified through various in vitro assays, establishing its high affinity and potency.

Table 1: Binding Affinity of [Pyr1]-Apelin-13 for the APJ Receptor

Binding affinity is typically determined by radioligand competition assays, measuring the displacement of a radiolabeled apelin analog by unlabeled [Pyr1]-Apelin-13. The resulting inhibition constant (Ki) or dissociation constant (Kd) indicates the concentration required to occupy 50% of the receptors.

Parameter	Value	Species/System	Reference
pKi	8.83 ± 0.06	Human Heart	[6][12]
Kd	4.45 nM	Mouse APJ in 293T cells	[11]
Kd	4.5 nM	Human APJ	[13]
Ki	0.6 nM	Human APJ in HEK293 cells	[14]

Table 2: Functional Potency of [Pyr1]-Apelin-13

Functional potency is assessed by measuring the biological response to the ligand. The half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) represents the concentration that produces 50% of the maximal response.

Assay	Parameter	Value	Species/System	Reference
cAMP Inhibition	pD2	9.67 ± 0.04	Human APJ in CHO cells	[6][12]
cAMP Inhibition	EC50	0.84 nM	Human APJ in HEK293 cells	[15]
cAMP Inhibition	EC50	3.3 nM	Human APJ in CHO-K1 cells	[16]
β-Arrestin Recruitment	pD2	8.43 ± 0.08	Human APJ	[6]
β-Arrestin Recruitment	EC50	1.2 nM	Human APJ in CHO-K1 cells	[16]
Vasoconstriction (Saphenous Vein)	EC50	0.6 - 1.6 nM	Human	[1][17]
Vasoconstriction (Mammary Artery)	EC50	0.2 nM	Human	[1][17]
Positive Inotropy (Atrial Strips)	EC50	40 - 125 pM	Human	[1][17]

pD2 is the negative logarithm of the EC50/IC50 value.

Experimental Protocols

Characterization of the [Pyr1]-Apelin-13/APJ interaction relies on standardized in vitro and in vivo experimental procedures.

Radioligand Binding Assay

This assay quantifies the binding affinity of a ligand to its receptor. It involves competing a fixed concentration of a radiolabeled ligand (e.g., [¹²⁵I]-(Pyr¹)Apelin-13) with varying concentrations of an unlabeled test ligand.[5][18][19]

Workflow for a Radioligand Binding Assay.

Detailed Methodology:

• Membrane Preparation:

  • Culture and harvest cells stably expressing the human APJ receptor (e.g., HEK293 or CHO cells).[19][20]

  • Homogenize cells in an ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, protease inhibitors, pH 7.4).[19][21]

  • Centrifuge the homogenate at low speed to remove nuclei and debris.[20]

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[20][21]

  • Wash the pellet and resuspend it in a suitable assay buffer. Determine the protein concentration using a method like the BCA assay.[20][21]

• Competition Binding Assay:

  • In a 96-well plate, add the membrane preparation (e.g., 5-20 µg protein/well).[21]

  • Add a fixed concentration of radiolabeled [¹²⁵I]-(Pyr¹)Apelin-13.[19]

  • Add increasing concentrations of the unlabeled competitor ligand ([Pyr1]-Apelin-13).

  • For determining non-specific binding, add a high concentration (e.g., 1 µM) of unlabeled apelin.[20]

  • Incubate the plate for a defined period (e.g., 60-120 minutes) at a controlled temperature (e.g., 30°C) with gentle agitation.[20][21]

• Filtration and Detection:

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C filters pre-soaked in polyethyleneimine) to trap the membranes with bound radioligand.[20][21]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[20]

  • Measure the radioactivity retained on the filters using a gamma counter.[20]

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the competitor ligand.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

cAMP Inhibition Assay

This functional assay measures the ability of [Pyr1]-Apelin-13 to inhibit adenylyl cyclase via the Gαi pathway.

Detailed Methodology:

• Cell Culture: Seed cells expressing the APJ receptor (e.g., HEK293-APJ or CHO-APJ) into 96- or 384-well plates and culture overnight.

• Assay Conditions: Wash and replace the medium with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Ligand Addition: Add varying concentrations of [Pyr1]-Apelin-13 to the wells.

• Stimulation: Add a fixed concentration of an adenylyl cyclase activator, such as forskolin, to all wells (except negative controls) to induce cAMP production.[6][16]

• Incubation: Incubate the plate for a defined period (e.g., 30 minutes) at 37°C.[15]

• Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit, such as those based on Homogeneous Time-Resolved Fluorescence (HTRF), ELISA, or AlphaLISA technology.

• Data Analysis: Plot the cAMP levels against the log concentration of [Pyr1]-Apelin-13. The resulting inhibition curve is used to calculate the IC50 or pD2 value.[6]

In Vivo Cardiovascular Assessment in Rats

This protocol assesses the hemodynamic effects of [Pyr1]-Apelin-13 in an animal model.

Detailed Methodology:

• Animal Preparation: Anesthetize male Sprague-Dawley rats. Surgically insert catheters into the jugular vein for intravenous drug administration and the carotid artery for blood pressure monitoring.[18][22]

• Hemodynamic Monitoring: Connect the arterial catheter to a pressure transducer to continuously record blood pressure and heart rate. Cardiac output and stroke volume can be measured using techniques like echocardiography or a pressure-volume loop catheter.[22][23]

• Drug Administration: Following a stabilization period, administer [Pyr1]-Apelin-13 via intravenous infusion at escalating doses.[6][22]

• Data Collection: Record hemodynamic parameters continuously before, during, and after the infusion of each dose.

• Data Analysis: Calculate the change from baseline for each parameter at each dose of [Pyr1]-Apelin-13. Analyze the dose-response relationship to determine the in vivo potency and efficacy.[6]

Summary of In Vivo Cardiovascular Effects

In both preclinical models and human studies, [Pyr1]-Apelin-13 demonstrates significant cardiovascular effects.

• Vasodilation: In humans, intra-arterial infusion of [Pyr1]-Apelin-13 causes potent, nitric oxide-dependent vasodilation in forearm resistance vessels, leading to increased blood flow.[1][24] This action contributes to a reduction in peripheral vascular resistance and mean arterial pressure.[6]

• Positive Inotropy: [Pyr1]-Apelin-13 is a potent positive inotropic agent, increasing cardiac contractility and cardiac output in both healthy subjects and patients with heart failure.[17][25]

• Blood Pressure Regulation: Systemic administration in rats and humans typically leads to a decrease in blood pressure.[6][26]

Conclusion

[Pyr1]-Apelin-13 is a highly potent and the predominant stable endogenous ligand for the APJ receptor in the human cardiovascular system. Its activation of the receptor triggers complex signaling through both G protein and β-arrestin pathways, leading to significant physiological effects, including potent vasodilation and increased cardiac contractility. The quantitative data and detailed experimental protocols provided in this guide serve as a foundational resource for researchers and drug development professionals aiming to further elucidate the biology of the apelin/APJ system and explore its therapeutic potential.

References

• 1. ahajournals.org [ahajournals.org]
• 2. [Pyr1]-Apelin-13 delivery via nano-liposomal encapsulation attenuates pressure overload-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 7. The apelin receptor: physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Frontiers | The Role of Apelin/Apelin Receptor in Energy Metabolism and Water Homeostasis: A Comprehensive Narrative Review [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. G protein-coupled APJ receptor signaling induces focal adhesion formation and cell motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. Size-Reduced Macrocyclic Analogues of [Pyr1]-apelin-13 Showing Negative Gα12 Bias Still Produce Prolonged Cardiac Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 17. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. giffordbioscience.com [giffordbioscience.com]
• 22. ahajournals.org [ahajournals.org]
• 23. Systemic Outcomes of (Pyr1)-Apelin-13 Infusion at Mid-Late Pregnancy in a Rat Model with Preeclamptic Features - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pure.ed.ac.uk [pure.ed.ac.uk]
• 25. heart.bmj.com [heart.bmj.com]
• 26. researchgate.net [researchgate.net]

Expression of [Pyr1]-Apelin-13 in Human Cardiac Tissue: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The apelin peptide system, comprising the G protein-coupled receptor APJ and its endogenous ligands, the apelin peptides, is an important regulator of cardiovascular homeostasis.[1] Among the various apelin isoforms, the pyroglutamylated form, [Pyr1]-Apelin-13, has been identified as the predominant and most abundant isoform in the human heart and plasma.[2][3][4][5][6] This guide provides a comprehensive overview of the expression, quantification, and signaling pathways of [Pyr1]-Apelin-13 in human cardiac tissue, tailored for professionals in research and drug development.

Expression and Localization of [Pyr1]-Apelin-13 and the APJ Receptor

Studies have localized apelin peptides and their receptor, APJ, to various components of the human cardiovascular system. Apelin-like immunoreactivity is found within vascular endothelial cells of blood vessels in the heart, as well as in endocardial endothelial cells.[7] The APJ receptor is expressed on vascular smooth muscle cells, the endothelium, and cardiomyocytes.[2][8] This distribution underscores the autocrine and paracrine actions of the apelin system within the heart.

In disease states, such as heart failure, the expression of both apelin and its receptor can be altered. While some studies suggest an initial upregulation in early stages, a decrease in receptor density is observed in the left ventricle of patients with dilated cardiomyopathy or ischemic heart disease.[9][10] Despite the downregulation of the receptor in failing hearts, apelin peptide levels may remain unchanged.[9]

Quantitative Analysis of [Pyr1]-Apelin-13 and APJ Receptor Expression

The quantification of [Pyr1]-Apelin-13 and the density of its receptor are crucial for understanding its physiological and pathophysiological roles. The following tables summarize key quantitative data from studies on human cardiac tissue.

Parameter	Tissue	Condition	Value	Reference
APJ Receptor Density (Bmax)	Left Ventricle	Control	4.3 ± 0.9 fmol/mg protein	[11]
Right Atria	Control	3.1 ± 0.6 fmol/mg protein	[11]
Left Ventricle	Dilated Cardiomyopathy	Significantly decreased vs. control	[9]
Left Ventricle	Ischemic Heart Disease	Significantly decreased vs. control	[9]
APJ Receptor Binding Affinity (Kd)	Left Ventricle	Control	0.35 ± 0.08 nM	[11]
Right Atria	Control	0.33 ± 0.09 nM	[11]
[Pyr1]-Apelin-13 Binding Affinity (pKi)	Human Heart	-	8.83 ± 0.06	[12]
[Pyr1]-Apelin-13(1-12) Binding Affinity (pKi)	Human Heart	-	8.04 ± 0.06	[12][13]

Table 1: Quantitative data for APJ receptor density and binding affinities in human cardiac tissue.

Peptide	Assay	Potency (pD2 or EC50)	Efficacy (Emax)	Reference
[Pyr1]-Apelin-13	Vasodilation (Mammary Artery)	pD2: 8.8 ± 0.1	39 ± 3%	[6]
Vasoconstriction (Saphenous Vein)	pD2: 8.4 ± 0.2	22.6 ± 6% of KCl	[11]
Inotropy (Paced Atrial Strips)	EC50: 40-125 pM	-	[2]
Apelin-13	Vasodilation (Mammary Artery)	pD2: 9.2 ± 0.2	51 ± 7%	[6]
Apelin-36	Vasodilation (Mammary Artery)	pD2: 9.1 ± 0.2	43 ± 6%	[6]

Table 2: Functional potency and efficacy of apelin peptides in human cardiovascular tissues.

Experimental Protocols

Accurate quantification of [Pyr1]-Apelin-13 in cardiac tissue requires robust and sensitive methodologies. The following section details the key experimental protocols cited in the literature.

Tissue Preparation

Human cardiac tissues are typically obtained with ethical approval and informed consent. For binding assays and immunohistochemistry, fresh frozen tissues are often used. For peptide quantification, tissue samples are homogenized and extracted to isolate the peptides.

Radioligand Binding Assays

Radioligand binding studies are employed to determine the density and affinity of the APJ receptor in cardiac tissues.[9]

• Tissue Sectioning: Cryostat sections (e.g., 20 µm) of human heart tissue are mounted on microscope slides.

• Incubation: Sections are incubated with a radiolabeled ligand, such as [125I]-(Pyr1)Apelin-13.[11][14]

• Washing: Unbound radioligand is removed by washing in a buffer solution.

• Detection: The amount of bound radioligand is quantified using autoradiography or a gamma counter.

• Data Analysis: Saturation binding experiments are performed to calculate the maximal binding capacity (Bmax) and the dissociation constant (Kd).[11][14]

Immunohistochemistry

Immunohistochemistry is used to visualize the localization of [Pyr1]-Apelin-13 and the APJ receptor within the cardiac tissue.

• Tissue Fixation: Tissue sections are fixed to preserve cellular morphology.

• Antibody Incubation: Sections are incubated with a primary antibody specific to the target peptide or receptor.

• Secondary Antibody and Detection: A labeled secondary antibody that binds to the primary antibody is added, followed by a substrate that generates a detectable signal (e.g., colorimetric or fluorescent).

• Microscopy: The stained sections are visualized under a microscope to determine the location of the target protein.

Radioimmunoassay (RIA)

RIA is a sensitive technique for quantifying apelin peptide levels in tissue extracts.[9]

• Standard Curve: A standard curve is generated using known concentrations of the apelin peptide.

• Competitive Binding: A fixed amount of radiolabeled apelin is mixed with the tissue extract (containing unlabeled apelin) and a limited amount of a specific antibody.

• Separation: The antibody-bound apelin is separated from the free apelin.

• Quantification: The radioactivity of the bound fraction is measured. The amount of unlabeled apelin in the sample is determined by comparing the results to the standard curve.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly specific and sensitive method for the detection and quantification of endogenous peptides like [Pyr1]-Apelin-13 and its metabolites.[4][15][5][16]

• Sample Preparation: Peptides are extracted from plasma or tissue homogenates. This often involves protein precipitation and solid-phase extraction (SPE) to clean up the sample.[17]

• Liquid Chromatography (LC): The extracted peptides are separated based on their physicochemical properties (e.g., hydrophobicity) using a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Mass Spectrometry (MS/MS): The separated peptides are ionized and introduced into a mass spectrometer. The instrument first selects the precursor ion (the intact peptide) and then fragments it. The resulting fragment ions are detected, creating a unique "fingerprint" for each peptide.

• Quantification: The amount of each peptide is determined by the intensity of its signal in the mass spectrometer. Stable isotope-labeled internal standards are often used for accurate quantification.[18][19]

LC-MS/MS workflow for [Pyr1]-Apelin-13 quantification.

Signaling Pathways of [Pyr1]-Apelin-13 in Cardiomyocytes

The binding of [Pyr1]-Apelin-13 to the APJ receptor on cardiomyocytes triggers a cascade of intracellular signaling events that modulate cardiac function. The APJ receptor can be activated by both its ligand (apelin) and by mechanical stretch, leading to distinct downstream effects.[20]

Ligand-Dependent Signaling

Apelin-activated APJ signaling primarily occurs through the Gαi subunit of the heterotrimeric G protein.[20] This pathway is generally considered cardioprotective.

• Positive Inotropy: Apelin increases cardiac contractility.[2][21] This effect is, at least in part, mediated by myofilament Ca2+ sensitization.[22]

• Vasodilation: In the broader cardiovascular system, apelin promotes nitric oxide-dependent vasodilation.[1][21]

• Cardiomyocyte Hypertrophy: Some studies suggest that the apelin-13/APJ system can induce cardiomyocyte hypertrophy through pathways involving Pannexin-1/P2X7 and FAM134B-dependent reticulophagy.[23]

Ligand-dependent APJ receptor signaling pathway.

Ligand-Independent Mechanotransduction

The APJ receptor also functions as a mechanosensor, responding to mechanical stretch in a ligand-independent manner. This signaling is G-protein-independent and is mediated by β-arrestins, leading to pathological hypertrophy.[20][24][25]

• Stretch-Induced Hypertrophy: Mechanical stretch activates APJ, leading to β-arrestin recruitment and subsequent signaling cascades that promote cardiomyocyte hypertrophy.[20]

• Apelin's Counteractive Role: Pharmacological doses of apelin, acting through Gαi, can prevent this stretch-mediated hypertrophy.[20] This highlights a dual and sometimes opposing role of the APJ receptor's signaling pathways.

Ligand-independent mechanotransduction via the APJ receptor.

Conclusion

[Pyr1]-Apelin-13 is the predominant apelin isoform in human cardiac tissue, playing a critical role in cardiovascular function. Its expression and that of its receptor, APJ, are modulated in cardiac disease states. The APJ receptor's dual activation by both [Pyr1]-Apelin-13 and mechanical stretch leads to distinct signaling pathways with potentially opposing effects on cardiomyocyte growth and function. A thorough understanding of these pathways and the ability to accurately quantify the components of the apelin system in human cardiac tissue are essential for the development of novel therapeutic strategies targeting cardiovascular diseases such as heart failure.

References

• 1. The apelin-APJ system in heart failure: pathophysiologic relevance and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS/MS method for detection and quantification of in vivo derived metabolites of [Pyr1]apelin-13 in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of an LC-MS/MS method for detection and quantification of in vivo derived metabolites of [Pyr1]apelin-13 in humans. [repository.cam.ac.uk]
• 6. ahajournals.org [ahajournals.org]
• 7. Regulation of the Apelinergic System and Its Potential in Cardiovascular Disease: Peptides and Small Molecules as Tools for Discovery: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Modulation of the apelin/APJ system in heart failure and atherosclerosis in man - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 13. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [125I]‐(Pyr1)Apelin‐13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man | Semantic Scholar [semanticscholar.org]
• 15. Development and validation of an LC-MS/MS method for detection and quantification of in vivo derived metabolites of [Pyr1]apelin-13 in humans [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. chemrxiv.org [chemrxiv.org]
• 18. Quantitation of Endogenous Peptides using Mass Spectrometry Based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 19. experts.illinois.edu [experts.illinois.edu]
• 20. APJ ACTS AS A DUAL RECEPTOR IN CARDIAC HYPERTROPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Early Administration of Apelin Could Prevent Heart Failure Following Myocardial Injury; A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. journals.physiology.org [journals.physiology.org]
• 23. Apelin-13/APJ induces cardiomyocyte hypertrophy by activating the Pannexin-1/P2X7 axis and FAM134B-dependent reticulophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. journals.physiology.org [journals.physiology.org]

The Dual Role of [Pyr1]-Apelin-13: A Technical Guide on its Implications in Neuropathic Pain and Heart Failure

For Researchers, Scientists, and Drug Development Professionals

Abstract

[Pyr1]-Apelin-13, the pyroglutamated isoform of Apelin-13 (B560349), is an endogenous peptide that demonstrates significant activity at the apelin receptor (APJ). This technical guide provides a comprehensive overview of the multifaceted role of [Pyr1]-Apelin-13 in two distinct and critical pathological conditions: neuropathic pain and heart failure. We delve into the molecular mechanisms, summarize key quantitative data from preclinical and clinical studies, and provide detailed experimental protocols. Furthermore, this guide visualizes the complex signaling pathways and experimental workflows using Graphviz diagrams to facilitate a deeper understanding for researchers and professionals in drug development.

Introduction

Apelin peptides are endogenous ligands for the G protein-coupled receptor APJ and are involved in a wide array of physiological processes. [Pyr1]-Apelin-13 is a particularly stable and potent isoform, making it a subject of intense research.[1] Its actions in the central nervous system and the cardiovascular system have revealed a dual role, presenting both therapeutic potential and complex challenges. In the context of neuropathic pain, it has shown analgesic properties, while in heart failure, it exhibits positive inotropic and vasodilatory effects. This guide aims to consolidate the current understanding of [Pyr1]-Apelin-13's function in these two debilitating conditions.

[Pyr1]-Apelin-13 in Neuropathic Pain

Chronic administration of [Pyr1]-Apelin-13 has been shown to alleviate neuropathic pain in animal models.[2] The underlying mechanisms are multifaceted, involving the modulation of apoptosis and key signaling pathways within the spinal cord.

Quantitative Data Summary

The following table summarizes the key quantitative findings from a study investigating the effects of intrathecal [Pyr1]-Apelin-13 administration in a rat model of spinal cord injury (SCI)-induced neuropathic pain.[2][3]

Parameter	SCI + Vehicle	SCI + [Pyr1]-Apelin-13 (1 μg)	SCI + [Pyr1]-Apelin-13 (5 μg)
Thermal Paw Withdrawal Latency (s)	Significantly Decreased	Significantly Increased	Significantly Increased
Paw Withdrawal Threshold (g)	Significantly Decreased	No Significant Change	Significantly Attenuated
Cavity Size (mm²)	Increased	Reduced	Reduced
Caspase-3 Levels	Increased	Reduced	Reduced

Experimental Protocols

Spinal Cord Injury (SCI) Rat Model and Drug Administration [2]

• Animal Model: Adult male Wistar rats are used. Anesthesia is induced prior to surgery.

• Laminectomy: A laminectomy is performed at the T6-T8 vertebral level to expose the spinal cord.

• Spinal Cord Compression: A compression injury is induced using a 20g aneurysm clip for 1 minute.

• Drug Administration: [Pyr1]-Apelin-13 (1 μg or 5 μg in 10 μl normal saline) or vehicle (normal saline) is administered intrathecally once daily for 7 consecutive days, starting from day 1 post-SCI.

Behavioral Testing for Neuropathic Pain [2]

• Thermal Hyperalgesia (Paw Withdrawal Latency): A radiant heat source is applied to the plantar surface of the hind paw, and the latency to withdrawal is measured.

• Mechanical Allodynia (Paw Withdrawal Threshold): Von Frey filaments with increasing bending forces are applied to the plantar surface of the hind paw to determine the stimulus intensity that elicits a withdrawal response.

Biochemical and Histological Analysis [2]

• Western Blot for Caspase-3: Spinal cord tissue is homogenized and protein extracts are subjected to SDS-PAGE and transferred to a PVDF membrane. The membrane is probed with a primary antibody against caspase-3, followed by a secondary antibody, and visualized using chemiluminescence.

• Histology for Cavity Size: Spinal cord sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to visualize the lesion site and measure the cavity area using image analysis software.

Signaling Pathways and Experimental Workflow

The analgesic effect of [Pyr1]-Apelin-13 in neuropathic pain is believed to be mediated, in part, by the inhibition of apoptosis. The reduction in caspase-3 levels suggests a pro-survival effect on neurons.[2][4] Furthermore, the apelin-APJ system has been shown to interact with the extracellular signal-regulated kinase (ERK) signaling pathway, which is a key player in the sensitization of pain pathways.[5]

Caption: Signaling pathway of [Pyr1]-Apelin-13 in neuropathic pain.

Caption: Experimental workflow for studying [Pyr1]-Apelin-13 in neuropathic pain.

[Pyr1]-Apelin-13 in Heart Failure

In the cardiovascular system, [Pyr1]-Apelin-13 is recognized as the predominant apelin isoform in the human heart and plasma.[1][6] It exerts beneficial effects in the context of heart failure through its positive inotropic and vasodilatory actions.

Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating the cardiovascular effects of [Pyr1]-Apelin-13.

In Vitro Effects on Human Cardiovascular Tissues [7]

Tissue	Parameter	[Pyr1]-Apelin-13	Apelin-13	Apelin-36
Endothelium-Intact Mammary Artery	Vasodilatation EC₅₀ (nM)	0.6 - 1.6	0.6 - 1.6	0.6 - 1.6
Max Response (%)	40 - 50	40 - 50	40 - 50
Endothelium-Denuded Saphenous Vein	Vasoconstriction EC₅₀ (nM)	0.6 - 1.6	0.6 - 1.6	0.6 - 1.6
Max Response (%)	17 - 26	17 - 26	17 - 26
Paced Atrial Strips	Increased Force of Contraction EC₅₀ (pM)	40 - 125	40 - 125	40 - 125

In Vivo Hemodynamic Effects in Humans [8][9]

Parameter	Effect of Systemic [Pyr1]-Apelin-13 Infusion
Cardiac Index	Increased
Mean Arterial Blood Pressure	Lowered
Peripheral Vascular Resistance	Lowered
Forearm Blood Flow	Dose-dependent increase

Experimental Protocols

In Vitro Vascular Reactivity Studies [7]

• Tissue Preparation: Human mammary arteries and saphenous veins are obtained from patients undergoing coronary artery bypass surgery. Vessels are cut into rings.

• Organ Bath Setup: Rings are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C and gassed with 95% O₂ and 5% CO₂.

• Vasodilatation Assay: Endothelium-intact arterial rings are pre-constricted with endothelin-1. Cumulative concentration-response curves to [Pyr1]-Apelin-13 are then constructed.

• Vasoconstriction Assay: Endothelium-denuded venous rings are subjected to cumulative additions of [Pyr1]-Apelin-13 to construct concentration-response curves.

In Vitro Cardiac Contractility Studies [7]

• Tissue Preparation: Human atrial appendages are obtained from patients undergoing cardiac surgery. Atrial strips are dissected and mounted.

• Organ Bath Setup: Strips are placed in organ baths containing physiological salt solution, maintained at 37°C, and electrically paced.

• Inotropic Effect Assay: After an equilibration period, cumulative concentration-response curves to [Pyr1]-Apelin-13 are constructed to measure changes in the force of contraction.

Human In Vivo Hemodynamic Studies [8]

• Subject Recruitment: Healthy volunteers and patients with heart failure are recruited.

• Catheterization: A brachial artery catheter is inserted for blood pressure monitoring and blood sampling. A forearm venous catheter is used for drug infusion.

• Forearm Blood Flow Measurement: Forearm blood flow is measured using venous occlusion plethysmography.

• Drug Infusion: [Pyr1]-Apelin-13 is infused systemically or locally into the brachial artery at various doses.

• Hemodynamic Monitoring: Heart rate, blood pressure, and forearm blood flow are continuously monitored.

Signaling Pathways and Experimental Workflow

The cardiovascular effects of [Pyr1]-Apelin-13 are mediated through the APJ receptor, which can couple to different G proteins, primarily Gαi and Gαq.[10] This leads to the activation of downstream signaling cascades, including the PI3K/Akt and ERK1/2 pathways. These pathways are crucial for promoting cell survival, proliferation, and regulating vascular tone and cardiac contractility.[10] In endothelial cells, APJ activation can lead to the production of nitric oxide (NO) via eNOS activation, contributing to vasodilation.[8]

Caption: Signaling pathway of [Pyr1]-Apelin-13 in heart failure.

Caption: Experimental workflow for cardiovascular studies of [Pyr1]-Apelin-13.

Conclusion and Future Directions

[Pyr1]-Apelin-13 presents a compelling profile as a therapeutic agent with potential applications in both neuropathic pain and heart failure. Its ability to attenuate pain and improve cardiovascular function through distinct signaling pathways highlights its versatility. However, the dual nature of its effects, such as vasoconstriction in denuded vessels, necessitates careful consideration in drug development. Future research should focus on developing biased agonists for the APJ receptor to selectively activate the beneficial signaling pathways while avoiding detrimental effects. Furthermore, novel delivery systems, such as nanocarriers, could enhance the therapeutic efficacy and targeted delivery of [Pyr1]-Apelin-13 and its analogues.[3][11] A deeper understanding of the intricate molecular mechanisms and the development of more targeted therapeutic strategies will be crucial to harness the full potential of this promising peptide.

References

• 1. Targeting the apelin system for the treatment of cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chronic administration of [Pyr1] apelin-13 attenuates neuropathic pain after compression spinal cord injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | The Apelin/APJ System in Psychosis and Neuropathy [frontiersin.org]
• 5. Effect of the spinal apelin-APJ system on the pathogenesis of chronic constriction injury-induced neuropathic pain in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 9. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. APJ as Promising Therapeutic Target of Peptide Analogues in Myocardial Infarction- and Hypertension-Induced Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]

Apelin-13 vs. [Pyr1]-Apelin-13: A Technical Guide for Researchers

An In-depth Examination of Two Key Endogenous Ligands of the APJ Receptor

For researchers and drug development professionals in the cardiovascular and metabolic disease fields, understanding the nuanced differences between the various endogenous apelin peptides is critical. Among the most studied are apelin-13 (B560349) and its post-translationally modified counterpart, [Pyr1]-apelin-13. This technical guide provides a comprehensive comparison of their structure, stability, biological activity, and signaling pathways, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding.

Core Structural and Stability Differences

Apelin-13 is a 13-amino acid peptide derived from the C-terminus of the preproapelin precursor. [Pyr1]-apelin-13, on the other hand, is a modified version of apelin-13 where the N-terminal glutamine residue has undergone cyclization to form a pyroglutamyl acid residue.[1][2] This seemingly minor modification has profound implications for the peptide's stability and in vivo half-life.

The presence of the N-terminal pyroglutamyl group makes [Pyr1]-apelin-13 resistant to degradation by aminopeptidases, which are enzymes that cleave amino acids from the N-terminus of proteins and peptides.[1][3][4] Consequently, [Pyr1]-apelin-13 exhibits significantly greater stability in plasma compared to apelin-13.[4] This increased stability is a key reason why [Pyr1]-apelin-13 is the predominant isoform found in human plasma and cardiac tissue.[2][4][5][6][7][8][9][10][11]

Apelin-13 has a notoriously short in vivo half-life, generally reported to be less than 5 minutes.[12] In contrast, while still relatively short, the half-life of [Pyr1]-apelin-13 is longer, contributing to its more sustained biological effects.[4]

Comparative Biological Activity and Potency

Both apelin-13 and [Pyr1]-apelin-13 are endogenous agonists for the apelin receptor (APJ), a G protein-coupled receptor.[13][14] Upon binding, they trigger a cascade of intracellular signaling events that mediate a wide range of physiological effects, particularly in the cardiovascular system.

Studies have shown that both peptides are potent vasodilators and inotropic agents.[6][7][8] In human cardiovascular tissues, they have been demonstrated to have comparable potency and efficacy in inducing vasodilation and increasing cardiac contractility.[6][7][8] However, some reports suggest that [Pyr1]-apelin-13 may exhibit higher agonist potency at the APJ receptor in certain experimental systems.[14]

Quantitative Comparison of Pharmacological Parameters

The following table summarizes key quantitative data from various in vitro and in vivo studies, providing a direct comparison of the pharmacological properties of apelin-13 and [Pyr1]-apelin-13.

Parameter	Peptide	Value	Species/System	Reference
Binding Affinity (pKi)	[Pyr1]-Apelin-13	8.83 ± 0.06	Human Heart	[5]
Apelin-13	Not explicitly stated, but used for competition	Human Heart	[5]
cAMP Inhibition (pD2)	[Pyr1]-Apelin-13	9.67 ± 0.04	CHO cells expressing human apelin receptor	[5]
Apelin-13	Not explicitly stated, but less potent than [Pyr1]-Apelin-13	CHO cells expressing human apelin receptor	[5]
β-arrestin Recruitment (pD2)	[Pyr1]-Apelin-13	8.43 ± 0.08	U2OS cells expressing human apelin receptor	[5]
Apelin-13	Not explicitly stated, but less potent than [Pyr1]-Apelin-13	U2OS cells expressing human apelin receptor	[5]
Receptor Internalization (pD2)	[Pyr1]-Apelin-13	8.94 ± 0.17	HEK293 cells expressing human apelin receptor	[5]
Apelin-13	Not explicitly stated, but less potent than [Pyr1]-Apelin-13	HEK293 cells expressing human apelin receptor	[5]
EC50 (Vasodilation)	[Pyr1]-Apelin-13	0.6 - 1.6 nM	Human Mammary Artery	[6][8]
Apelin-13	0.6 - 1.6 nM	Human Mammary Artery	[6][8]
EC50 (Inotropy)	[Pyr1]-Apelin-13	40 - 125 pM	Human Paced Atrial Strips	[6][8]
Apelin-13	40 - 125 pM	Human Paced Atrial Strips	[6][8]

Signaling Pathways and Potential for Biased Agonism

Activation of the APJ receptor by both apelin-13 and [Pyr1]-apelin-13 initiates signaling through multiple intracellular pathways. The primary mechanism involves the coupling to Gαi, which leads to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels.[1][15] Additionally, they can activate other G proteins, such as Gq/11, leading to the activation of phospholipase C and subsequent downstream signaling.

Both peptides also trigger G protein-independent signaling through the recruitment of β-arrestins. This can lead to receptor desensitization, internalization, and the activation of distinct signaling cascades, such as the mitogen-activated protein kinase (MAPK) pathway.

There is emerging evidence suggesting that different apelin isoforms may act as biased agonists, preferentially activating certain signaling pathways over others. For instance, some studies have indicated that longer apelin isoforms might exhibit a bias towards β-arrestin recruitment.[5] While the data for apelin-13 versus [Pyr1]-apelin-13 is less clear-cut, the possibility of subtle biases in their signaling profiles remains an active area of investigation.

Figure 1. Signaling pathways of Apelin-13 and [Pyr1]-Apelin-13.

Degradation Pathways

The enzymatic degradation of apelin peptides is a critical factor limiting their therapeutic potential. The primary enzyme responsible for the degradation of both apelin-13 and [Pyr1]-apelin-13 is Angiotensin-Converting Enzyme 2 (ACE2).[12] ACE2 cleaves the C-terminal phenylalanine residue, resulting in the formation of apelin-12 and [Pyr1]-apelin-13(1-12), respectively.[12] While initially thought to be an inactivation step, recent evidence has shown that [Pyr1]-apelin-13(1-12) retains biological activity, although it may exhibit reduced potency in some signaling pathways compared to the full-length peptide.[5][16]

Neprilysin (NEP) is another key enzyme involved in apelin-13 degradation, cleaving the peptide at internal sites and leading to its inactivation.[12] The pyroglutamylation of [Pyr1]-apelin-13 offers protection against aminopeptidases but not against endopeptidases like ACE2 and NEP.

References

• 1. The Role of Apelin/Apelin Receptor in Energy Metabolism and Water Homeostasis: A Comprehensive Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles [frontiersin.org]
• 3. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 6. ahajournals.org [ahajournals.org]
• 7. ahajournals.org [ahajournals.org]
• 8. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Pyr1]-Apelin 13 peptide [novoprolabs.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of an LC-MS/MS method for detection and quantification of in vivo derived metabolites of [Pyr1]apelin-13 in humans. [repository.cam.ac.uk]
• 12. benchchem.com [benchchem.com]
• 13. rndsystems.com [rndsystems.com]
• 14. [Pyr]-Apelin-13 - SB PEPTIDE [sb-peptide.com]
• 15. researchgate.net [researchgate.net]
• 16. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ticking Clock: A Technical Guide to the Biological Stability and Half-Life of [Pyr1]-Apelin-13

For Researchers, Scientists, and Drug Development Professionals

[Pyr1]-Apelin-13, the pyroglutamated form of Apelin-13, stands as the most abundant and potent endogenous ligand for the apelin receptor (APJ). Its significant roles in cardiovascular regulation, glucose metabolism, and fluid homeostasis have positioned it as a compelling therapeutic target. However, the clinical translation of native [Pyr1]-Apelin-13 is significantly hampered by its fleeting biological stability and consequently, a very short half-life. This guide provides an in-depth technical overview of the factors governing the stability of [Pyr1]-Apelin-13, detailing its degradation pathways, pharmacokinetic profile, and the experimental methodologies used for its assessment.

Biological Stability and Half-Life: A Quantitative Overview

The biological persistence of [Pyr1]-Apelin-13 is remarkably brief, a characteristic attributed to its rapid enzymatic degradation in biological matrices. The half-life varies across different species and experimental conditions, as summarized below.

Matrix/Species	Half-Life (t½)	Experimental Condition	Reference(s)
In Vivo
Human	< 5 minutes	Intravenous Infusion	[1][2]
Human	< 8 minutes	Intravenous Infusion	[3]
Rat	< 1 minute	Intravenous Injection	[4][5]
Rat	< 3 minutes	Intravenous Injection	[3]
In Vitro
Human Plasma	~24 minutes	Incubation at 37°C	[4]
Rat Plasma	14.1 minutes	Incubation at 37°C	[6]
Mouse Plasma	7.2 minutes	Incubation at 37°C	[6]

Enzymatic Degradation: The Molecular Scissors

The rapid clearance of [Pyr1]-Apelin-13 is primarily due to its susceptibility to cleavage by several proteases. Understanding these degradation pathways is crucial for the design of stabilized apelin analogs.

Key Degrading Enzymes and Cleavage Sites:

• Angiotensin-Converting Enzyme 2 (ACE2): This is a major enzyme responsible for the degradation of [Pyr1]-Apelin-13. ACE2 cleaves the C-terminal phenylalanine (Phe13), generating the metabolite [Pyr1]-Apelin-13(1-12).[2][3][7][8][9][10] While this was initially considered an inactivation step, [Pyr1]-Apelin-13(1-12) has been shown to retain significant biological activity.[3][8][11][12]

• Prolyl Carboxypeptidase (PRCP): Similar to ACE2, PRCP also mediates the cleavage of the C-terminal Phe13.[4][7]

• Neprilysin (NEP): This neutral endopeptidase cleaves [Pyr1]-Apelin-13 at internal sites, specifically between Arg4-Leu5 and Leu5-Ser6.[4][8]

• Plasma Kallikrein: Recent studies have also implicated plasma kallikrein in the degradation of [Pyr1]-Apelin-13.

The C-terminus of the peptide is particularly vulnerable to cleavage, with metabolites such as [Pyr1]-Apelin-13(1–12), [Pyr1]-Apelin-13(1–10), and [Pyr1]-Apelin-13(1–6) being identified as abundant products in human plasma following infusion.[4][13]

Degradation pathway of [Pyr1]-Apelin-13.

APJ Receptor Signaling Pathways

[Pyr1]-Apelin-13 exerts its biological effects by binding to the G protein-coupled receptor, APJ. This interaction triggers two main signaling cascades: the G protein-dependent pathway and the β-arrestin-dependent pathway.

• G Protein-Dependent Signaling: The APJ receptor primarily couples to the inhibitory G protein, Gαi. Activation of Gαi leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

• β-Arrestin-Dependent Signaling: Upon agonist binding, β-arrestin is recruited to the APJ receptor. This leads to receptor internalization and can also initiate G protein-independent signaling cascades, such as the activation of the ERK1/2 pathway.

APJ Receptor signaling pathways.

Experimental Protocols

Accurate assessment of the stability and half-life of [Pyr1]-Apelin-13 requires robust experimental protocols. The high susceptibility of the peptide to degradation necessitates careful sample handling and the use of sensitive analytical techniques.

In Vitro Plasma Stability Assay

This assay determines the rate of degradation of [Pyr1]-Apelin-13 in a plasma matrix.

Methodology:

• Plasma Collection: Collect blood from the desired species (e.g., human, rat, mouse) in tubes containing an anticoagulant (e.g., K2EDTA). Centrifuge at 1300 x g for 10 minutes at 4°C to separate the plasma. Store plasma aliquots at -80°C until use.

• Degradation Assay:

  • Thaw plasma on ice and pre-warm to 37°C.

  • Spike [Pyr1]-Apelin-13 into the plasma at a final concentration of, for example, 1 µg/mL.

  • Incubate the mixture at 37°C with gentle agitation.

  • At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), collect aliquots and immediately stop the enzymatic reaction by adding a quenching solution (e.g., 0.1% trifluoroacetic acid or acetonitrile).

• Sample Preparation for LC-MS/MS:

  • Precipitate plasma proteins by adding a solvent like acetonitrile (B52724) (e.g., in a 1:3 plasma to solvent ratio).

  • Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Analyze the supernatant using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system to quantify the remaining intact [Pyr1]-Apelin-13.

  • Use a suitable C18 column for chromatographic separation.

  • Employ multiple reaction monitoring (MRM) mode for sensitive and specific detection.

• Data Analysis:

  • Plot the percentage of remaining intact peptide against time.

  • Calculate the half-life (t½) by fitting the data to a one-phase exponential decay curve.

Workflow for in vitro plasma stability assay.

In Vivo Pharmacokinetic Study

This study determines the half-life and clearance of [Pyr1]-Apelin-13 in a living organism.

Methodology:

• Animal Model: Use appropriate animal models, such as Sprague-Dawley rats.

• Administration: Administer [Pyr1]-Apelin-13 via intravenous (IV) bolus or infusion.

• Blood Sampling: Collect blood samples at various time points post-administration (e.g., 0, 1, 2, 5, 10, 15, 30, 60 minutes).

• Sample Stabilization: Due to the rapid degradation of [Pyr1]-Apelin-13, immediate stabilization of blood samples is critical. Collect blood into tubes containing a cocktail of protease inhibitors and guanidine (B92328) hydrochloride.[6][13]

• Plasma Preparation: Process the stabilized blood samples to obtain plasma as described in the in vitro assay.

• Sample Extraction and LC-MS/MS Analysis: Extract the peptide from plasma and quantify using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and determine key parameters, including half-life (t½), volume of distribution (Vd), and clearance (CL).

APJ Receptor Signaling Assays

These assays are used to evaluate the functional activity of [Pyr1]-Apelin-13 and its analogs at the APJ receptor.

cAMP Inhibition Assay:

• Cell Culture: Use a cell line stably expressing the human APJ receptor (e.g., CHO-K1 or HEK293 cells).

• Assay Procedure:

  • Plate the cells in a suitable microplate.

  • Pre-treat cells with various concentrations of [Pyr1]-Apelin-13.

  • Stimulate the cells with a fixed concentration of forskolin (B1673556) to induce cAMP production.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF or ELISA-based).

• Data Analysis: Plot the inhibition of forskolin-stimulated cAMP production against the log concentration of [Pyr1]-Apelin-13 to determine the IC50 value.

β-Arrestin Recruitment Assay:

• Assay Principle: This assay typically uses a technology like enzyme fragment complementation (e.g., PathHunter) or bioluminescence resonance energy transfer (BRET). The APJ receptor is tagged with one part of an enzyme or fluorescent protein, and β-arrestin is tagged with the complementary part.

• Assay Procedure:

  • Use a cell line co-expressing the tagged APJ receptor and β-arrestin.

  • Treat the cells with various concentrations of [Pyr1]-Apelin-13.

  • Measure the signal (luminescence or fluorescence) generated upon the recruitment of β-arrestin to the activated receptor.

• Data Analysis: Plot the signal against the log concentration of [Pyr1]-Apelin-13 to determine the EC50 value for β-arrestin recruitment.

Conclusion

The inherent instability of [Pyr1]-Apelin-13 presents a significant challenge for its therapeutic development. A thorough understanding of its degradation pathways and a precise characterization of its pharmacokinetic profile are paramount for designing stabilized analogs with improved drug-like properties. The experimental protocols outlined in this guide provide a framework for researchers to accurately assess the biological stability and functional activity of [Pyr1]-Apelin-13 and its derivatives, thereby paving the way for the development of novel apelin-based therapeutics.

References

• 1. resources.revvity.com [resources.revvity.com]
• 2. ahajournals.org [ahajournals.org]
• 3. Unlocking New Potential in Drug Discovery with APJ Targeting - Application Notes - ICE Bioscience [en.ice-biosci.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Linking (Pyr)1apelin-13 pharmacokinetics to efficacy: Stabilization and measurement of a high clearance peptide in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. uniprot.org [uniprot.org]
• 10. researchgate.net [researchgate.net]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

[Pyr1]-Apelin-13 in Endothelial Cells: A Technical Guide to Function and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The apelinergic system, a complex signaling network, plays a crucial role in cardiovascular homeostasis. A key component of this system is [Pyr1]-Apelin-13, a pyroglutamated form of the apelin peptide. This isoform exhibits enhanced stability and potent activity at the apelin receptor (APJ), a G-protein coupled receptor expressed on endothelial cells. [Pyr1]-Apelin-13 is a significant mediator of endothelial cell function, promoting angiogenesis, vasodilation, and cellular proliferation and migration. This technical guide provides an in-depth overview of the function of [Pyr1]-Apelin-13 in endothelial cells, detailing its signaling pathways, quantitative effects, and the experimental protocols used for its study.

Core Functions and Quantitative Effects of [Pyr1]-Apelin-13 in Endothelial Cells

[Pyr1]-Apelin-13 is a potent agonist of the APJ receptor, initiating a cascade of intracellular events that drive a pro-angiogenic state in endothelial cells. Its functions include the promotion of endothelial cell proliferation, migration, and the formation of capillary-like structures. These actions are critical for the development of new blood vessels, a process vital in both physiological and pathological contexts.

Quantitative Data Summary:

The following tables summarize the quantitative effects of [Pyr1]-Apelin-13 on endothelial cell function as reported in various studies.

Parameter	Peptide	Value	Cell/Tissue Type	Reference
Receptor Binding & Activation
EC50 (APJ Receptor)	[Pyr1]-Apelin-13	0.37 nM	-
pKi (APJ Receptor)	[Pyr1]-Apelin-13	8.83 ± 0.06	Human Heart	[1]
pD2 (cAMP Inhibition)	[Pyr1]-Apelin-13	9.67 ± 0.04	-	[1][2]
pD2 (β-arrestin Recruitment)	[Pyr1]-Apelin-13	8.43 ± 0.08	-	[1]
Vascular Effects
EC50 (Vasodilation)	[Pyr1]-Apelin-13	0.6 - 1.6 nM	Endothelium-intact human mammary artery	[3][4]
Max Response (Vasodilation)	[Pyr1]-Apelin-13	40% - 50%	Endothelium-intact human mammary artery	[3][4]
pD2 (Contraction)	(Pyr1)Apelin-13	8.4 ± 0.2	Human saphenous vein	[5]
Max Response (Contraction)	(Pyr1)Apelin-13	22.6 ± 6% of KCl response	Human saphenous vein	[5]
EC50 (Contraction)	[Pyr1]-Apelin-13	0.2 nM	Endothelium-denuded human mammary artery	[4]
Max Response (Contraction)	[Pyr1]-Apelin-13	29%	Endothelium-denuded human mammary artery	[4]

Signaling Pathways of [Pyr1]-Apelin-13 in Endothelial Cells

The binding of [Pyr1]-Apelin-13 to the APJ receptor on endothelial cells primarily activates the Gαi subunit of the heterotrimeric G protein.[6][7] This initiates downstream signaling cascades that are central to its pro-angiogenic effects. The two major pathways activated are the Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Extracellular signal-regulated kinase (ERK) pathway.[6][8]

Activation of the PI3K/Akt pathway leads to the phosphorylation and activation of endothelial nitric oxide synthase (eNOS), resulting in the production of nitric oxide (NO).[6][9] NO is a potent vasodilator and also plays a role in angiogenesis. The ERK pathway, upon activation, promotes endothelial cell proliferation and migration.[6][8] Both pathways contribute to the overall pro-angiogenic phenotype induced by [Pyr1]-Apelin-13.

Caption: [Pyr1]-Apelin-13 signaling in endothelial cells.

Experimental Protocols

Detailed methodologies for key experiments used to elucidate the function of [Pyr1]-Apelin-13 in endothelial cells are provided below.

Endothelial Cell Tube Formation Assay

This assay assesses the ability of endothelial cells to form capillary-like structures, a hallmark of angiogenesis.

Methodology:

• Preparation of Basement Membrane Matrix: Thaw basement membrane extract (BME), such as Matrigel, on ice overnight. Pipette 50-80 µL of BME into each well of a pre-cooled 96-well plate, ensuring even distribution. Incubate the plate at 37°C for 30-60 minutes to allow the BME to solidify.[10][11]

• Cell Seeding: Harvest endothelial cells (e.g., HUVECs) that are 70-90% confluent. Resuspend the cells in the desired test medium (containing [Pyr1]-Apelin-13 or control) to a concentration of 1x10^5 - 1.5x10^5 cells/mL.[10]

• Incubation: Carefully add 100 µL of the cell suspension on top of the solidified BME. Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4 to 24 hours.[10]

• Visualization and Quantification: Monitor tube formation over time using a microscope. For quantification, the cells can be labeled with a fluorescent dye like Calcein AM prior to or after tube formation.[11][12] The extent of tube formation can be quantified by measuring parameters such as total tube length, number of junctions, and number of loops using imaging software.

Caption: Endothelial cell tube formation assay workflow.

Endothelial Cell Migration Assay (Transwell Assay)

This assay, also known as the Boyden chamber assay, measures the chemotactic migration of endothelial cells towards a chemoattractant.[13]

Methodology:

• Chamber Setup: Place a transwell insert with a porous membrane (e.g., 8 µm pores) into the wells of a 24-well plate.

• Chemoattractant Gradient: Add medium containing the chemoattractant ([Pyr1]-Apelin-13) to the lower chamber. Add a suspension of serum-starved endothelial cells in serum-free medium to the upper chamber of the transwell insert.[14]

• Incubation: Incubate the plate at 37°C for a period that allows for cell migration (typically 4-24 hours).

• Cell Removal and Fixation: After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab. Fix the migrated cells on the lower surface of the membrane with a fixative such as methanol (B129727) or paraformaldehyde.[14]

• Staining and Quantification: Stain the migrated cells with a suitable dye (e.g., Crystal Violet or DAPI). Count the number of migrated cells in several microscopic fields to determine the average number of migrated cells per field.

Caption: Transwell cell migration assay workflow.

Western Blot Analysis for Akt and ERK Phosphorylation

This technique is used to detect the activation of key signaling proteins, Akt and ERK, by measuring their phosphorylation status.

Methodology:

• Cell Treatment and Lysis: Culture endothelial cells to near confluence and then serum-starve them overnight. Treat the cells with [Pyr1]-Apelin-13 for the desired time points. Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each cell lysate using a protein assay such as the Bradford or BCA assay.

• SDS-PAGE and Transfer: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a nitrocellulose or PVDF membrane.[15]

• Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding. Incubate the membrane with primary antibodies specific for phosphorylated Akt (p-Akt) and phosphorylated ERK (p-ERK), as well as total Akt and total ERK (as loading controls).

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.[15]

• Analysis: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to the total protein levels.

Caption: Western blot workflow for Akt and ERK.

Conclusion

[Pyr1]-Apelin-13 is a potent and stable endogenous peptide that plays a multifaceted role in endothelial cell biology. Its ability to promote angiogenesis through the activation of the APJ receptor and downstream PI3K/Akt and ERK signaling pathways makes it a subject of significant interest in cardiovascular research and drug development. The experimental protocols detailed in this guide provide a framework for the continued investigation of the apelinergic system and its therapeutic potential. A thorough understanding of the function and analysis of [Pyr1]-Apelin-13 is essential for advancing our knowledge of vascular biology and developing novel treatments for a range of cardiovascular diseases.

References

• 1. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 3. ahajournals.org [ahajournals.org]
• 4. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 6. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 7. Apelin signaling drives vascular endothelial cells toward a pro-angiogenic state | eLife [elifesciences.org]
• 8. researchgate.net [researchgate.net]
• 9. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Endothelial Cell Tube Formation Angiogenesis Assay [merckmillipore.com]
• 11. corning.com [corning.com]
• 12. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Migration Assay - Creative Biolabs [creative-biolabs.com]
• 14. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ccrod.cancer.gov [ccrod.cancer.gov]

Protocols & Analytical Methods

Dissolving [Pyr1]-Apelin-13 for In Vitro Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Pyr1]-Apelin-13 is a highly potent and stable isoform of the apelin peptide family, acting as an endogenous ligand for the G protein-coupled apelin receptor (APJ).[1] Its significant roles in cardiovascular regulation, angiogenesis, and other physiological processes make it a key target for in vitro studies in various research and drug development fields.[2][3] Proper dissolution and handling of this peptide are critical for obtaining reliable and reproducible experimental results. This document provides detailed protocols and application notes for the dissolution and use of [Pyr1]-Apelin-13 in in vitro assays.

Physicochemical Properties and Solubility

[Pyr1]-Apelin-13 is a pyroglutamylated form of apelin-13, which enhances its stability.[4] It is typically supplied as a lyophilized powder. The presence of trifluoroacetic acid (TFA) as a counterion from the purification process can affect the net weight and solubility of the peptide, though it generally enhances solubility in aqueous solutions.[1] For most standard in vitro assays, residual TFA levels are not expected to cause interference.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for [Pyr1]-Apelin-13.

Parameter	Value	Source
Molecular Weight	1533.8 g/mol	[5][6]
Purity	≥95%
Solubility in Water	Up to 100 mg/mL (may require sonication)	[5][6][7][8]
Solubility in DMSO	Up to 100 mg/mL	[6]
APJ Receptor Binding Affinity (EC50)	0.37 nM	[1]
APJ Receptor Binding Affinity (Kd)	4.5 nM	[6]

Experimental Protocols

Reconstitution of Lyophilized [Pyr1]-Apelin-13

This protocol describes the preparation of a high-concentration stock solution.

Materials:

• Lyophilized [Pyr1]-Apelin-13 peptide

• Sterile, nuclease-free water or anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Vortex mixer

• Ultrasonic bath (optional, for water-based solutions)

• Sterile, low-protein binding microcentrifuge tubes

Protocol:

• Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature for at least 20 minutes to prevent condensation.

• Solvent Selection: Choose the appropriate solvent based on experimental requirements. For most cell-based assays, sterile water is the preferred solvent. DMSO can be used for higher concentration stocks, but the final concentration of DMSO in the assay should be kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

• Reconstitution:

  • Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

  • Carefully open the vial and add the calculated volume of sterile water or DMSO to achieve the desired stock concentration (e.g., 1 mM).

  • For a 1 mM stock solution, add 652 µL of solvent per 1 mg of peptide.

• Dissolution:

  • Gently vortex the vial to mix.

  • If using water and the peptide does not fully dissolve, sonication in an ultrasonic water bath for a few minutes can aid dissolution.[5][7][8]

• Sterilization (for aqueous solutions): If the stock solution is prepared in water for use in sterile cell culture, it is recommended to filter-sterilize it through a 0.22 µm syringe filter.[5]

• Aliquoting and Storage:

  • Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5][6]

Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the stock solution to the final working concentration for use in in vitro assays.

Materials:

• [Pyr1]-Apelin-13 stock solution

• Appropriate assay buffer or cell culture medium (pre-warmed to 37°C for cell-based assays)

• Sterile, low-protein binding microcentrifuge tubes

Protocol:

• Thawing: Thaw a single aliquot of the [Pyr1]-Apelin-13 stock solution at room temperature or on ice.

• Serial Dilution: Perform serial dilutions of the stock solution in the appropriate assay buffer or cell culture medium to achieve the desired final concentrations. It is recommended to prepare fresh working solutions for each experiment.

• Final Concentration: The optimal concentration of [Pyr1]-Apelin-13 will vary depending on the specific in vitro assay and cell type. Based on its high potency, typical working concentrations are in the nanomolar (nM) to picomolar (pM) range.[3] For example, in functional assays such as cAMP inhibition or β-arrestin recruitment, concentrations ranging from 0.1 nM to 100 nM are commonly used.[9]

• Mixing: Gently mix the working solution by pipetting up and down before adding it to the assay plate.

Mandatory Visualizations

[Pyr1]-Apelin-13 Dissolution and Preparation Workflow

Caption: Workflow for dissolving and preparing [Pyr1]-Apelin-13.

[Pyr1]-Apelin-13 Signaling Pathways

Caption: Simplified signaling pathways of [Pyr1]-Apelin-13.

Conclusion

The protocols and information provided in this document are intended to serve as a comprehensive guide for researchers utilizing [Pyr1]-Apelin-13 in in vitro assays. Adherence to these guidelines for dissolution, storage, and handling will contribute to the generation of accurate and reproducible data, thereby advancing our understanding of the physiological and pathological roles of the apelin system.

References

• 1. [Pyr1]-Apelin 13 peptide [novoprolabs.com]
• 2. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. [Pyr1]-Apelin-13 | Apelin receptor | TargetMol [targetmol.com]
• 8. reactivi.ro [reactivi.ro]
• 9. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]

Application Notes and Protocols for In Vivo Administration of [Pyr1]-Apelin-13 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in vivo administration of the endogenous peptide [Pyr1]-Apelin-13 in mouse models. This document is intended to guide researchers in designing and executing experiments to evaluate the physiological and pathophysiological effects of [Pyr1]-Apelin-13.

[Pyr1]-Apelin-13 is the predominant, more stable isoform of Apelin-13 (B560349) found in human plasma and cardiac tissue.[1][2][3][4] It is a potent agonist of the G-protein coupled receptor, APJ, and plays a significant role in various physiological processes, including cardiovascular function, angiogenesis, and fluid homeostasis.[5][6]

Key Properties of [Pyr1]-Apelin-13:

• Structure: A 13-amino acid peptide with a pyroglutamylated N-terminus, which confers greater resistance to exopeptidase degradation compared to Apelin-13.[7]

• Receptor: Binds to and activates the APJ receptor, a Class A G-protein-coupled receptor.[6][8]

• In Vivo Stability: Despite being more stable than other apelin isoforms, [Pyr1]-Apelin-13 has a very short plasma half-life, estimated to be less than 8 minutes, due to rapid degradation by peptidases.[2][9] This is a critical consideration for experimental design. Encapsulation in nanocarriers like liposomes can extend its release and therapeutic window.[2][8]

Quantitative Data Summary

The following table summarizes dosages and administration routes for [Pyr1]-Apelin-13 in mice and rats as reported in various studies. Note that optimal dosage and route will depend on the specific research question and mouse model.

Species	Administration Route	Dosage	Experimental Context	Reference
Mouse	Intravenous (i.v.)	10, 20 mg/kg	Inflammatory Pain	[7]
Mouse	Intramuscular (i.m.)	10, 20 mg/kg	Inflammatory Pain	[7]
Mouse	Intraperitoneal (i.p.)	0.4 mg/kg (liposomal)	Cardiac Hypertrophy	[2]
Rat	Intraperitoneal (i.p.)	100 µg/kg	Spinal Cord Injury	[10]
Rat	Intrathecal	1, 5 µg	Neuropathic Pain	[8][11]
Rat	Continuous Infusion (s.c.)	2 mg/kg/day	Preeclampsia Model	[5]
Mouse	Intracerebroventricular (i.c.v.)	1, 3 µ g/mouse	Food Intake	[12]
Rat	Intracerebroventricular (i.c.v.)	20 nmol	LPS-induced Fever	[13]

Experimental Protocols

Preparation of [Pyr1]-Apelin-13 for In Vivo Administration

Materials:

• [Pyr1]-Apelin-13 peptide (lyophilized powder)

• Sterile, pyrogen-free saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Optional: Sonicator

Procedure:

• Reconstitution: Allow the lyophilized [Pyr1]-Apelin-13 vial to equilibrate to room temperature before opening to prevent condensation.

• Reconstitute the peptide in sterile saline or PBS to create a stock solution. For example, dissolve 1 mg of peptide in 1 ml of saline to get a 1 mg/ml stock solution.[14]

• Solubilization: Gently vortex the solution to ensure the peptide is fully dissolved. If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[8]

• Working Solution: Prepare fresh working solutions for each experiment by diluting the stock solution with sterile saline or PBS to the final desired concentration. It is recommended to use the solution promptly after preparation.[8]

• Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). Avoid repeated freeze-thaw cycles.[8]

In Vivo Administration Protocol: Intraperitoneal (i.p.) Injection

This protocol is suitable for systemic administration to study effects on various organs, such as the heart or in models of systemic inflammation.

Materials:

• Prepared [Pyr1]-Apelin-13 working solution

• Appropriate mouse strain, age, and sex for the study

• Sterile 27-30 gauge needles and 1 ml syringes

• 70% ethanol (B145695) for disinfection

• Animal scale

Procedure:

• Animal Handling: Acclimatize mice to the experimental conditions to minimize stress. Handle mice gently to avoid injury.

• Dosage Calculation: Weigh each mouse immediately before injection to calculate the precise volume of the working solution to be administered.

• Injection Procedure:

  • Firmly restrain the mouse by scruffing the neck and back to expose the abdomen.

  • Tilt the mouse to a slight head-down position.

  • Insert the needle at a 15-20 degree angle into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or cecum.

  • Gently aspirate to ensure no fluid (blood or urine) is drawn back, confirming correct needle placement.

  • Inject the calculated volume of [Pyr1]-Apelin-13 solution smoothly.

  • Withdraw the needle and return the mouse to its cage.

• Monitoring: Observe the mice for any immediate adverse reactions post-injection. Monitor for expected physiological or behavioral changes according to the experimental design.

• Control Group: Administer an equivalent volume of the vehicle (e.g., sterile saline or PBS) to the control group of mice using the same procedure.

Visualizations: Diagrams and Workflows

Apelin/APJ Signaling Pathway

The binding of [Pyr1]-Apelin-13 to its receptor, APJ, initiates several downstream signaling cascades that mediate its diverse physiological effects.[15] This includes coupling to Gαi to inhibit adenylyl cyclase, and activation of the PI3K/Akt and ERK pathways, which are crucial for processes like cell survival, proliferation, and nitric oxide production.[6][15]

Caption: [Pyr1]-Apelin-13 signaling via the APJ receptor.

General Experimental Workflow

A typical in vivo study involving [Pyr1]-Apelin-13 administration follows a structured workflow from animal acclimatization to data analysis.

Caption: Standard workflow for in vivo [Pyr1]-Apelin-13 studies.

Logical Relationships in Experimental Design

The core of the experimental design is the comparison between a control group and one or more treatment groups to isolate the effects of [Pyr1]-Apelin-13.

Caption: Logical structure of a controlled in vivo experiment.

References

• 1. ahajournals.org [ahajournals.org]
• 2. [Pyr1]-Apelin-13 delivery via nano-liposomal encapsulation attenuates pressure overload-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Systemic Outcomes of (Pyr1)-Apelin-13 Infusion at Mid-Late Pregnancy in a Rat Model with Preeclamptic Features - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intravenous Administration of Pyroglutamyl Apelin-13 Alleviates Murine Inflammatory Pain via the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Therapeutics effects of [Pyr1] apelin-13 on rat contusion model of spinal cord injury: An experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chronic administration of [Pyr1] apelin-13 attenuates neuropathic pain after compression spinal cord injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Central apelin-13 inhibits food intake via the CRF receptor in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antipyretic effect of central [Pyr1]apelin13 on LPS-induced fever in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. cusabio.com [cusabio.com]

Application Notes and Protocols for [Pyr1]-Apelin-13 in a cAMP Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Pyr1]-Apelin-13 is a highly potent and selective endogenous agonist for the apelin receptor (APJ), a Class A G-protein coupled receptor (GPCR). The pyroglutamated form of Apelin-13 (B560349), [Pyr1]-Apelin-13, exhibits increased resistance to degradation, making it a key physiological ligand. The apelin receptor is widely expressed in various tissues, including the cardiovascular system, and is involved in physiological processes such as vasoconstriction, vasodilation, and cardiac contractility[1][2].

The APJ receptor couples to inhibitory G-proteins (Gαi), and upon activation by an agonist like [Pyr1]-Apelin-13, it inhibits the activity of adenylyl cyclase.[1][3][4] This inhibition leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1][3] Consequently, a cAMP inhibition assay is a robust method to quantify the functional activity of [Pyr1]-Apelin-13 and other APJ receptor agonists.[5] This assay is crucial for studying the receptor's signaling pathway and for the screening and characterization of novel therapeutic compounds targeting the apelinergic system.

Signaling Pathway

Activation of the APJ receptor by [Pyr1]-Apelin-13 initiates a signaling cascade that results in the inhibition of cAMP production. The Gαi subunit of the G-protein dissociates upon receptor activation and directly inhibits adenylyl cyclase, the enzyme responsible for converting ATP to cAMP. This leads to reduced intracellular cAMP levels and subsequently decreased protein kinase A (PKA) activity.

APJ Receptor Gi-coupled signaling pathway.

Principle of the cAMP Inhibition Assay

This assay quantifies the ability of [Pyr1]-Apelin-13 to inhibit the production of cAMP in cells expressing the APJ receptor. To measure a decrease in cAMP, intracellular cAMP levels are first stimulated using forskolin (B1673556), a direct activator of adenylyl cyclase.[6] In the presence of an APJ agonist like [Pyr1]-Apelin-13, the forskolin-stimulated cAMP production is attenuated. The amount of cAMP produced is then measured using a competitive immunoassay, commonly employing Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) technology, such as the LANCE® Ultra cAMP Kit.[7][8][9] In this format, cellular cAMP competes with a fluorescently labeled cAMP tracer for binding to a specific antibody. A decrease in the FRET signal is proportional to the amount of cAMP produced by the cells, and therefore, an increase in signal indicates inhibition of cAMP production.

Quantitative Data Summary

The potency of [Pyr1]-Apelin-13 in inhibiting cAMP production is typically expressed as the half-maximal effective concentration (EC50) or as pD2 (-logEC50). The following table summarizes representative quantitative data from various studies.

Compound	Cell Line	Assay Type	Parameter	Value (nM)	Reference
[Pyr1]-Apelin-13	HEK293	HTRF	EC50	0.062	[10]
[Pyr1]-Apelin-13	HEK293	HTRF	EC50	0.84	[11]
[Pyr1]-Apelin-13	CHO-K1	cAMP Assay	EC50	3.3	[12]
[Pyr1]-Apelin-13(1-12)	CHO-K1	cAMP Assay	pD2=9.30	~0.5	[13]
Apelin-13	HEK293	Fluorescence	pEC50=10.3	0.05	[14]

Experimental Protocol

This protocol provides a general procedure for a cAMP inhibition assay in a 384-well plate format using HEK293 cells stably expressing the human APJ receptor and a TR-FRET-based detection method.

Materials and Reagents

• HEK293 cells stably expressing the human APJ receptor

• Cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic like G418)

• Phosphate-Buffered Saline (PBS)

• Cell dissociation reagent (e.g., Trypsin-EDTA)

• Stimulation Buffer (e.g., HBSS, 5 mM HEPES, 0.5 mM IBMX, 0.1% BSA, pH 7.4)[15]

• [Pyr1]-Apelin-13 (lyophilized powder)

• Forskolin

• DMSO

• cAMP detection kit (e.g., LANCE® Ultra cAMP Kit)[8][9][15]

• White, opaque 384-well microplates

• Multichannel pipettes

• Plate reader capable of TR-FRET measurements

Experimental Workflow

Workflow for a [Pyr1]-Apelin-13 cAMP inhibition assay.

Step-by-Step Procedure

• Cell Culture: Culture HEK293 cells expressing the APJ receptor in appropriate media until they reach 80-90% confluency.

• Reagent Preparation:

  • Prepare a stock solution of [Pyr1]-Apelin-13 (e.g., 1 mM) in an appropriate solvent (e.g., sterile water or DMSO) and store at -80°C. Create serial dilutions in Stimulation Buffer to achieve the final desired concentrations.

  • Prepare a stock solution of forskolin (e.g., 10 mM) in DMSO. Dilute in Stimulation Buffer to the desired working concentration. The optimal forskolin concentration should be determined empirically but is often in the range of 1-10 µM to achieve 80% of the maximal cAMP response.

• Cell Harvesting and Plating:

  • Wash the cells with PBS and detach them using a non-enzymatic cell dissociation solution or trypsin.

  • Resuspend the cells in Stimulation Buffer and perform a cell count.

  • Adjust the cell density to the desired concentration (e.g., 2,000-8,000 cells per well, to be optimized).[6]

  • Dispense the cell suspension into the wells of a white, opaque 384-well plate.

• Compound Addition and Stimulation:

  • Add the serially diluted [Pyr1]-Apelin-13 to the appropriate wells. Include wells with buffer only for control.

  • Add forskolin solution to all wells except for the basal control wells.

  • Incubate the plate at room temperature for 30 minutes.[10][11]

• cAMP Detection:

  • Following the manufacturer's instructions for the cAMP detection kit, prepare the detection reagents. This typically involves adding the Eu-cAMP tracer and the ULight-labeled anti-cAMP antibody to a lysis buffer.[7]

  • Add the detection reagent mixture to all wells.

  • Incubate the plate for 60 minutes at room temperature, protected from light.

• Measurement:

  • Read the plate using a plate reader capable of TR-FRET. Set the excitation wavelength to 320 or 340 nm and measure the emission at 615 nm and 665 nm.[7]

Data Analysis

• Calculate the TR-FRET Ratio: The ratio of the acceptor signal (665 nm) to the donor signal (615 nm) is calculated for each well.

• Normalize the Data: The data is typically normalized to the controls:

  • 0% inhibition is set by the forskolin-stimulated control (no agonist).

  • 100% inhibition is set by the basal control (no forskolin, no agonist).

• Generate a Dose-Response Curve: Plot the normalized response against the logarithm of the [Pyr1]-Apelin-13 concentration.

• Determine the EC50: Fit the data using a sigmoidal dose-response (variable slope) equation to determine the EC50 value, which represents the concentration of [Pyr1]-Apelin-13 that produces 50% of the maximal inhibition of the forskolin-stimulated cAMP response.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High variability between replicates	Inconsistent cell plating, pipetting errors, peptide instability.	Ensure a homogeneous cell suspension. Use calibrated pipettes. Prepare fresh peptide dilutions for each experiment.[16]
Low signal-to-background ratio	Suboptimal cell number or forskolin concentration, low receptor expression.	Optimize cell density and forskolin concentration.[6] Use low-passage number cells.
No or weak inhibitory response	Inactive compound, problem with cells or reagents.	Verify the activity of [Pyr1]-Apelin-13. Check cell line for receptor expression. Ensure detection kit reagents are not expired.
High basal cAMP levels	Cell stress, endogenous receptor activation.	Handle cells gently. Ensure appropriate serum starvation if necessary.

References

• 1. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diuretic Action of Apelin-13 Mediated by Inhibiting cAMP/PKA/sPRR Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Optimize your research into Gαi/o coupled GPCRs. | Revvity [revvity.com]
• 7. bioline.ru [bioline.ru]
• 8. revvity.com [revvity.com]
• 9. revvity.com [revvity.com]
• 10. [Pyr1]-Apelin-13 ([pGlu1]-Apelin-13) | Apelin受体激动剂 | MCE [medchemexpress.cn]
• 11. medchemexpress.com [medchemexpress.com]
• 12. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 13. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 14. apelin-13 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 15. resources.revvity.com [resources.revvity.com]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for APJ Receptor Beta-Arrestin Recruitment Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for a beta-arrestin recruitment assay to study the activation of the Apelin Receptor (APJ), a G protein-coupled receptor (GPCR). The protocol is designed for a high-throughput screening format and is adaptable for characterizing agonist and antagonist compounds.

Introduction

The APJ receptor, a class A GPCR, and its endogenous ligands, apelin and Elabela/Toddler, are crucial in various physiological processes, including cardiovascular function and fluid homeostasis.[1][2][3] Upon agonist binding, the APJ receptor activates G protein-dependent signaling pathways and also triggers a G protein-independent pathway involving the recruitment of β-arrestins.[1][4] This recruitment desensitizes G protein signaling and initiates a distinct wave of signal transduction, making the assessment of β-arrestin interaction a critical aspect of drug discovery and for understanding biased agonism at the APJ receptor.[4][5]

This protocol describes a cell-based assay to quantify the recruitment of β-arrestin to the APJ receptor upon ligand stimulation. The methodology is based on the principles of enzyme fragment complementation (EFC), a widely used technology for monitoring protein-protein interactions.[6][7]

Signaling Pathway of APJ Receptor Activation and Beta-Arrestin Recruitment

Upon binding of an agonist, the APJ receptor undergoes a conformational change, leading to its phosphorylation by G protein-coupled receptor kinases (GRKs). This phosphorylation creates a high-affinity binding site for β-arrestins.[4] The recruited β-arrestin sterically hinders further G protein coupling, leading to desensitization of the G protein-mediated signal.[4] Furthermore, the APJ receptor-β-arrestin complex can be internalized and initiate downstream signaling cascades, such as the activation of MAP kinases.[8]

Figure 1: APJ Receptor Signaling Pathway leading to β-arrestin recruitment.

Experimental Protocol: PathHunter® Beta-Arrestin Recruitment Assay

This protocol is adapted from the principles of the DiscoverX PathHunter assay.[6][9] This technology utilizes enzyme fragment complementation with β-galactosidase. Cells are engineered to express the APJ receptor fused to a small enzyme fragment (ProLink™, PK) and β-arrestin fused to a larger, inactive enzyme fragment (Enzyme Acceptor, EA).[6][9] Agonist-induced recruitment of β-arrestin-EA to the APJ receptor-PK forces the complementation of the two fragments, forming a functional β-galactosidase enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.[6][9]

Materials and Reagents

• PathHunter® CHO-K1 APJ β-Arrestin GPCR Assay Cell Line (e.g., from Eurofins DiscoverX)[9]

• Cell Plating Medium: As recommended by the cell line provider (typically F-12K with 10% FBS, 1% Penicillin/Streptomycin, and selection antibiotics)

• Assay Buffer: As recommended by the assay kit provider

• Control Agonist: Apelin-13[9]

• Test Compounds (agonists or antagonists)

• PathHunter® Detection Reagents

• 384-well white, solid-bottom assay plates

• Luminometer

Experimental Workflow

Figure 2: Experimental workflow for the β-arrestin recruitment assay.

Step-by-Step Procedure

1. Cell Culture and Plating: a. Culture the PathHunter® CHO-K1 APJ β-Arrestin cells according to the supplier's instructions.[6] b. On the day of the assay, harvest the cells and perform a cell count. c. Dilute the cells in the appropriate cell plating medium to the recommended density. d. Dispense the cell suspension into a 384-well white, solid-bottom assay plate.[6] e. Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.[6]

2. Compound Preparation and Addition (Agonist Mode): a. Prepare serial dilutions of the test compounds and the control agonist (Apelin-13) in the assay buffer. b. On the day of the assay, carefully remove the cell plating medium from the wells. c. Add the diluted compounds and controls to the respective wells. d. Include wells with assay buffer only as a negative control (vehicle).

3. Incubation: a. Incubate the plate at 37°C for 90 minutes. The optimal incubation time may vary and should be determined empirically for novel compounds.[6]

4. Signal Detection: a. Prepare the PathHunter® detection reagents according to the manufacturer's protocol. b. After the incubation period, add the detection reagents to each well. c. Incubate the plate at room temperature for 60 minutes, protected from light.

5. Data Acquisition: a. Read the chemiluminescent signal using a luminometer.

6. Antagonist Mode (Optional): a. To test for antagonists, pre-incubate the cells with the test compounds for a specified time before adding a known agonist at a concentration that elicits a submaximal response (e.g., EC80). b. Follow the subsequent steps of the agonist mode protocol.

Data Presentation and Analysis

The raw data (Relative Light Units, RLU) should be normalized and plotted as a dose-response curve with the logarithm of the compound concentration on the x-axis and the percentage of response on the y-axis. Non-linear regression analysis is then used to determine key parameters such as EC50 (for agonists) or IC50 (for antagonists).

Table 1: Agonist Potency and Efficacy

Compound	EC50 (nM)	Emax (% of Control Agonist)	Signal-to-Background (S/B)
Apelin-13 (Control)	1.5	100	15
Elabela-32	5.2	95	13
Test Compound A	10.8	88	11
Test Compound B	>1000	<10	1.2

Table 2: Antagonist Potency

Compound	IC50 (nM)
Antagonist X	25.3
Antagonist Y	150.7

Troubleshooting

Issue	Possible Cause	Solution
Low Signal-to-Background Ratio	- Low receptor expression- Suboptimal cell density- Inactive compounds	- Use a stable cell line with confirmed receptor expression- Optimize cell seeding density- Verify compound activity with a different assay
High Well-to-Well Variability	- Inconsistent cell plating- Pipetting errors	- Ensure a homogenous cell suspension before plating- Use calibrated pipettes and proper technique
No Response to Agonist	- Incorrect agonist concentration- Degraded agonist- Cell health issues	- Verify agonist concentration and prepare fresh dilutions- Check cell viability and morphology

Conclusion

This protocol provides a robust and reliable method for quantifying β-arrestin recruitment to the APJ receptor. It is a valuable tool for screening compound libraries, characterizing the pharmacology of ligands, and investigating the biased signaling profiles of novel therapeutics targeting the APJ receptor. The detailed steps and data analysis guidelines will enable researchers to generate high-quality, reproducible data for their drug discovery and development programs.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Comparative Study of Elabela and Apelin on Apelin Receptor Activation Through β-Arrestin Recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. GPCR β-Arrestin Product Solutions [discoverx.com]
• 5. Loss of APJ mediated β-arrestin signalling improves high-fat diet induced metabolic dysfunction but does not alter cardiac function in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Seeking Ligand Bias: Assessing GPCR Coupling to Beta-Arrestins for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beta-Arrestins and Receptor Signaling in the Vascular Endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Application Notes and Protocols for Studying Cardiac Contractility with [Pyr1]-Apelin-13

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Pyr1]-Apelin-13 is the predominant isoform of the apelin peptide found in the human heart and cardiovascular system.[1][2][3][4] It is a potent endogenous inotropic agent that enhances cardiac contractility by interacting with the G-protein coupled apelin receptor (APJ).[2][3][5][6][7] The binding of [Pyr1]-Apelin-13 to the APJ receptor on cardiomyocytes triggers a signaling cascade that ultimately leads to an increase in the force of contraction.[2][5] This makes [Pyr1]-Apelin-13 a valuable tool for in vitro studies of cardiac physiology and a potential therapeutic target for conditions associated with diminished cardiac function. These application notes provide detailed protocols for utilizing [Pyr1]-Apelin-13 to investigate cardiac contractility in two primary in vitro models: isolated adult cardiomyocytes and isolated paced atrial strips.

Mechanism of Action: Signaling Pathway

[Pyr1]-Apelin-13 enhances cardiac contractility through the activation of several downstream signaling pathways upon binding to its receptor, APJ. This includes the activation of Gαi, leading to the inhibition of adenylyl cyclase and a decrease in cAMP levels. Additionally, it stimulates pathways involving protein kinase C (PKC), phosphoinositide 3-kinase (PI3K)/Akt, and extracellular signal-regulated kinase 1/2 (ERK1/2), which collectively contribute to the positive inotropic effect.

Caption: Signaling pathway of [Pyr1]-Apelin-13 in cardiomyocytes.

Experimental Workflow

The following diagram outlines the general workflow for studying the effects of [Pyr1]-Apelin-13 on cardiac contractility in vitro, from tissue isolation to data analysis.

Caption: General experimental workflow for in vitro cardiac contractility studies.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of [Pyr1]-Apelin-13 on various parameters of cardiac contractility as reported in the literature.

Table 1: Inotropic Effects of Apelin Peptides on Human Atrial Strips

Peptide	EC50 (pM)	Emax (% of control)	Reference
[Pyr1]-Apelin-13	40 - 125	49 ± 12%	[1][3]
Apelin-13	40 - 125	64 ± 16%	[3]
Apelin-36	40 - 125	39 ± 14%	[3]

Table 2: Effects of [Pyr1]-Apelin-13 on Isolated Cardiomyocyte Contractility and Calcium Transients

Parameter	Agonist	Concentration	Effect	Reference
Sarcomere Shortening	Apelin-13	Not Specified	55.7 ± 13.9% increase	[8]
Ca2+ Transient Amplitude	Apelin-13	Not Specified	43.6 ± 4.56% increase	[8]
cAMP Production (inhibition)	[Pyr1]-Apelin-13	pD2 = 9.67 ± 0.04	Full inhibition	[3]
Beating Frequency	[Pyr1]-Apelin-13	22 µmol/L	Reverses bupivacaine-induced inhibition	[9][10]

Experimental Protocols

Protocol 1: Isolation of Adult Rat Ventricular Cardiomyocytes

This protocol is adapted from established methods for isolating high-quality, viable adult rat cardiomyocytes suitable for contractility studies.

Materials:

• Solutions:

  • Perfusion Buffer (Ca2+-free KHB): 118 mM NaCl, 4.7 mM KCl, 1.2 mM KH2PO4, 1.2 mM MgSO4, 25 mM NaHCO3, 11 mM Glucose. Gassed with 95% O2 / 5% CO2.

  • Digestion Buffer: Perfusion buffer containing 1.25 mg/mL Collagenase Type II and 0.5 mg/mL Hyaluronidase.

  • Stopping Buffer: Perfusion buffer containing 10% Fetal Bovine Serum (FBS) and 12.5 µM CaCl2.

  • Culture Medium: Medium 199 supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Equipment:

  • Langendorff perfusion system

  • Surgical instruments

  • 37°C water bath and incubator

  • Centrifuge

Procedure:

• Heart Excision:

  • Anesthetize an adult rat (250-350g) with an appropriate anesthetic (e.g., sodium pentobarbital).

  • Perform a thoracotomy to expose the heart.

  • Rapidly excise the heart and place it in ice-cold Perfusion Buffer.

• Langendorff Perfusion:

  • Cannulate the aorta on the Langendorff apparatus and initiate retrograde perfusion with oxygenated Perfusion Buffer at 37°C for 5 minutes to wash out the blood.

  • Switch to the Digestion Buffer and perfuse for 20-25 minutes, or until the heart becomes pale and swollen.

• Cell Dissociation:

  • Remove the heart from the cannula and excise the atria.

  • Mince the ventricular tissue in a petri dish containing Stopping Buffer.

  • Gently triturate the minced tissue with a pipette to release the cardiomyocytes.

  • Filter the cell suspension through a 100 µm nylon mesh to remove undigested tissue.

• Calcium Reintroduction:

  • Allow the cells to settle by gravity or centrifuge at low speed (e.g., 50 x g for 1 minute).

  • Resuspend the cell pellet in Stopping Buffer and gradually increase the calcium concentration to physiological levels by sequential additions of CaCl2.

• Cell Plating:

  • Plate the isolated cardiomyocytes on laminin-coated coverslips or culture dishes in Culture Medium.

  • Allow the cells to attach for at least 1 hour before experimentation.

Protocol 2: Contractility Measurement in Isolated Adult Cardiomyocytes

This protocol describes how to measure sarcomere shortening in isolated cardiomyocytes in response to [Pyr1]-Apelin-13.

Materials:

• Isolated adult cardiomyocytes plated on laminin-coated coverslips.

• Tyrode's Solution (Normal): 140 mM NaCl, 5.4 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM Glucose, pH 7.4.

• [Pyr1]-Apelin-13 stock solution.

• IonOptix or similar video-based sarcomere length detection system.

• Field stimulation electrode.

Procedure:

• Preparation:

  • Place the coverslip with attached cardiomyocytes in a perfusion chamber on the stage of an inverted microscope equipped with the sarcomere length detection system.

  • Perfuse the cells with Normal Tyrode's Solution at 37°C.

• Baseline Recording:

  • Pace the cardiomyocytes at a steady frequency (e.g., 1 Hz) using the field stimulation electrode.

  • Record baseline contractility (sarcomere length changes) for at least 2 minutes.

• [Pyr1]-Apelin-13 Treatment:

  • Prepare a series of dilutions of [Pyr1]-Apelin-13 in Normal Tyrode's Solution (e.g., 1 pM to 1 µM).

  • Perfuse the cells with increasing concentrations of [Pyr1]-Apelin-13, allowing the response to stabilize at each concentration (typically 3-5 minutes).

  • Record contractility at each concentration.

• Data Analysis:

  • Measure the following parameters from the recorded traces:

    • Peak shortening (amplitude of sarcomere length change)

    • Time to peak shortening (contraction time)

    • Time to 90% relengthening (relaxation time)

  • Normalize the data to the baseline values.

  • Plot the dose-response curve and calculate the EC50 value.

Protocol 3: Force of Contraction Measurement in Isolated Paced Atrial Strips

This protocol outlines the procedure for measuring the inotropic effects of [Pyr1]-Apelin-13 on human or animal atrial tissue.

Materials:

• Atrial tissue (e.g., human atrial appendage obtained during cardiac surgery).

• Krebs-Henseleit Solution: 118 mM NaCl, 4.7 mM KCl, 1.2 mM KH2PO4, 1.2 mM MgSO4, 2.5 mM CaCl2, 25 mM NaHCO3, 11 mM Glucose. Gassed with 95% O2 / 5% CO2.

• Organ bath system with force transducer and electrical stimulation.

• [Pyr1]-Apelin-13 stock solution.

Procedure:

• Tissue Preparation:

  • Dissect the atrial tissue into small strips (e.g., 2 x 5 mm) in ice-cold Krebs-Henseleit Solution.

  • Mount the strips in the organ bath containing oxygenated Krebs-Henseleit Solution at 37°C.

  • Connect one end of the strip to a fixed hook and the other to a force transducer.

• Equilibration and Pacing:

  • Apply a resting tension to the strips (e.g., 1 g) and allow them to equilibrate for at least 60 minutes.

  • Pace the strips at a constant frequency (e.g., 1 Hz) with a voltage slightly above the threshold.

• [Pyr1]-Apelin-13 Administration:

  • Once a stable baseline contraction is achieved, add cumulative concentrations of [Pyr1]-Apelin-13 to the organ bath.

  • Allow the contractile force to reach a steady state after each addition (typically 10-15 minutes).

• Data Analysis:

  • Record the force of contraction at baseline and after each concentration of [Pyr1]-Apelin-13.

  • Express the increase in force as a percentage of the baseline.

  • Construct a dose-response curve and determine the EC50 and Emax values.

Conclusion

[Pyr1]-Apelin-13 is a powerful tool for investigating the mechanisms of cardiac contractility in vitro. The protocols provided here offer a framework for researchers to study its positive inotropic effects in both isolated cells and intact tissues. By carefully controlling experimental conditions and employing appropriate data analysis techniques, these methods can yield valuable insights into the role of the apelin system in cardiac function and its potential as a therapeutic target.

References

• 1. Protocol for Isolation of Viable Adult Rat Cardiomyocytes with High Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and Cultivation of Adult Rat Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Measurement of Contraction and Calcium Transients in Stem Cell Derived Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 7. ERK1/2: An Integrator of Signals That Alters Cardiac Homeostasis and Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apelin decreases the SR Ca2+ content but enhances the amplitude of [Ca2+]i transient and contractions during twitches in isolated rat cardiac myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. aclsmedicaltraining.com [aclsmedicaltraining.com]

Commercial Sources and Applications of High-Purity [Pyr1]-Apelin-13

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity [Pyr1]-Apelin-13, a potent endogenous agonist of the apelin receptor (APJ), and detailed protocols for its use in key research applications. [Pyr1]-Apelin-13 is the predominant isoform of apelin found in human plasma and cardiac tissue, making it a critical tool for cardiovascular and metabolic research.

Commercial Availability and Purity

High-purity synthetic [Pyr1]-Apelin-13 is available from several reputable suppliers. Researchers should always refer to the supplier's certificate of analysis for batch-specific data.

Supplier	Purity	Formulation	Notes
Tocris Bioscience	≥95% (HPLC)[1]	Lyophilized solid[1]	Potent peptide apelin agonist.[1]
R&D Systems	≥95%[2][3]	Lyophilized solid[2]	Endogenous ligand for apelin APJ receptor (EC50 = 0.37 nM).[2][3]
MedchemExpress	99.92%	Lyophilized powder[4]	Highly potent, selective endogenous apelin receptor (APJ) agonist.[4]
APExBIO	High-purity	Lyophilized powder	For scientific research use only.[5]
NovoPro Bioscience	98.23% (HPLC)[6]	Lyophilized powder[6]	Available with TFA removed.[6]
TargetMol	99.71%	Lyophilized powder[7]	Potent and selective endogenous Apelin receptor (APJ) agonist.[7]
Peptide Institute, Inc.	≥98.0% (HPLC)[8]	Lyophilized powder[8]
Rockland Immunochemicals	>95%	Lyophilized solid[9]	Suitable for use in ELISA, Western Blot, Dot blot, and other assays.[9]
Life Science Production	>95% by HPLC[10]	Freeze-dried solid[10]	Endogenous agonist for the apelin APJ receptor.[10]
Blue Tiger Scientific	High quality	Lyophilized powder[11]	For in vitro research use only (RUO).[11]

Apelin Receptor (APJ) Signaling

[Pyr1]-Apelin-13 binding to its G protein-coupled receptor, APJ, triggers a cascade of intracellular signaling events. The primary pathways involve the coupling to Gαi and Gαq proteins. Activation of Gαi leads to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. Concurrently, Gαq activation stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC). Downstream of these initial events, [Pyr1]-Apelin-13 can activate the PI3K/Akt and MAPK/ERK signaling pathways, which are crucial for cell survival, proliferation, and migration.

Figure 1: Simplified APJ Signaling Pathway.

Experimental Protocols

The following are detailed protocols for common in vitro and in vivo assays involving [Pyr1]-Apelin-13.

In Vitro Assays

1. Radioligand Binding Assay

This assay determines the binding affinity of [Pyr1]-Apelin-13 to the APJ receptor.

Figure 2: Radioligand Binding Assay Workflow.

Protocol:

• Membrane Preparation:

  • Culture and harvest HEK293 cells stably expressing the human APJ receptor.

  • Homogenize cells in ice-cold membrane preparation buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in fresh buffer and determine the protein concentration.

• Competition Binding Assay:

  • In a 96-well plate, add a fixed amount of cell membrane preparation to each well.

  • Add a fixed concentration of radiolabeled ligand, such as [125I]-(Pyr1)Apelin-13.

  • Add increasing concentrations of unlabeled [Pyr1]-Apelin-13.

  • For total binding, add only the radioligand and buffer.

  • For non-specific binding, add the radioligand and a high concentration of unlabeled apelin.

  • Incubate at room temperature for a defined period (e.g., 30-60 minutes).

• Washing and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the unlabeled ligand concentration.

  • Determine the IC50 value (the concentration of unlabeled ligand that inhibits 50% of specific binding) and calculate the Ki (inhibition constant).

Parameter	Value	Reference
KD of [125I]-(Pyr1)Apelin-13 in human left ventricle	0.35 ± 0.08 nM	[3]
Bmax in human left ventricle	4.3 ± 0.9 fmol mg−1 protein	[3]

2. cAMP Inhibition Assay

This assay measures the ability of [Pyr1]-Apelin-13 to inhibit adenylyl cyclase activity and reduce intracellular cAMP levels.

Protocol:

• Cell Culture:

  • Plate HEK293 cells expressing the APJ receptor in a 96-well plate and grow to confluence.

• Assay Procedure:

  • Wash the cells with a suitable assay buffer (e.g., HBSS).

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add increasing concentrations of [Pyr1]-Apelin-13.

  • Stimulate the cells with forskolin (B1673556) to induce cAMP production.

  • Incubate for a defined period (e.g., 30 minutes) at room temperature.

• Detection:

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • Plot the cAMP levels against the logarithm of the [Pyr1]-Apelin-13 concentration.

  • Determine the EC50 value (the concentration of agonist that produces 50% of the maximal inhibition of cAMP production).

Parameter	Value	Reference
EC50 for cAMP inhibition in HEK293 cells	0.84 nM	[4]
pD2 for cAMP inhibition	9.67 ± 0.04	[6]

3. ERK Phosphorylation Western Blot

This assay detects the activation of the MAPK/ERK signaling pathway by measuring the phosphorylation of ERK1/2.

Figure 3: ERK Phosphorylation Western Blot Workflow.

Protocol:

• Cell Culture and Treatment:

  • Culture cells (e.g., HRMECs or mpkCCD cells) to 70-80% confluency.

  • Serum-starve the cells for several hours to reduce basal ERK phosphorylation.

  • Treat the cells with various concentrations of [Pyr1]-Apelin-13 for different time points (e.g., 5, 10, 30, 60 minutes).

• Sample Preparation:

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

  • Denature the protein samples by boiling in SDS-PAGE sample buffer.

• Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat dry milk in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

  • Quantify the band intensities and express the results as the ratio of p-ERK to total ERK.

Cell Type	Treatment	Observation	Reference
mpkCCD cells	200 nM apelin-13 (B560349) for 30 min	Significant increase in ERK phosphorylation	[12]
HRMECs	Apelin-13 (dose-dependent)	Upregulation of cytoskeleton and tight junction phosphorylation	[13]

In Vivo Assays

1. Cardiovascular Effects in Humans

These studies assess the direct vascular effects of [Pyr1]-Apelin-13 in human subjects.

Protocol (Forearm Blood Flow):

• Subject Recruitment:

  • Recruit healthy volunteers with informed consent and ethical approval.

• Infusion:

  • Perform intrabrachial artery infusions of [Pyr1]-Apelin-13 at increasing doses (e.g., 1, 10, 100 nmol/min).

• Measurement:

  • Measure forearm blood flow (FBF) using venous occlusion plethysmography.

• Data Analysis:

  • Express the change in FBF as a percentage change from baseline.

Parameter	Observation	Reference
Forearm Blood Flow	Dose-dependent increase in response to [Pyr1]apelin-13(1–12)	[6]
Vasodilation	[Pyr1]apelin-13 causes reproducible vasodilation in human forearm resistance vessels	[10]

2. Cardiovascular Effects in Rodent Models

These studies evaluate the systemic cardiovascular effects of [Pyr1]-Apelin-13 in animal models.

Protocol (Anesthetized Rat):

• Animal Preparation:

  • Anesthetize rats and instrument them for the measurement of blood pressure and other hemodynamic parameters.

• Administration:

  • Administer [Pyr1]-Apelin-13 via intravenous infusion at various doses.

• Measurements:

  • Continuously monitor blood pressure, heart rate, and cardiac output.

• Data Analysis:

  • Express the changes in cardiovascular parameters as a percentage change from the vehicle control.

Parameter	Observation	Reference
Blood Pressure	Dose-dependent decrease in anesthetized rats in response to [Pyr1]apelin-13(1–12)	[6]
Vascular Relaxation	[Pyr1]apelin-13 induces dose-dependent relaxation in pre-contracted rat thoracic aortic rings	[8]

Conclusion

[Pyr1]-Apelin-13 is a crucial research tool for investigating the physiological and pathological roles of the apelin system. The availability of high-purity synthetic peptide from various commercial sources, coupled with the detailed protocols provided in this document, will enable researchers to conduct robust and reproducible experiments to further elucidate the therapeutic potential of targeting the APJ receptor.

References

• 1. Apelin signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 2. ahajournals.org [ahajournals.org]
• 3. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 7. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Pyr1]apelin-13 relaxes the rat thoracic aorta via APJ, NO, AMPK, and potassium channels [acikerisim.uludag.edu.tr]
• 9. [Pyr1]-Apelin-13 delivery via nano-liposomal encapsulation attenuates pressure overload-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.ed.ac.uk [pure.ed.ac.uk]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Apelin-13 Is an Early Promoter of Cytoskeleton and Tight Junction in Diabetic Macular Edema via PI-3K/Akt and MAPK/Erk Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

[Pyr1]-Apelin-13: Comprehensive Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for the preparation, storage, and experimental use of [Pyr1]-Apelin-13, a potent endogenous ligand for the APJ receptor.

[Pyr1]-Apelin-13, the pyroglutamated form of Apelin-13, is the predominant and most potent isoform of the apelin peptide family found in the cardiovascular system and plasma. Its significant roles in cardiovascular function, fluid homeostasis, and other physiological processes have made it a key target for therapeutic research and drug development. These guidelines offer a comprehensive resource for the effective use of [Pyr1]-Apelin-13 in both in vitro and in vivo experimental settings.

Solution Preparation and Storage

Proper preparation and storage of [Pyr1]-Apelin-13 solutions are critical for maintaining its biological activity and ensuring experimental reproducibility. The peptide is typically supplied as a lyophilized powder.

Reconstitution of Lyophilized Powder:

It is recommended to briefly centrifuge the vial before opening to ensure that the lyophilized powder is at the bottom. The choice of solvent depends on the intended application.

• For in vitro aqueous buffers and cell culture media: Reconstitute [Pyr1]-Apelin-13 in sterile, distilled water. To aid dissolution, gentle vortexing or sonication may be required.

• For organic solvent stock solutions: High-purity dimethyl sulfoxide (B87167) (DMSO) can be used to prepare concentrated stock solutions.

Storage Conditions:

To prevent degradation, proper storage of both the lyophilized powder and reconstituted solutions is essential.

Form	Storage Temperature	Duration	Notes
Lyophilized Powder	-20°C or -80°C	Up to 3 years	Store in a desiccator to keep dry.
Aqueous Solution	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles.
-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.
DMSO Solution	-80°C	Up to 1 year	Aliquot to avoid repeated freeze-thaw cycles.
-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.

Quantitative Data for Solution Preparation:

Molecular Weight	Solvent	Maximum Solubility
1533.8 g/mol	Water	≥ 1 mg/mL
DMSO	≥ 100 mg/mL

Signaling Pathways

[Pyr1]-Apelin-13 exerts its effects by binding to the G protein-coupled receptor APJ. This interaction triggers a cascade of intracellular signaling events, primarily through the activation of Gαi, Gαq, and Gα13 proteins.

Figure 1: [Pyr1]-Apelin-13 signaling cascade.

Experimental Protocols

The following are detailed protocols for key experiments involving [Pyr1]-Apelin-13.

In Vitro Vascular Relaxation Assay (Vascular Ring Assay)

This protocol details the assessment of the vasodilatory effects of [Pyr1]-Apelin-13 on isolated arterial rings.[1][2]

Materials:

• Isolated tissue bath system

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• Phenylephrine (B352888) (PE)

• [Pyr1]-Apelin-13

• 95% O2 / 5% CO2 gas mixture

Procedure:

• Isolate the thoracic aorta from a rat and cut it into 2-3 mm rings.

• Mount the aortic rings in the isolated tissue baths containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

• Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, replacing the buffer every 15-20 minutes.

• Pre-contract the aortic rings with a submaximal concentration of phenylephrine (e.g., 1 µM).

• Once the contraction has reached a stable plateau, add [Pyr1]-Apelin-13 cumulatively to the bath in increasing concentrations (e.g., 10⁻¹² to 10⁻⁶ M).

• Record the changes in tension after each addition.

• Express the relaxation responses as a percentage of the pre-contraction induced by phenylephrine.

Figure 2: Workflow for vascular relaxation assay.

In Vivo Hemodynamic Measurement in Rodents

This protocol describes the procedure for measuring the acute cardiovascular effects of [Pyr1]-Apelin-13 in anesthetized rats.[3][4]

Materials:

• Anesthetized rats (e.g., with isoflurane)

• Pressure transducer

• Catheters for arterial and venous access

• [Pyr1]-Apelin-13 solution in sterile saline

• Data acquisition system

Procedure:

• Anesthetize the rat and maintain a stable level of anesthesia.

• Cannulate the carotid artery for blood pressure measurement and the jugular vein for drug administration.

• Allow the animal to stabilize for at least 30 minutes after surgery.

• Record baseline hemodynamic parameters, including mean arterial pressure (MAP) and heart rate (HR).

• Administer a bolus intravenous (IV) injection of [Pyr1]-Apelin-13 at the desired dose (e.g., 1-300 nmol).

• Continuously monitor and record MAP and HR for a defined period post-injection.

• For continuous infusion studies, administer [Pyr1]-Apelin-13 at a constant rate (e.g., 0.01 µ g/min ) and monitor hemodynamic changes over time.[4]

• Analyze the data to determine the change in hemodynamic parameters from baseline.

Cell-Based Signaling Assays

These protocols outline methods to investigate the intracellular signaling events triggered by [Pyr1]-Apelin-13 in cultured cells expressing the APJ receptor.[3][5]

cAMP Inhibition Assay:

• Seed cells (e.g., HEK293-APJ) in a 96-well plate.

• Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) for 10-20 minutes.

• Stimulate the cells with forskolin (B1673556) to induce cAMP production, in the presence or absence of varying concentrations of [Pyr1]-Apelin-13.

• Incubate for 15-30 minutes at 37°C.

• Lyse the cells and measure intracellular cAMP levels using a suitable commercial kit (e.g., HTRF, ELISA).

ERK1/2 Phosphorylation Assay (Western Blot):

• Seed cells in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells for 4-6 hours.

• Treat the cells with different concentrations of [Pyr1]-Apelin-13 for 5-15 minutes.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

• Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Quantify band intensities and normalize the p-ERK signal to the total ERK signal.

Figure 3: Workflow for cell-based signaling assays.

Concluding Remarks

These application notes and protocols provide a foundational guide for the use of [Pyr1]-Apelin-13 in research. Adherence to these guidelines for solution preparation, storage, and experimental execution will contribute to the generation of reliable and reproducible data, advancing our understanding of the apelin system and its therapeutic potential. Researchers should always optimize protocols for their specific cell types, tissues, and experimental conditions.

References

• 1. acikerisim.uludag.edu.tr [acikerisim.uludag.edu.tr]
• 2. [Pyr1]apelin-13 relaxes the rat thoracic aorta via APJ, NO, AMPK, and potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 4. Apelin has in vivo inotropic effects on normal and failing hearts [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application of [Pyr1]-Apelin-13 in Hypertension Research Models: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Pyr1]-Apelin-13, the pyroglutamylated isoform of Apelin-13, is a potent and stable endogenous ligand for the G protein-coupled apelin receptor (APJ).[1][2] It is the predominant apelin isoform in the cardiovascular system and plasma.[1][3] The apelin system is a key regulator of cardiovascular homeostasis and has emerged as a promising therapeutic target in cardiovascular diseases, including hypertension.[4] [Pyr1]-Apelin-13 exerts complex, context-dependent effects on blood pressure, including vasodilation and centrally mediated pressor responses, making it a critical tool for hypertension research. These notes provide detailed protocols for investigating the multifaceted actions of [Pyr1]-Apelin-13 in various hypertension research models.

Mechanism of Action

[Pyr1]-Apelin-13's effects on blood pressure are primarily mediated through the APJ receptor, which is expressed on endothelial cells, vascular smooth muscle cells, and cardiomyocytes.[5] Its binding to the APJ receptor can trigger multiple downstream signaling pathways, leading to both vasodilation and vasoconstriction depending on the vascular bed and physiological state.

Vasodilatory Effects

In many vascular beds, [Pyr1]-Apelin-13 induces endothelium-dependent vasodilation. This is primarily achieved through the activation of endothelial nitric oxide synthase (eNOS), leading to the production of nitric oxide (NO).[2] The signaling cascade involves the activation of AMP-activated protein kinase (AMPK) and potassium channels.[2]

Pressor Effects

Conversely, direct administration of [Pyr1]-Apelin-13 into specific brain regions, such as the rostral ventrolateral medulla (RVLM), can elicit a pressor response, increasing arterial blood pressure. This central effect is mediated by the activation of vasopressin V1a receptors.

Quantitative Data Summary

The following tables summarize the quantitative effects of [Pyr1]-Apelin-13 on key cardiovascular parameters as reported in various preclinical and clinical studies.

Table 1: Effects of [Pyr1]-Apelin-13 on Blood Pressure in Animal Models

Animal Model	Dose/Concentration	Route of Administration	Effect on Blood Pressure	Reference
Normotensive Wistar Rats	1-300 nmol (bolus)	Intravenous	Dose-dependent decrease in Mean Arterial Pressure (MAP)	[1]
Renovascular Hypertensive (2K1C) Rats	100 µg/kg/day	Intraperitoneal	Significant reduction in Systolic Blood Pressure (SBP) from 153 ± 5.70 mmHg to 132.8 ± 3.85 mmHg	[5]
Preeclamptic Model Rats (TGA-PE)	2 mg/kg/day	Not Specified	Reduction in systolic and mean blood pressure	[6]
Anesthetized Dogs	10 to 1000 nM (infusion)	Intravenous	No significant influence on blood pressure	[7][8]
Anesthetized Pigs	10 to 1000 nM (infusion)	Intravenous	No significant effect on hemodynamics	[7][8]

Table 2: Vasodilatory Effects of [Pyr1]-Apelin-13 in Isolated Vascular Preparations

Tissue Preparation	Pre-contraction Agent	[Pyr1]-Apelin-13 Concentration	Maximum Relaxation (%)	Reference
Rat Thoracic Aorta (endothelium-intact)	Phenylephrine (B352888)	10⁻⁹ to 10⁻⁶ M	~42%	[2]
Human Mammary Artery (endothelium-intact)	Endothelin-1	Not Specified	40-50% reversal of constriction	[5]

Experimental Protocols

Protocol 1: Evaluation of Vasodilatory Effects of [Pyr1]-Apelin-13 on Isolated Aortic Rings

This protocol details the methodology for assessing the vasorelaxant properties of [Pyr1]-Apelin-13 on isolated thoracic aortic rings from rats.

Materials:

• Male Wistar Albino rats

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH₂PO₄, 1.2 MgSO₄, 2.5 CaCl₂, 25 NaHCO₃, 11.1 Glucose)

• Phenylephrine (PE)

• [Pyr1]-Apelin-13

• Isolated tissue bath system with force transducers

• Carbogen (B8564812) gas (95% O₂, 5% CO₂)

Procedure:

• Euthanize the rat and carefully excise the thoracic aorta.

• Clean the aorta of adhering connective and adipose tissue and cut it into 3-4 mm wide rings.

• Suspend the aortic rings in the isolated tissue baths containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.

• Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1 g, replacing the bath solution every 15 minutes.

• After equilibration, pre-contract the aortic rings with a submaximal concentration of phenylephrine (e.g., 10⁻⁶ M) to reach a stable plateau.

• Once the contraction is stable, cumulatively add [Pyr1]-Apelin-13 to the bath in increasing concentrations (e.g., 10⁻⁹ to 10⁻⁶ M).

• Record the changes in isometric tension until a maximal response is achieved.

• To investigate the signaling pathways, repeat the protocol in the presence of specific inhibitors (e.g., L-NAME for eNOS, F13A for APJ receptor) pre-incubated for 30 minutes before adding phenylephrine.

Protocol 2: In Vivo Blood Pressure Measurement in Anesthetized Rats

This protocol describes the procedure for measuring the acute effects of intravenously administered [Pyr1]-Apelin-13 on blood pressure in anesthetized rats.

Materials:

• Male Wistar rats (300 ± 25 g)

• Anesthetic (e.g., isoflurane (B1672236), pentobarbital (B6593769) sodium)

• Polyvinyl chloride tubing for cannulation

• Pressure transducer and data acquisition system

• [Pyr1]-Apelin-13 dissolved in saline

• Heparinized saline

Procedure:

• Anesthetize the rat using an appropriate anesthetic agent (e.g., 5% isoflurane for induction, 2% for maintenance).[1]

• Place the rat on a heating pad to maintain body temperature.

• Surgically expose the left carotid artery and right jugular vein.

• Cannulate the carotid artery with tubing filled with heparinized saline and connect it to a pressure transducer to continuously monitor blood pressure and heart rate.[1]

• Cannulate the jugular vein for intravenous administration of [Pyr1]-Apelin-13.[1]

• Allow the animal to stabilize for at least 20-30 minutes after surgery.

• Administer incremental bolus doses of [Pyr1]-Apelin-13 (e.g., 1–300 nmol/300 µL) via the jugular vein cannula.[1]

• Record the changes in mean arterial pressure (MAP), systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) continuously.

• Administer a saline vehicle control to ensure that the observed effects are specific to [Pyr1]-Apelin-13.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 2. [Pyr1]apelin-13 relaxes the rat thoracic aorta via APJ, NO, AMPK, and potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Pyr1]-Apelin-13 delivery via nano-liposomal encapsulation attenuates pressure overload-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of metabolic and cardiovascular actions of [Pyr1]apelin-13 in patients with Type 2 diabetes mellitus [repository.cam.ac.uk]
• 8. Distinct hemodynamic responses to (pyr)apelin-13 in large animal models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Receptor Binding Assays Using Radiolabeled [Pyr1]-Apelin-13

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing radiolabeled [Pyr1]-Apelin-13 in receptor binding assays targeting the apelin receptor (APJ). This document includes an overview of the Apelin/APJ system, detailed experimental protocols, and quantitative binding data to facilitate research and drug development in areas such as cardiovascular disease, metabolism, and oncology.

Introduction to the Apelin/APJ System

The apelin receptor (APJ), a Class A G-protein coupled receptor (GPCR), and its endogenous peptide ligands, the apelins, form a critical signaling system with wide distribution throughout the human body.[1] The pyroglutamylated form of apelin-13, [Pyr1]-Apelin-13, is a predominant and highly potent isoform found in plasma and the heart.[2][3] Activation of the APJ receptor by apelin initiates a cascade of physiological effects, including regulation of blood pressure, cardiac contractility, angiogenesis, and fluid homeostasis.[1][4] Given its role in various pathologies like cardiovascular disease, diabetes, and cancer, the APJ receptor is a promising therapeutic target.[1] Radiolabeled [Pyr1]-Apelin-13, particularly [125I]-[Pyr1]-Apelin-13, serves as a powerful tool for characterizing the APJ receptor, determining its anatomical distribution, and screening for novel therapeutic agents.[5][6]

Apelin/APJ Signaling Pathways

Upon binding of [Pyr1]-Apelin-13, the APJ receptor activates multiple intracellular signaling pathways. These can be broadly categorized into G-protein dependent and β-arrestin-dependent pathways.

• G-Protein Dependent Signaling: The APJ receptor primarily couples to Gαi and Gαq proteins.[7] Activation of Gαi inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels.[7][8] This pathway, along with Gαq activation, stimulates downstream effectors such as Phosphoinositide 3-kinase (PI3K)/Akt and Protein Kinase C (PKC)/ERK1/2, which are involved in cell proliferation, survival, and apoptosis regulation.[7] In endothelial cells, apelin can also activate a Gα13-dependent pathway, leading to the activation of the transcription factor MEF2.[9]

• β-Arrestin Dependent Signaling: Like many GPCRs, the APJ receptor can also signal through a β-arrestin-dependent pathway, which is involved in receptor desensitization and internalization.[8][10]

Below is a diagram illustrating the major signaling cascades initiated by Apelin binding to the APJ receptor.

Apelin/APJ Receptor Signaling Pathways

Quantitative Data for [Pyr1]-Apelin-13 Receptor Binding

The following tables summarize the binding affinity and functional potency of [Pyr1]-Apelin-13 and related peptides at the APJ receptor, as determined by radioligand binding assays and functional studies. The data is compiled from various sources to provide a comparative overview.

Table 1: Binding Affinity of Apelin Peptides at the APJ Receptor

Ligand	Radioligand	Tissue/Cell Line	Assay Type	Parameter	Value (nM)	Reference
[125I]-[Pyr1]-Apelin-13	-	Human Left Ventricle	Saturation	KD	0.35 ± 0.08	[5][6]
[125I]-[Pyr1]-Apelin-13	-	Human Right Atria	Saturation	KD	0.33 ± 0.09	[5][6]
[Pyr1]-Apelin-13	[125I]-[Pyr1]-Apelin-13	Human Heart	Competition	pKi	10.05 ± 0.11	[11][12]
[Pyr1]-Apelin-13	[125I]Apelin-13	Human Heart	Competition	pKi	8.83 ± 0.06	[13]
Apelin-17	[125I]Apelin-13	Human Heart	Competition	pKi	9.63 ± 0.17	[13]
[Pyr1]apelin-13(1–12)	[125I]Apelin-13	Human Heart	Competition	pKi	8.04 ± 0.06	[13]
Apelin-13	[125I][Nle75,Tyr77]Pyr-apelin-13	HEK293-hAPJ	Competition	Ki	0.7	[14]
P92 (analog)	[125I]pE13F	Rat Apelin Receptor	Competition	Ki	0.26 ± 0.06	[15]

Table 2: Receptor Density (Bmax) from Saturation Binding Assays

Radioligand	Tissue	Bmax (fmol/mg protein)	Reference
[125I]-[Pyr1]-Apelin-13	Human Left Ventricle	4.3 ± 0.9	[5][6]
[125I]-[Pyr1]-Apelin-13	Human Right Atria	3.1 ± 0.6	[5][6]

Table 3: Functional Potency of Apelin Isoforms

Ligand	Functional Assay	Parameter	Value (nM)	Reference
[Pyr1]-Apelin-13	cAMP Inhibition	pD2 = 9.67 ± 0.04	-	[13]
Apelin-17	cAMP Inhibition	pD2 = 10.31 ± 0.28	-	[13]
[Pyr1]apelin-13(1–12)	cAMP Inhibition	pD2 = 9.30 ± 0.06	-	[13]
[Pyr1]-Apelin-13	APJ Receptor Activation	EC50	0.37	[3]

Experimental Protocols

Detailed methodologies for performing saturation and competition radioligand binding assays are provided below. These protocols are foundational and may require optimization based on the specific experimental setup.

Radioligand Binding Assay Workflow

The general workflow for a radioligand binding assay involves preparation of the biological material, incubation with the radioligand and any competitors, separation of bound from free radioligand, and subsequent detection and data analysis.

General Radioligand Binding Assay Workflow

Protocol 1: Saturation Binding Assay

This assay is used to determine the equilibrium dissociation constant (KD) and the maximum number of binding sites (Bmax) of the radioligand.[16][17]

Materials:

• Radioligand: [125I]-[Pyr1]-Apelin-13

• Unlabeled Ligand: [Pyr1]-Apelin-13 (for non-specific binding)

• Membrane Preparation: Cell membranes or tissue homogenates expressing the APJ receptor.[8][18]

• Assay Buffer: 50 mM HEPES, 5 mM MgCl2, pH 7.4.[5][11]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.[5][11]

• Filtration System: Glass fiber filters (e.g., GF/C) and a cell harvester.[8][18]

• Scintillation Counter: For detecting radioactivity.

Methodology:

• Preparation: Thaw the membrane preparation on ice and resuspend in assay buffer to the desired protein concentration (e.g., 50-120 µg protein per well for tissue).[18]

• Assay Setup: In a 96-well plate, set up triplicate wells for each concentration of the radioligand.

• Total Binding: Add increasing concentrations of [125I]-[Pyr1]-Apelin-13 (e.g., 0.01 - 1.25 nM) to the wells containing the membrane preparation.[5]

• Non-Specific Binding (NSB): To a parallel set of wells, add the same increasing concentrations of radioligand along with a high concentration of unlabeled [Pyr1]-Apelin-13 (e.g., 1 µM) to saturate the receptors.[5][11]

• Incubation: Incubate the plates for 30-60 minutes at room temperature with gentle agitation to reach equilibrium.[5][18]

• Filtration: Terminate the incubation by rapid vacuum filtration through glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI).[8][18]

• Washing: Quickly wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[8][18]

• Detection: Dry the filters and measure the radioactivity using a gamma or scintillation counter.[8][18]

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot specific binding against the concentration of the radioligand.

  • Use non-linear regression analysis (one-site binding model) to determine the KD and Bmax values.[16]

Protocol 2: Competition Binding Assay

This assay measures the affinity (Ki) of an unlabeled test compound by its ability to compete with a fixed concentration of radioligand for binding to the receptor.[16][17]

Materials:

• Same as for the Saturation Binding Assay, plus the unlabeled test compound(s).

Methodology:

• Preparation: Prepare membranes and buffers as described in the saturation assay protocol.

• Assay Setup: In a 96-well plate, set up triplicate wells.

• Incubation Mix: To each well, add:

  • The membrane preparation.[18]

  • A fixed concentration of [125I]-[Pyr1]-Apelin-13 (typically at or below its KD, e.g., 0.1-0.15 nM).[5][8][11]

  • Increasing concentrations of the unlabeled test compound (e.g., from 1 pM to 1 µM).[11]

• Controls:

  • Total Binding: Wells with membranes and radioligand only (no competitor).[11]

  • Non-Specific Binding (NSB): Wells with membranes, radioligand, and a saturating concentration of unlabeled [Pyr1]-Apelin-13 (e.g., 1-5 µM).[11]

• Incubation: Incubate the plates for 30-60 minutes at room temperature with gentle agitation.[5][18]

• Filtration, Washing, and Detection: Follow steps 6-8 from the saturation assay protocol.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding).[17]

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/KD)) , where [L] is the concentration of the radioligand and KD is its dissociation constant determined from saturation experiments.[10]

Conclusion

Radiolabeled [Pyr1]-Apelin-13 is an invaluable tool for investigating the pharmacology of the APJ receptor. The protocols and data presented here provide a solid foundation for researchers to perform robust and reproducible receptor binding assays. These assays are essential for understanding the role of the Apelin/APJ system in health and disease and for the discovery and development of novel therapeutics targeting this important receptor.

References

• 1. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Pyr1]-Apelin-13 | Apelin Receptors | Tocris Bioscience [tocris.com]
• 4. cusabio.com [cusabio.com]
• 5. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [(125)I]-(Pyr(1))Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. ahajournals.org [ahajournals.org]
• 10. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Expanding the apelin receptor pharmacological toolbox using novel fluorescent ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Expanding the apelin receptor pharmacological toolbox using novel fluorescent ligands [frontiersin.org]
• 13. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. data.epo.org [data.epo.org]
• 16. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 18. giffordbioscience.com [giffordbioscience.com]

Administration of [Pyr1]-Apelin-13 for Central Nervous System Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Pyr1]-Apelin-13 is a stable and potent isoform of the apelin peptide, an endogenous ligand for the G protein-coupled apelin receptor (APJ). The apelin/APJ system is widely distributed in the central nervous system (CNS) and is implicated in a variety of physiological processes, including fluid homeostasis, cardiovascular function, energy metabolism, and stress responses. Due to its stability and potent activity, [Pyr1]-Apelin-13 is a valuable tool for investigating the roles of the apelin system in the CNS. This document provides detailed application notes and protocols for the administration of [Pyr1]-Apelin-13 in preclinical CNS studies, focusing on intracerebroventricular and intravenous routes.

Data Presentation

Table 1: Summary of [Pyr1]-Apelin-13 Administration and Effects in CNS Studies

Animal Model	Administration Route	Dosage	Vehicle	Observed CNS-Related Effects	Reference(s)
Wistar Rats	Intracerebroventricular (ICV)	Dose-dependent	Not specified	Increased mean arterial blood pressure and heart rate.	[1]
Sprague-Dawley Rats	Intracerebroventricular (ICV)	Not specified	Not specified	Increased mean arterial blood pressure.	[1]
Mice	Intracerebroventricular (ICV)	1 and 3 nmol	Not specified	Reduction in food intake.	[2]
Wistar Rats	Intravenous (IV)	Dose-dependent	Not specified	Increased mean arterial pressure and heart rate (weaker effect than ICV).	[1]
Mice	Intravenous (IV)	10, 20 mg/kg	Not specified	Decreased licking/biting time in the second phase of the formalin test (antinociception).	[3]
SHR and WKY Rats	Intravenous (IV)	2 nmol/kg	Saline	Decreased mean arterial blood pressure.	[4]
Rats	Intraperitoneal (daily for a week)	1µg and 5µg	Not specified	Improved locomotor activity and reduced pain symptoms after spinal cord injury.	[5][6]

Experimental Protocols

Preparation of [Pyr1]-Apelin-13 Solution

Vehicle Selection: The choice of vehicle is critical for ensuring the solubility and stability of [Pyr1]-Apelin-13. Common vehicles include:

• Sterile Saline (0.9% NaCl): Suitable for both IV and ICV administration.

• Artificial Cerebrospinal Fluid (aCSF): The preferred vehicle for ICV administration to minimize disruption of the CNS environment.

• Dimethyl Sulfoxide (DMSO): Can be used to dissolve the peptide initially, but the final concentration of DMSO should be minimized, especially for direct CNS administration. A stock solution can be prepared in DMSO and then further diluted in saline or aCSF. For in vivo use, a formulation of DMSO, PEG300, Tween 80, and saline/PBS can be considered.

Reconstitution and Storage:

• [Pyr1]-Apelin-13 is typically supplied as a lyophilized powder. For storage, it is recommended to keep the powder at -20°C for up to one year, or at -80°C for up to two years.

• To reconstitute, allow the vial to reach room temperature before opening.

• Reconstitute the peptide in the chosen sterile vehicle to the desired stock concentration. Gentle vortexing or trituration may be required to ensure complete dissolution.

• For in vitro studies, stock solutions in water or DMSO can be prepared at high concentrations (e.g., 100 mg/mL).

• Aliquoting the stock solution is highly recommended to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Intracerebroventricular (ICV) Administration Protocol

This method allows for the direct delivery of [Pyr1]-Apelin-13 into the cerebral ventricles, bypassing the blood-brain barrier and ensuring high concentrations within the CNS.

Surgical Procedure for Cannula Implantation (Stereotaxic Surgery):

• Animal Preparation: Anesthetize the animal (e.g., mouse or rat) using an appropriate anesthetic agent (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail). Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

• Stereotaxic Frame: Secure the anesthetized animal in a stereotaxic frame. Apply ophthalmic ointment to the eyes to prevent drying.

• Surgical Site Preparation: Shave the fur from the scalp and disinfect the area with an antiseptic solution (e.g., povidone-iodine followed by 70% ethanol).

• Incision: Make a midline incision in the scalp to expose the skull.

• Bregma Identification: Identify the bregma, the anatomical point where the coronal and sagittal sutures meet.

• Craniotomy: Using a dental drill, create a small burr hole in the skull at the desired coordinates for the lateral ventricle. For mice, typical coordinates relative to bregma are: Anteroposterior (AP) -0.3 mm, Mediolateral (ML) ±1.0 mm, Dorsoventral (DV) -2.5 mm. For rats, typical coordinates are: AP -0.8 mm, ML ±1.5 mm, DV -3.5 mm. These coordinates should be optimized for the specific strain and age of the animal.

• Cannula Implantation: Slowly lower a guide cannula to the predetermined DV coordinate.

• Fixation: Secure the guide cannula to the skull using dental cement and skull screws.

• Closure and Post-operative Care: Suture the scalp incision around the cannula. Insert a dummy cannula into the guide cannula to maintain patency. Administer post-operative analgesics and allow the animal to recover for at least one week before the injection of [Pyr1]-Apelin-13.

Injection Procedure:

• Animal Handling: Gently restrain the conscious animal.

• Dummy Cannula Removal: Remove the dummy cannula from the guide cannula.

• Injection Cannula Insertion: Insert the injection cannula, which is connected to a microsyringe via tubing, into the guide cannula. The injection cannula should extend slightly beyond the tip of the guide cannula.

• Infusion: Infuse the [Pyr1]-Apelin-13 solution at a slow and controlled rate (e.g., 0.5-1.0 µL/min) to avoid an increase in intracranial pressure.

• Post-Infusion: Leave the injection cannula in place for a brief period (e.g., 1-2 minutes) to allow for diffusion and prevent backflow.

• Dummy Cannula Replacement: Withdraw the injection cannula and replace the dummy cannula.

• Monitoring: Return the animal to its home cage and monitor for any behavioral changes.

Intravenous (IV) Administration Protocol

This method introduces [Pyr1]-Apelin-13 directly into the systemic circulation. While some peptides can cross the blood-brain barrier, the central effects of peripherally administered [Pyr1]-Apelin-13 may be indirect or due to its action on circumventricular organs.

Surgical Procedure for Catheter Implantation (Jugular Vein):

• Animal Preparation: Anesthetize the rat or mouse.

• Surgical Site Preparation: Shave and disinfect the ventral neck area.

• Incision and Vein Exposure: Make a small incision and bluntly dissect the tissues to expose the external jugular vein.

• Catheter Insertion: Carefully insert a sterile, heparin-locked catheter into the jugular vein and advance it towards the right atrium.

• Securing the Catheter: Secure the catheter in place with surgical sutures.

• Tunneling: Tunnel the external end of the catheter subcutaneously to the dorsal neck region to prevent the animal from accessing it.

• Closure and Post-operative Care: Close the incisions and provide post-operative care as described for the ICV surgery. Allow for a recovery period of several days.

Injection Procedure:

• Animal Handling: Place the animal in a cage that allows for free movement while connected to the infusion line.

• Catheter Connection: Connect the externalized catheter to a syringe pump.

• Infusion: Administer the [Pyr1]-Apelin-13 solution as either a bolus injection or a continuous infusion over a specific period, according to the experimental design.

• Catheter Maintenance: Flush the catheter with heparinized saline after the infusion to maintain patency.

• Monitoring: Observe the animal for any physiological or behavioral changes.

Mandatory Visualizations

Signaling Pathway of [Pyr1]-Apelin-13

Caption: Signaling pathway of [Pyr1]-Apelin-13 via the APJ receptor.

Experimental Workflow for [Pyr1]-Apelin-13 Administration

Caption: Experimental workflow for ICV and IV administration of [Pyr1]-Apelin-13.

References

• 1. Stereotaxic Adeno-associated Virus Injection and Cannula Implantation in the Dorsal Raphe Nucleus of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Video: Intracranial Cannular Implantation in a Mouse to Deliver Therapeutic Agents to Brain Tumors - Experiment [jove.com]
• 3. tandfonline.com [tandfonline.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

[Pyr1]-Apelin-13 is not showing activity in my assay, what could be wrong?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered when [Pyr1]-Apelin-13 does not show the expected activity in an assay.

Frequently Asked Questions (FAQs)

Q1: My [Pyr1]-Apelin-13 is not showing any activity in my cell-based assay. What are the potential primary causes?

A lack of an observable effect from [Pyr1]-Apelin-13 can stem from several factors, broadly categorized as issues with the peptide itself, the cell system, or the assay protocol. A systematic approach to troubleshooting is crucial to identify the root cause.

Q2: How can I be sure that the [Pyr1]-Apelin-13 peptide I'm using is viable?

Issues with the peptide are a common source of assay failure. Here are key aspects to verify:

• Storage and Handling: Improper storage can lead to peptide degradation.[1] [Pyr1]-Apelin-13 should be stored in lyophilized form at -20°C or -80°C, protected from light and moisture.[1][2][3] Avoid repeated freeze-thaw cycles, which can degrade the peptide.[1]

• Solubility: Ensure the peptide is fully dissolved. [Pyr1]-Apelin-13 is generally soluble in sterile water or DMSO.[3] For hydrophobic peptides, poor solubility can lead to precipitation and inaccurate concentrations.[1] If you are having trouble dissolving the peptide, gentle warming or sonication may help.[2]

• Peptide Quality and Purity: The purity of the peptide can significantly impact its activity. Use a high-purity grade (>95%) for biological assays.[4] Contaminants from synthesis, such as trifluoroacetic acid (TFA), can sometimes interfere with cellular assays, though this is less common at typical residual levels.[1][5]

• Oxidation: Peptides containing amino acids like Cysteine, Tryptophan, or Methionine are susceptible to oxidation, which can lead to a loss of activity.[1] While the [Pyr1]-Apelin-13 sequence (pGlu-Arg-Pro-Arg-Leu-Ser-His-Lys-Gly-Pro-Met-Pro-Phe) contains Methionine, the pyroglutamyl modification at the N-terminus provides some protection against aminopeptidases.[6]

• Accurate Concentration: Ensure the concentration of your stock solution is calculated correctly, accounting for the net peptide content if TFA salts are present.[5]

Troubleshooting Workflow for Peptide Integrity

Caption: Troubleshooting peptide integrity.

Q3: What aspects of my cell culture system could be causing the lack of response?

If the peptide is confirmed to be of high quality and handled correctly, the issue may lie within your experimental cell system.

• APJ Receptor Expression: The target cells must express a sufficient level of the apelin receptor (APJ). Verify APJ receptor expression at the mRNA (RT-qPCR) or protein level (Western blot, flow cytometry).

• Cell Health and Confluency: Unhealthy or stressed cells may not respond appropriately. Ensure cells are healthy, within a low passage number, and at the optimal confluency for your assay.[7][8]

• Mycoplasma Contamination: Mycoplasma contamination is a common issue in cell culture that can alter cellular responses and lead to unreliable data. Regularly test your cell lines for mycoplasma.

• Cell Line Authentication: Confirm the identity of your cell line. Misidentified or cross-contaminated cell lines are a significant source of irreproducible results.

Q4: How does the [Pyr1]-Apelin-13 signaling pathway work, and how can I use this to troubleshoot my assay?

[Pyr1]-Apelin-13 binds to the APJ receptor, a G-protein coupled receptor (GPCR).[9][10] This interaction primarily activates Gαi and Gαq proteins, leading to:

• Inhibition of Adenylyl Cyclase: This results in a decrease in intracellular cyclic AMP (cAMP) levels.[11][12]

• Activation of Downstream Kinases: This includes the PI3K/Akt and PKC/ERK pathways, which are involved in processes like cell proliferation and survival.[9][11]

• eNOS Activation: In endothelial cells, this leads to the production of nitric oxide (NO), a vasodilator.[9]

• β-Arrestin Recruitment: This is a G-protein-independent pathway that can lead to receptor internalization.[12]

Apelin/APJ Signaling Pathway Diagram

Caption: Simplified Apelin/APJ signaling pathways.

To troubleshoot, use controls that target this pathway:

• Positive Control: Use a known agonist for the APJ receptor, such as Apelin-13, to confirm the pathway is responsive in your cells.[13]

• Pathway Activators: For a cAMP assay, use forskolin (B1673556) to stimulate adenylyl cyclase. [Pyr1]-Apelin-13 should then inhibit this forskolin-stimulated cAMP production.[2][12]

Q5: Could my assay protocol or experimental design be the problem?

Even with a viable peptide and a responsive cell system, suboptimal assay conditions can prevent you from detecting activity.

• Incorrect Assay Type: Ensure the assay you are using is appropriate for detecting APJ receptor activation (e.g., cAMP inhibition, calcium mobilization, β-arrestin recruitment, or a functional downstream readout).

• Suboptimal Reagents: Check the expiration dates and proper storage of all assay reagents.

• Incubation Times and Concentrations: Optimize the concentration range of [Pyr1]-Apelin-13 and the incubation time. The peptide is highly potent, with reported EC50 values in the sub-nanomolar to low nanomolar range.[2][13]

• Plate Type: For fluorescence or luminescence assays, use the correct plate color (black for fluorescence, white for luminescence) to minimize background and crosstalk.[14][15]

• Non-Specific Binding: Peptides can sometimes adhere to plasticware, such as pipette tips and microplates, leading to a lower effective concentration.[16][17] Consider using low-retention plastics.

Quantitative Data Summary

The potency of [Pyr1]-Apelin-13 can vary depending on the assay system and tissue. Below is a summary of reported values.

Parameter	Value	Assay System	Reference
EC₅₀	0.062 nM	cAMP Inhibition (human APJ in HEK293)	[2]
EC₅₀	0.37 nM	APJ Receptor Activation
Kd	4.5 nM	Binding Affinity (human APJ)	[3]
pD₂	9.67 ± 0.04	cAMP Inhibition	[12][18]
pD₂	8.43 ± 0.08	β-Arrestin Recruitment	[12]
EC₅₀	40 - 125 pM	Increased Force of Contraction (Human Atria)	[13][19]
EC₅₀	0.6 - 1.6 nM	Vasodilation (Human Mammary Artery)	[13][19]

EC₅₀: Half maximal effective concentration. Kd: Dissociation constant. pD₂: Negative logarithm of the EC₅₀.

Detailed Experimental Protocols

Protocol 1: cAMP Inhibition Assay

This protocol is designed to measure the ability of [Pyr1]-Apelin-13 to inhibit forskolin-stimulated cAMP production in cells expressing the APJ receptor.

• Cell Seeding: Seed HEK293 cells stably expressing the human APJ receptor (or another suitable cell line) into a 96-well plate at a density that will result in 80-90% confluency on the day of the assay.

• Peptide Preparation: Prepare a serial dilution of [Pyr1]-Apelin-13 in a suitable assay buffer. Also, prepare a solution of forskolin (e.g., 10 µM final concentration).

• Cell Treatment:

  • Wash the cells once with serum-free media or assay buffer.

  • Add the [Pyr1]-Apelin-13 dilutions to the wells.

  • Include a "forskolin only" control (no peptide) and a "basal" control (no peptide, no forskolin).

  • Incubate for 15-30 minutes at 37°C.

  • Add forskolin to all wells except the "basal" control.

  • Incubate for another 15-30 minutes at 37°C.[2]

• Cell Lysis and Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis: Plot the cAMP levels against the logarithm of the [Pyr1]-Apelin-13 concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ (the concentration of agonist that gives a response halfway between the maximum and minimum).

Protocol 2: In Vitro Peptide Stability Assay

This protocol assesses the stability of [Pyr1]-Apelin-13 in plasma.

• Preparation: Prepare a stock solution of [Pyr1]-Apelin-13. Thaw fresh plasma (e.g., human, rat) and pre-warm to 37°C.[20]

• Incubation: Spike the peptide into the plasma to a final concentration (e.g., 10 µM). Incubate the mixture at 37°C with gentle shaking.[6]

• Time-Point Sampling: At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma-peptide mixture.

• Quenching: Immediately stop the enzymatic reaction by adding an equal volume of a quenching solution (e.g., 0.1% trifluoroacetic acid or acetonitrile (B52724) with 0.1% formic acid).[6][20]

• Sample Processing: Precipitate the plasma proteins by adding a solvent like acetonitrile, then centrifuge to pellet the proteins.

• Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the concentration of the remaining intact peptide.

• Half-Life Calculation: Plot the percentage of remaining peptide against time and fit the data to a one-phase decay model to calculate the half-life (t½).[20]

References

• 1. genscript.com [genscript.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. [Pyr1]-Apelin-13 - Elabscience® [elabscience.com]
• 5. [Pyr1]-Apelin 13 peptide [novoprolabs.com]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. cusabio.com [cusabio.com]
• 10. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 13. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bitesizebio.com [bitesizebio.com]
• 15. youtube.com [youtube.com]
• 16. oxfordglobal.com [oxfordglobal.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ahajournals.org [ahajournals.org]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Preventing [Pyr1]-Apelin-13 Degradation in Plasma Samples

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice to minimize the degradation of [Pyr1]-Apelin-13 in plasma samples, ensuring accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is [Pyr1]-Apelin-13 unstable in plasma?

[Pyr1]-Apelin-13 is the most common isoform of apelin in human plasma. The N-terminal pyroglutamic acid ([Pyr1]) provides some resistance to degradation by certain enzymes.[1][2] However, it remains highly susceptible to rapid cleavage by specific proteases in the blood, resulting in a very short half-life of less than five minutes in vivo and around 24 minutes in vitro.[1][3][4] This instability necessitates strict collection and handling protocols to preserve its integrity for analysis.

Q2: What are the primary enzymes responsible for degrading [Pyr1]-Apelin-13?

Several key enzymes are responsible for the rapid degradation of [Pyr1]-Apelin-13 in plasma.[1] Understanding these enzymes and their cleavage sites is crucial for selecting appropriate preventative measures.

• Angiotensin-Converting Enzyme 2 (ACE2): This is a major regulator that cleaves the peptide at the C-terminus between Proline-12 and Phenylalanine-13 (Pro¹²-Phe¹³).[3][4][5][6]

• Neprilysin (NEP): This metalloprotease cleaves the peptide at two internal sites: Arginine-4 and Leucine-5 (Arg⁴-Leu⁵), and Leucine-5 and Serine-6 (Leu⁵-Ser⁶).[2][3][4][6]

• Prolyl Carboxypeptidase (PRCP): Similar to ACE2, PRCP also cleaves the C-terminal Pro¹²-Phe¹³ bond.[3][4][7]

Q3: How does enzymatic degradation affect the biological activity of [Pyr1]-Apelin-13?

The effect on biological activity depends on the enzyme involved:

• ACE2 and PRCP Cleavage: Removal of the C-terminal phenylalanine results in the metabolite [Pyr1]-apelin-13(1-12). This metabolite shows reduced potency and may not activate all signaling pathways effectively compared to the full-length peptide.[4][5]

• Neprilysin (NEP) Cleavage: Cleavage by NEP within the N-terminal region disrupts a sequence critical for binding to the apelin receptor (APJ), leading to the complete inactivation of the peptide.[2][8]

Q4: What is the most critical first step to prevent degradation during sample collection?

The most critical step is the immediate and proper handling of the blood sample post-collection. This includes drawing blood into tubes containing an appropriate anticoagulant (EDTA is recommended), followed by immediate cooling and rapid centrifugation at 4°C to separate the plasma from blood cells.[9][10] Processing at low temperatures is vital as it significantly reduces the activity of degradative enzymes.[10]

Q5: What types of protease inhibitors are effective for preserving [Pyr1]-Apelin-13?

Given that the primary degrading enzymes are metalloproteases, a combination of a general protease inhibitor cocktail and specific inhibitors is recommended. This mixture should be added to the plasma immediately after separation from blood cells.[9]

Enzymatic Degradation Summary

The following table summarizes the key enzymes that degrade [Pyr1]-Apelin-13.

Enzyme	Abbreviation	Cleavage Site on [Pyr1]-Apelin-13	Effect on Biological Activity
Angiotensin-Converting Enzyme 2	ACE2	Pro¹² – Phe¹³ (C-terminus)	Reduces potency and functional activity[4][5]
Neprilysin	NEP	Arg⁴ – Leu⁵ and Leu⁵ – Ser⁶	Complete inactivation[2][8]
Prolyl Carboxypeptidase	PRCP	Pro¹² – Phe¹³ (C-terminus)	Reduces potency[3][7]

Visualizing the Degradation Pathway

The diagram below illustrates the specific cleavage sites on [Pyr1]-Apelin-13 targeted by the primary degrading enzymes.

Caption: Degradation pathway of [Pyr1]-Apelin-13 by key plasma proteases.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or undetectable levels of [Pyr1]-Apelin-13	Delayed Sample Processing: Blood was left at room temperature for an extended period (>30 minutes) before centrifugation.	Process blood samples immediately after collection. Keep tubes on ice at all times. Centrifuge within 30 minutes of venipuncture.[10]
Inadequate Protease Inhibition: No inhibitors or an insufficient amount was added to the plasma.	Immediately after plasma separation, add a broad-spectrum protease inhibitor cocktail. For enhanced protection, supplement with specific inhibitors targeting metalloproteases (see Protocol 1).[9]
Improper Storage: Samples were stored at -20°C or subjected to multiple freeze-thaw cycles.	Aliquot plasma into single-use tubes after processing and store immediately at -80°C or lower. Avoid repeated freezing and thawing.[8][9]
High variability between sample replicates	Inconsistent Processing Time: The time between blood collection, centrifugation, and freezing varied significantly between samples.	Standardize the entire workflow. Use a timer to ensure each step is performed consistently for every sample.
Hemolysis: Rupturing of red blood cells during collection released intracellular proteases.	Use a proper gauge needle and ensure a smooth, free flow of blood. After collection, gently invert EDTA tubes for mixing; do not shake vigorously.[10]

Detailed Experimental Protocols

Protocol 1: Optimal Blood Collection and Plasma Processing

This protocol details the best practices for collecting and processing blood to minimize ex vivo degradation of [Pyr1]-Apelin-13.

Materials:

• Blood collection tubes containing K2-EDTA

• Ice bucket

• Refrigerated centrifuge (4°C)

• Pipettes and sterile polypropylene (B1209903) tubes

• Protease Inhibitor Cocktail (e.g., Sigma-Aldrich P1860 or similar)

• -80°C freezer

Procedure:

• Blood Collection: Collect whole blood directly into pre-chilled K2-EDTA tubes. Immediately place the tubes on ice.[9]

• Gentle Mixing: Gently invert the tubes 8-10 times to ensure proper mixing of the anticoagulant with the blood. Do not shake.

• Centrifugation: Within 30 minutes of collection, centrifuge the tubes at 1,600-2,000 x g for 15 minutes at 4°C.[9][10]

• Plasma Aspiration: Carefully aspirate the top layer (plasma) without disturbing the buffy coat or red blood cells. Transfer the plasma to a new pre-chilled polypropylene tube kept on ice.

• Inhibitor Addition: Immediately add a protease inhibitor cocktail to the collected plasma. For every 1 mL of plasma, add the manufacturer-recommended volume of the cocktail (e.g., 0.5-1.0 µL for Sigma P1860).[9] Mix gently by flicking the tube.

• Aliquoting and Storage: Aliquot the stabilized plasma into single-use, clearly labeled cryovials. Immediately freeze and store the aliquots at -80°C until analysis.[9]

Protocol 2: Validating Sample Stability with a Degradation Assay

This assay can be used to confirm the effectiveness of your chosen preservation protocol.

Procedure:

• Prepare Plasma Pools: Create two pools of freshly prepared, stabilized plasma according to Protocol 1. One pool will serve as the control (with inhibitors), and for the second pool, you can test a different inhibitor cocktail or condition.

• Spike with Peptide: Add [Pyr1]-Apelin-13 to each plasma pool to a final concentration of 10-20 µM.

• Incubation: Incubate the tubes in a water bath at 37°C to simulate physiological conditions.[8]

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw an aliquot from each pool.[8]

• Quench Reaction: Immediately stop all enzymatic activity in the aliquot by adding an equal volume of a quenching solution (e.g., 0.1% trifluoroacetic acid) or by precipitating proteins with acetonitrile.[8]

• Analysis: Analyze the concentration of intact [Pyr1]-Apelin-13 in each quenched sample using a suitable method like LC-MS/MS or a specific ELISA.

• Data Interpretation: Plot the concentration of intact peptide against time for each condition. A slower rate of decline indicates more effective preservation.

Workflow for Optimal Plasma Sample Handling

The following diagram outlines the critical steps from sample collection to storage for preserving [Pyr1]-Apelin-13 integrity.

Caption: Recommended experimental workflow for plasma sample handling.

References

• 1. researchgate.net [researchgate.net]
• 2. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ahajournals.org [ahajournals.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. pxbiovision.com [pxbiovision.com]

Optimizing [Pyr1]-Apelin-13 concentration for maximum receptor activation.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize [Pyr1]-Apelin-13 concentration for maximal APJ receptor activation in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is [Pyr1]-Apelin-13 and how does it activate its receptor?

A1: [Pyr1]-Apelin-13 is a highly potent and stable isoform of the apelin peptide. It is an endogenous agonist for the apelin receptor (APJ), a G-protein coupled receptor (GPCR).[1][2][3] Upon binding to the APJ receptor, [Pyr1]-Apelin-13 induces a conformational change in the receptor, leading to the activation of intracellular signaling pathways.

Q2: Which signaling pathways are activated by [Pyr1]-Apelin-13 binding to the APJ receptor?

A2: The APJ receptor primarily couples to two main G-protein pathways:

• Gαi/o pathway: Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[4][5]

• Gαq pathway: Activation of this pathway stimulates phospholipase C (PLC), which in turn leads to the mobilization of intracellular calcium (Ca²⁺).[4] Furthermore, [Pyr1]-Apelin-13 can also stimulate other downstream pathways, including the mitogen-activated protein kinase (MAPK/ERK) pathway and the PI3K/Akt pathway, and induce β-arrestin recruitment, which can lead to receptor internalization.[4][5][6][7]

Q3: What is a typical effective concentration range for [Pyr1]-Apelin-13 in in vitro assays?

A3: The effective concentration of [Pyr1]-Apelin-13 can vary depending on the cell type, receptor expression levels, and the specific assay being performed. However, it is a highly potent agonist, with reported EC50 values in the sub-nanomolar to nanomolar range.[8][9] For instance, an EC50 of 0.37 nM has been reported for APJ receptor binding. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Q4: How can I be sure my purchased [Pyr1]-Apelin-13 is active?

A4: The activity of your [Pyr1]-Apelin-13 peptide can be confirmed by performing a functional assay with a known positive control. A simple and effective method is to perform a dose-response experiment in a cell line known to express the APJ receptor and measure a downstream signaling event, such as calcium mobilization or cAMP inhibition. The resulting EC50 value should be comparable to literature-reported values.

Troubleshooting Guides

Issue 1: No or low signal response to [Pyr1]-Apelin-13 stimulation.

Possible Cause	Troubleshooting Step
Inactive Ligand	1. Verify the integrity and purity of the [Pyr1]-Apelin-13 peptide. 2. Prepare fresh stock solutions and serial dilutions. 3. Consider purchasing the peptide from a different, reputable supplier.
Low Receptor Expression	1. Confirm APJ receptor expression in your cell line using techniques like qPCR, Western blot, or flow cytometry.[10] 2. If using a transient transfection system, optimize transfection efficiency. 3. Consider using a cell line with higher or stable APJ receptor expression.[11]
Incorrect Assay Conditions	1. Review and optimize assay parameters such as cell density, incubation times, and buffer composition.[12][13] 2. Ensure that the detection reagents are fresh and properly prepared.
Cell Health Issues	1. Ensure cells are healthy and within a low passage number.[10] 2. Check for signs of contamination.

Issue 2: High background signal in the absence of [Pyr1]-Apelin-13.

Possible Cause	Troubleshooting Step
Constitutive Receptor Activity	1. This can occur with high receptor expression levels. Consider reducing the amount of receptor expressed.[10] 2. The use of an inverse agonist, if available, can help reduce basal activity.
Assay Reagent Interference	1. Run controls with assay buffer and reagents alone to identify any sources of background signal. 2. Consult the assay kit's manual for potential interfering substances.
Cellular Stress	1. Ensure gentle handling of cells during the experiment. 2. Optimize cell seeding density to avoid overgrowth.

Issue 3: Inconsistent or variable results between experiments.

Possible Cause	Troubleshooting Step
Pipetting Errors	1. Ensure pipettes are properly calibrated.[10] 2. Use reverse pipetting for viscous solutions.
Inconsistent Cell Passage Number	1. Use cells within a consistent and narrow range of passage numbers for all experiments.[10]
Ligand Degradation	1. Aliquot [Pyr1]-Apelin-13 stock solutions to avoid repeated freeze-thaw cycles. 2. Store aliquots at -80°C for long-term storage.
Plate Edge Effects	1. Avoid using the outer wells of the microplate, or fill them with sterile buffer or media to maintain humidity.[14]

Quantitative Data Summary

The following tables summarize the reported potency of [Pyr1]-Apelin-13 in various in vitro functional assays.

Table 1: Potency of [Pyr1]-Apelin-13 in cAMP Inhibition Assays

Cell Line	Assay Format	pD₂ (-logEC₅₀)	Reference
CHO-K1 cells expressing human APJ	Forskolin-stimulated cAMP inhibition	9.67 ± 0.04	[15][16]

Table 2: Potency of [Pyr1]-Apelin-13 in β-Arrestin Recruitment and Receptor Internalization Assays

Assay Type	Cell Line	pD₂ (-logEC₅₀)	Reference
β-Arrestin Recruitment	U2OS cells expressing human APJ	Not specified, but shown to be a full agonist	[15][16]
Receptor Internalization	CHO-K1 cells expressing human APJ	8.94 ± 0.17	[15][16]

Table 3: Potency of [Pyr1]-Apelin-13 in Vasoactivity and Inotropic Assays

Tissue/Preparation	Species	Assay	EC₅₀ / pD₂	Reference
Endothelium-denuded saphenous vein	Human	Contraction	0.6 - 1.6 nM	[8][9]
Endothelium-denuded mammary artery	Human	Contraction	0.2 nM	[8][9]
Paced atrial strips	Human	Increased force of contraction	40 - 125 pM	[8][9]
Human saphenous vein	Human	Contraction	pD₂ = 8.4 ± 0.2	[17]

Note: EC₅₀ and pD₂ values are highly dependent on the specific experimental conditions and cell systems used.

Experimental Protocols

Protocol 1: cAMP Inhibition Assay for APJ Receptor Activation

This protocol is designed to measure the ability of [Pyr1]-Apelin-13 to inhibit forskolin-stimulated cAMP production, which is indicative of Gαi activation.[4][18]

Materials:

• CHO-K1 or HEK293 cells stably expressing the human APJ receptor.[4]

• Cell culture medium (e.g., Ham's F-12 with 10% FBS).[4]

• [Pyr1]-Apelin-13.

• Forskolin (B1673556).

• IBMX (a phosphodiesterase inhibitor).[18]

• Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA, 0.5 mM IBMX, pH 7.4).[4]

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).[19][20]

• White opaque 96-well or 384-well microplates.

Procedure:

• Cell Seeding: Seed the APJ-expressing cells into the microplate at a pre-optimized density and culture overnight.

• Compound Preparation: Prepare serial dilutions of [Pyr1]-Apelin-13 in assay buffer.

• Cell Stimulation:

  • Aspirate the culture medium from the wells.

  • Add the diluted [Pyr1]-Apelin-13 or vehicle control to the cells.

  • Add a fixed concentration of forskolin (e.g., 1-10 µM, to be optimized) to all wells except the basal control.

  • Incubate for 30 minutes at room temperature.[4]

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the cAMP detection kit manufacturer's protocol.

  • Perform the cAMP measurement using a suitable plate reader.

• Data Analysis:

  • Generate a standard curve if required by the kit.

  • Calculate the percentage of inhibition of forskolin-stimulated cAMP levels for each [Pyr1]-Apelin-13 concentration.

  • Plot the percentage inhibition against the log of the [Pyr1]-Apelin-13 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 2: Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium levels following the activation of the APJ receptor by [Pyr1]-Apelin-13, which is mediated by the Gαq pathway.[4]

Materials:

• HEK293 or other suitable cells expressing the APJ receptor.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• [Pyr1]-Apelin-13.

• Black-walled, clear-bottom 96-well or 384-well microplates.

• Fluorescence plate reader with an injector.

Procedure:

• Cell Seeding: Seed the APJ-expressing cells into the microplate and allow them to attach overnight.

• Dye Loading:

  • Aspirate the culture medium.

  • Add the calcium-sensitive dye solution to the cells and incubate for 30-60 minutes at 37°C.

  • Wash the cells with assay buffer to remove excess dye.

• Compound Preparation: Prepare serial dilutions of [Pyr1]-Apelin-13 in assay buffer.

• Fluorescence Measurement:

  • Place the plate in the fluorescence plate reader.

  • Measure the baseline fluorescence for a few seconds.

  • Use the plate reader's injector to add the [Pyr1]-Apelin-13 dilutions to the wells.

  • Immediately begin measuring the fluorescence intensity over time (e.g., for 1-3 minutes).

• Data Analysis:

  • Calculate the change in fluorescence (peak signal - baseline signal) for each well.

  • Plot the change in fluorescence against the log of the [Pyr1]-Apelin-13 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizations

Caption: [Pyr1]-Apelin-13 signaling pathways via the APJ receptor.

Caption: Workflow for a cAMP inhibition assay.

Caption: Troubleshooting logic for no/low signal response.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. [Pyr]-Apelin-13 - SB PEPTIDE [sb-peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Role of Apelin/Apelin Receptor in Energy Metabolism and Water Homeostasis: A Comprehensive Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. benchchem.com [benchchem.com]
• 11. resources.revvity.com [resources.revvity.com]
• 12. Gain in accuracy by optimizing your Gαs coupled GPCR assays. | Revvity [revvity.com]
• 13. ecosystem.drgpcr.com [ecosystem.drgpcr.com]
• 14. benchchem.com [benchchem.com]
• 15. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 16. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. resources.revvity.com [resources.revvity.com]

Troubleshooting low signal in a [Pyr1]-Apelin-13 BRET assay.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers using Bioluminescence Resonance Energy Transfer (BRET) assays to study the interaction of [Pyr1]-Apelin-13 with its receptor, APJ.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the fundamental principle of a [Pyr1]-Apelin-13 BRET assay?

A [Pyr1]-Apelin-13 BRET assay is a live-cell, proximity-based assay used to monitor the interactions between the Apelin receptor (APJ) and its downstream signaling partners, typically G-proteins or β-arrestin. The principle relies on energy transfer between a bioluminescent donor (like Renilla Luciferase, Rluc) and a fluorescent acceptor (like Yellow Fluorescent Protein, YFP).

In a common configuration for β-arrestin recruitment, the APJ receptor is fused to the Rluc donor, and β-arrestin is fused to the YFP acceptor.[1] When [Pyr1]-Apelin-13 binds to the APJ receptor, it induces a conformational change that promotes the recruitment of β-arrestin-YFP. This brings the donor and acceptor into close proximity (less than 10 nm). When a substrate like coelenterazine (B1669285) h is added, the Rluc donor emits light. If the YFP acceptor is close enough, this energy is transferred non-radiatively, causing the YFP to emit light at its own characteristic wavelength. The BRET signal is calculated as the ratio of the acceptor's emission to the donor's emission.[1][2]

Q2: I am observing a very low or no BRET signal. What are the common causes?

A low BRET signal is a frequent issue that can stem from several factors, from molecular biology to instrument setup. Below is a breakdown of the most common culprits.

• Suboptimal Donor-to-Acceptor Ratio: The ratio of the expressed donor and acceptor fusion proteins is critical for a detectable BRET signal.[1] If there is too little acceptor relative to the donor, the energy transfer will be inefficient. Conversely, excessive acceptor expression can sometimes lead to non-specific signals or cellular stress. A donor saturation assay is recommended to find the optimal transfection ratio.[1]

• Low Expression of Fusion Proteins: Insufficient expression of either the donor (e.g., APJ-Rluc) or acceptor (e.g., β-arrestin-YFP) construct will lead to a weak signal.[1] Confirm the expression of your constructs, for example, by checking the fluorescence of the YFP-tagged protein with a microscope or by performing a Western blot.

• Poor Cell Health or Incorrect Density: BRET assays are performed in live cells, so their health is paramount. Ensure cells are not overgrown, contaminated, or undergoing stress. Cell passage number should also be kept low and consistent, as high-passage cells can exhibit altered receptor expression and signaling.[1] Plating an incorrect number of cells per well can also lead to low signal or high variability.

• Inefficient Ligand Binding: Ensure your [Pyr1]-Apelin-13 ligand is potent and used at an appropriate concentration. Peptides can be unstable, so prepare fresh dilutions from a new aliquot for each experiment and minimize the time the peptide is in solution before use.[1]

• Incorrect Instrument Settings: The plate reader must be configured correctly to measure BRET. This involves using the correct filter sets for the specific donor and acceptor pair (e.g., ~480 nm for Rluc and ~530 nm for YFP) and sequentially measuring the two emission wavelengths.[1][3]

• Degraded Substrate: The luciferase substrate (e.g., coelenterazine h) is light-sensitive and can degrade over time. Store it properly, protected from light, and use freshly prepared solutions for best results.

Q3: My donor (luciferase) signal is strong, but the BRET ratio is still low. What does this indicate?

This scenario strongly suggests that the energy transfer itself is inefficient, even though the donor protein is being expressed and is active. The most likely causes are:

• No True Biological Interaction: The [Pyr1]-Apelin-13 may not be inducing the interaction you are trying to measure (e.g., β-arrestin recruitment). This could happen if the ligand is a G-protein biased agonist that does not effectively engage β-arrestin.[1] Consider running a parallel G-protein activation assay to confirm the ligand's activity.[1]

• Improper Fusion Construct Orientation: The Rluc and YFP tags may be positioned in a way that, even when the proteins interact, the tags are too far apart (>10 nm) or in an unfavorable orientation for energy transfer.[4] It is best practice to test multiple construct designs, with the tags placed on either the N- or C-terminus of the proteins of interest, to find the combination that yields the best signal window.[5]

• Low Acceptor Expression: Even with a high donor signal, a very low concentration of the acceptor protein will result in a poor BRET ratio. Verify acceptor expression levels.

Visual Guides and Pathways

Apelin/APJ Signaling Pathway

The binding of Apelin to its G-protein coupled receptor, APJ, initiates several downstream signaling cascades. The receptor primarily couples to Gαi, which inhibits adenylyl cyclase, and can also signal through other pathways like PI3K/Akt and MAPK/ERK to influence various cellular processes.[6][7]

References

• 1. benchchem.com [benchchem.com]
• 2. berthold.com [berthold.com]
• 3. Bioluminescence Resonance Energy Transfer (BRET) Assay for Determination of Molecular Interactions in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. promegaconnections.com [promegaconnections.com]
• 6. cusabio.com [cusabio.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: [Pyr1]-Apelin-13 Cardiovascular Studies

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the common pitfalls encountered during cardiovascular studies involving [Pyr1]-Apelin-13. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing inconsistent or no effects of [Pyr1]-Apelin-13 in my experiments?

A1: This is a common issue that can arise from several factors related to the peptide's stability and handling:

• Peptide Degradation: [Pyr1]-Apelin-13 has a very short half-life in plasma (less than 8 minutes) due to rapid degradation by proteases like Angiotensin-Converting Enzyme 2 (ACE2) and Neprilysin (NEP).[1] It is crucial to handle the peptide correctly.

• Improper Storage: Lyophilized [Pyr1]-Apelin-13 should be stored at -20°C or -80°C. Once reconstituted, it is recommended to prepare fresh solutions for each experiment to avoid degradation.

• Incorrect Concentration: Errors in weighing the lyophilized powder or in serial dilutions can lead to inaccurate final concentrations. Always verify the concentration of your stock solution.[2]

• Suboptimal Assay Conditions: The pH, temperature, and incubation times of your assay should be optimized for your specific experimental setup.[2]

Q2: My in vivo study shows variable blood pressure responses to [Pyr1]-Apelin-13. What could be the cause?

A2: The vascular effects of [Pyr1]-Apelin-13 can be complex, exhibiting both vasodilation and vasoconstriction depending on the experimental conditions.

• Endothelium Integrity: In blood vessels with intact endothelium, [Pyr1]-Apelin-13 typically causes vasodilation.[3][4] However, in endothelium-denuded vessels, it can induce vasoconstriction.[3][4] The health and presence of the endothelium in your model are critical.

• Route of Administration: The method of delivery (e.g., intravenous bolus vs. continuous infusion) can influence the observed hemodynamic response.

• Anesthesia: The type of anesthetic used in animal studies can affect cardiovascular parameters and the response to [Pyr1]-Apelin-13.

Q3: I am observing desensitization of the APJ receptor in my cell-based assays. How can I mitigate this?

A3: APJ receptor desensitization and internalization are known phenomena upon sustained agonist exposure.

• Agonist Concentration and Exposure Time: High concentrations and prolonged exposure to [Pyr1]-Apelin-13 can lead to rapid desensitization of the ERK1/2 response.[5] Consider using shorter incubation times or a range of concentrations to characterize the temporal response.

• Receptor Trafficking: [Pyr1]-Apelin-13 induces internalization of the APJ receptor via clathrin-coated vesicles in a dynamin-dependent manner. Understanding this process is key to interpreting signaling data.

Q4: How do different apelin isoforms compare in terms of cardiovascular activity?

A4: While several apelin isoforms exist, [Pyr1]-Apelin-13, Apelin-13, and Apelin-36 are the most studied in the cardiovascular system. They generally exhibit comparable potency and efficacy in inducing vasodilation and increasing cardiac contractility.[3][4][6] However, subtle differences in their signaling profiles and susceptibility to degradation may exist. [Pyr1]-apelin-13 is the predominant and more stable isoform in human plasma and heart tissue.[1]

Troubleshooting Guides

Problem 1: Low Potency or Lack of Response in In Vitro Assays

• Possible Cause 1: Peptide Degradation.

  • Troubleshooting Step: Prepare fresh solutions of [Pyr1]-Apelin-13 for each experiment from a lyophilized stock stored at -20°C or -80°C. Minimize the time the peptide is in solution before use.[2]

• Possible Cause 2: Low APJ Receptor Expression.

  • Troubleshooting Step: Verify the expression level of the APJ receptor in your chosen cell line using techniques like qPCR or Western blot.[2]

• Possible Cause 3: Incorrect Assay Conditions.

  • Troubleshooting Step: Optimize assay parameters such as incubation time, temperature, and buffer composition.[2]

Problem 2: High Variability in Animal Blood Pressure Studies

• Possible Cause 1: Inconsistent Surgical Preparation.

  • Troubleshooting Step: Standardize surgical procedures, particularly catheter placement and ensure minimal tissue damage, which can affect endothelial function.

• Possible Cause 2: Fluctuations in Anesthetic Depth.

  • Troubleshooting Step: Continuously monitor the depth of anesthesia and maintain it at a stable level throughout the experiment.

• Possible Cause 3: Route and Speed of Injection.

  • Troubleshooting Step: For intravenous injections, ensure a consistent rate of infusion to avoid sudden bolus effects that can trigger reflex mechanisms.

Quantitative Data Summary

The following tables summarize key quantitative data for [Pyr1]-Apelin-13 and related peptides in various cardiovascular assays.

Table 1: Potency (EC50/pD2) of Apelin Isoforms in Cardiovascular Assays

Peptide	Assay	Tissue/Cell Line	Potency (EC50 or pD2)	Reference
[Pyr1]-Apelin-13	Vasodilation	Human Mammary Artery	0.6 - 1.6 nM (EC50)	[3][4]
Apelin-13	Vasodilation	Human Mammary Artery	0.6 - 1.6 nM (EC50)	[3][4]
Apelin-36	Vasodilation	Human Mammary Artery	0.6 - 1.6 nM (EC50)	[3][4]
[Pyr1]-Apelin-13	Vasoconstriction	Human Saphenous Vein	0.2 nM (EC50)	[3][4]
[Pyr1]-Apelin-13	Inotropic Effect	Human Paced Atrial Strips	40 - 125 pM (EC50)	[3][4]
Apelin-13	Inotropic Effect	Human Paced Atrial Strips	40 - 125 pM (EC50)	[3][4]
Apelin-36	Inotropic Effect	Human Paced Atrial Strips	40 - 125 pM (EC50)	[3][4]
[Pyr1]-Apelin-13	cAMP Inhibition	hAPJ expressing cells	9.67 (pD2)	[7][8]
[Pyr1]-Apelin-13(1-12)	cAMP Inhibition	hAPJ expressing cells	9.30 (pD2)	[7][8]
Apelin-17	cAMP Inhibition	hAPJ expressing cells	10.31 (pD2)	[7][8]

Table 2: Binding Affinity (Ki/Kd) of Apelin Peptides for the APJ Receptor

Peptide	Radioligand	Tissue/Cell Line	Binding Affinity (Ki or Kd)	Reference
[Pyr1]-Apelin-13	[125I]Apelin-13	Human Heart	8.83 (pKi)	[7][8]
[Pyr1]-Apelin-13(1-12)	[125I]Apelin-13	Human Heart	8.04 (pKi)	[7][8]
Apelin-17	[125I]Apelin-13	Human Heart	9.63 (pKi)	[7][8]
[Pyr1]-Apelin-13	[125I]-(Pyr1)Apelin-13	Human Left Ventricle	0.35 nM (Kd)	[9]
[Pyr1]-Apelin-13	hAPJ	4.5 nM (Kd)	[10]

Experimental Protocols

Protocol 1: In Vivo Assessment of Cardiovascular Effects in Anesthetized Rats

This protocol outlines the measurement of blood pressure and other hemodynamic parameters in response to [Pyr1]-Apelin-13 infusion in anesthetized rats.[7]

• Animal Preparation:

  • Anesthetize male Wistar rats (300 ± 25 g) with isoflurane (B1672236) (5% for induction, 2% for maintenance).

  • Cannulate the left carotid artery and right jugular vein for blood pressure measurement and drug infusion, respectively.

• Drug Administration:

  • Administer incremental bolus doses of [Pyr1]-Apelin-13 (e.g., 1–300 nmol/300 μL) via the jugular vein cannula.

• Hemodynamic Monitoring:

  • Continuously measure mean arterial pressure (MAP), heart rate, stroke volume, and cardiac output throughout the experiment.

• Data Analysis:

  • Analyze the dose-dependent effects of [Pyr1]-Apelin-13 on all measured cardiovascular parameters.

Protocol 2: In Vitro Vasoconstriction Assay in Human Saphenous Vein

This protocol describes the methodology to assess the direct vasoconstrictor effects of [Pyr1]-Apelin-13 on isolated human saphenous vein.[9]

• Tissue Preparation:

  • Obtain human saphenous vein segments and cut them into rings.

  • Denude the endothelium by gentle rubbing of the intimal surface.

  • Mount the rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and gassed with 95% O2/5% CO2.

• Experimental Procedure:

  • Allow the tissues to equilibrate under a resting tension.

  • Construct a cumulative concentration-response curve to [Pyr1]-Apelin-13 by adding the peptide in increasing concentrations to the organ bath.

• Data Analysis:

  • Measure the contractile response at each concentration.

  • Calculate the pD2 (-log EC50) and the maximum response (Emax) to determine the potency and efficacy of the peptide.

Protocol 3: Receptor Binding Assay

This protocol details a competitive binding assay to determine the affinity of unlabeled [Pyr1]-Apelin-13 for the APJ receptor using a radiolabeled ligand.[2][11]

• Membrane Preparation:

  • Prepare cell membranes from a cell line overexpressing the human APJ receptor (e.g., HEK293 cells).[2][11]

• Competition Binding:

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of a radiolabeled apelin ligand (e.g., [125I]-(Pyr1)Apelin-13) and increasing concentrations of unlabeled [Pyr1]-Apelin-13.[2]

• Washing and Scintillation Counting:

  • After incubation, wash the filters to remove unbound radioligand.

  • Measure the bound radioactivity using a scintillation counter.[2]

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the unlabeled peptide.

  • Determine the IC50 value and calculate the Ki value using the Cheng-Prusoff equation.[2][11]

Visualizations

Signaling Pathways of [Pyr1]-Apelin-13

Caption: Signaling pathways activated by [Pyr1]-Apelin-13 upon binding to the APJ receptor.

Experimental Workflow: In Vivo Blood Pressure Measurement

Caption: Experimental workflow for in vivo assessment of [Pyr1]-Apelin-13 on blood pressure.

Troubleshooting Logic: Inconsistent In Vitro Results

Caption: A logical approach to troubleshooting inconsistent in vitro experimental results.

References

• 1. [Pyr1]-Apelin-13 delivery via nano-liposomal encapsulation attenuates pressure overload-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ahajournals.org [ahajournals.org]
• 4. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of apelin on the cardiovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 8. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. pubs.acs.org [pubs.acs.org]

How to improve the solubility of [Pyr1]-Apelin-13?

Welcome to the technical support center for [Pyr1]-Apelin-13. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the handling and solubilization of this peptide. Below you will find frequently asked questions and a troubleshooting guide to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of [Pyr1]-Apelin-13?

A1: [Pyr1]-Apelin-13 is generally considered soluble in water.[1][2][3] Different suppliers report varying solubility limits, typically ranging from 1 mg/mL to 10 mg/mL in water.[1][2][3] One source suggests solubility up to 50 mg/mL in water with the aid of sonication.[4] It is important to note that the presence of trifluoroacetic acid (TFA) salts from the purification process can enhance the peptide's solubility in aqueous solutions.[5]

Q2: What is the recommended solvent for initial reconstitution of [Pyr1]-Apelin-13?

A2: Based on its reported solubility, the recommended initial solvent for reconstituting lyophilized [Pyr1]-Apelin-13 is sterile, purified water.[1][2][3] For biological assays, it is crucial to use high-purity, sterile water to avoid contamination.

Q3: Can I use buffers to dissolve [Pyr1]-Apelin-13?

A3: Yes, once the peptide is dissolved in water to create a stock solution, you can dilute it with your desired buffer (e.g., Tris or phosphate (B84403) buffer at pH 7) for subsequent experiments.[6] It is always recommended to test the solubility in a small amount of the buffer first.

Q4: How should I store the lyophilized peptide and its solutions?

A4: Lyophilized [Pyr1]-Apelin-13 should be stored at -20°C under desiccating conditions.[1][2] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[7] For short-term storage of solutions (up to one month), -20°C is acceptable, while -80°C is recommended for long-term storage (up to six months).[7]

Q5: What is the molecular weight of [Pyr1]-Apelin-13?

A5: The molecular weight of [Pyr1]-Apelin-13 is approximately 1533.8 g/mol .[1][3]

Troubleshooting Guide

This guide addresses common issues encountered when working with [Pyr1]-Apelin-13.

Problem	Potential Cause	Recommended Solution
Peptide does not fully dissolve in water.	- Concentration is too high.- Peptide has formed aggregates.	- Try gentle warming (up to 40°C) or sonication to aid dissolution.[8]- If the issue persists, consider using a small amount of a co-solvent like DMSO (less than 1% in the final solution) for initial solubilization before diluting with water or buffer.[9]- Centrifuge the solution to pellet any undissolved material before use.[8][9]
Precipitation occurs after adding buffer.	- The pH of the buffer is close to the isoelectric point (pI) of the peptide, where solubility is minimal.[8][10]- Buffer components are interacting with the peptide.	- Adjust the pH of the solution away from the peptide's pI. Since [Pyr1]-Apelin-13 has a net positive charge due to Arginine and Lysine residues, solubility may be improved in slightly acidic conditions (e.g., by adding a small amount of 10% acetic acid).[9]- Test solubility in different buffer systems.
Inconsistent results in biological assays.	- Inaccurate peptide concentration due to incomplete solubilization or aggregation.- Peptide degradation.	- Ensure the peptide is fully dissolved before use by following the recommended solubilization protocols.- Always prepare fresh dilutions from a concentrated, properly stored stock solution.- Avoid repeated freeze-thaw cycles by storing the peptide in aliquots.[7]

Experimental Protocols

Protocol 1: General Solubilization of [Pyr1]-Apelin-13

• Preparation: Allow the vial of lyophilized [Pyr1]-Apelin-13 to equilibrate to room temperature before opening.[6]

• Reconstitution: Add the calculated volume of sterile, purified water to the vial to achieve the desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Gently vortex or swirl the vial to mix. If the peptide does not dissolve completely, proceed with the following steps.

• Sonication (Optional): Place the vial in a sonicator bath for short intervals (e.g., 10-15 seconds) to aid dissolution.[6] Avoid excessive heating.

• Centrifugation: Before use, centrifuge the solution (e.g., 10,000 x g for 5 minutes) to pellet any insoluble aggregates.[6]

• Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Solubility Testing Workflow

This protocol outlines a systematic approach to determine the optimal solvent for [Pyr1]-Apelin-13 if issues arise with standard water reconstitution.

• Initial Test: Attempt to dissolve a small, pre-weighed amount of the peptide in a precise volume of purified water to the target concentration.

• pH Adjustment: If solubility is poor in water, test solubility in dilute acidic or basic solutions. Given the basic residues in [Pyr1]-Apelin-13, a slightly acidic solution may be beneficial.

  • Prepare a 0.1% acetic acid solution in water.

  • Attempt to dissolve a small amount of peptide in this solution.

• Co-Solvent Testing: If the peptide remains insoluble, test with a minimal amount of an organic co-solvent.

  • Add a very small volume of DMSO (e.g., 10 µL) to a pre-weighed sample of the peptide.

  • Once dissolved, slowly add purified water or the desired buffer dropwise while vortexing to reach the final concentration. Ensure the final DMSO concentration is compatible with your assay (typically <1%).[9]

Visualizations

Caption: Workflow for Solubilizing [Pyr1]-Apelin-13.

Caption: Simplified Apelin Receptor Signaling Pathway.

References

• 1. [Pyr1]-Apelin 13, endogenous apelin receptor (APJ) agonist (CAS 217082-60-5) | Abcam [abcam.com]
• 2. [Pyr1]-Apelin-13 (Alternative Name: [pGlu1]-Apelin-13) | 217082-60-5 | フナコシ [funakoshi.co.jp]
• 3. rndsystems.com [rndsystems.com]
• 4. [Pyr1]-Apelin-13 | Apelin receptor | TargetMol [targetmol.com]
• 5. [Pyr1]-Apelin 13 peptide [novoprolabs.com]
• 6. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 9. jpt.com [jpt.com]
• 10. The Solubility Challenge in Peptide Therapeutics | Blog | Biosynth [biosynth.com]

Addressing variability in in vivo responses to [Pyr1]-Apelin-13.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of [Pyr1]-Apelin-13 in in vivo experiments. It addresses common sources of variability in experimental responses and offers troubleshooting strategies to ensure data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is [Pyr1]-Apelin-13 and how does it differ from other apelin isoforms?

[Pyr1]-Apelin-13 is a post-translationally modified form of Apelin-13 (B560349) where the N-terminal glutamine is cyclized to form pyroglutamic acid. This modification makes it more resistant to degradation by aminopeptidases compared to Apelin-13.[1][2] It is considered one of the most potent and abundant apelin isoforms in the cardiovascular system.[2][3][4]

Q2: What is the mechanism of action of [Pyr1]-Apelin-13?

[Pyr1]-Apelin-13 is a potent and selective endogenous agonist for the G protein-coupled receptor, APJ.[5][6][7] Activation of the APJ receptor by [Pyr1]-Apelin-13 can trigger various downstream signaling pathways, including those involved in cardiovascular and fluid homeostasis.[8][9] Sustained activation of the APJ receptor can lead to desensitization and internalization of the receptor, which may impact the duration of the physiological response.[8][9]

Q3: What are the typical in vivo effects of [Pyr1]-Apelin-13?

In vivo, [Pyr1]-Apelin-13 has been shown to have a range of effects, primarily related to the cardiovascular system. These include lowering blood pressure, increasing cardiac contractility, and promoting vasodilation.[10][11][12] The specific hemodynamic response can vary significantly between different animal models.[13] For example, in dogs, it has been observed to increase heart rate and coronary blood flow, while in pigs, it did not significantly affect hemodynamics.[13]

Q4: What is the stability and half-life of [Pyr1]-Apelin-13 in vivo?

[Pyr1]-Apelin-13 has a very short half-life in vivo, estimated to be less than 8 minutes, due to rapid degradation by various enzymes.[3][14] This instability is a significant challenge in conducting in vivo studies and can be a major source of variability.[3][15] To overcome this, researchers have explored methods such as encapsulation in liposomal nanocarriers to achieve sustained release and prolong its effects.[3][5]

Q5: How should [Pyr1]-Apelin-13 be stored and handled?

For long-term storage, lyophilized [Pyr1]-Apelin-13 powder should be kept at -20°C or -80°C.[5][7][16] Once reconstituted in a solvent, it is recommended to aliquot the solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6] Stock solutions in water should be filtered and sterilized before use.[5] It is advisable to prepare fresh working solutions for each experiment to minimize degradation.[17]

Troubleshooting Guide

Problem: I am observing high variability or a complete lack of response in my in vivo experiments with [Pyr1]-Apelin-13.

This is a common issue that can arise from several factors related to the peptide's stability, the experimental setup, and the animal model. Below are potential causes and troubleshooting steps.

Q1: Could peptide degradation be the cause of the inconsistent results?

• Possible Cause: [Pyr1]-Apelin-13 is highly susceptible to proteolytic degradation in plasma.[15] Its short half-life means that the effective concentration of the peptide can rapidly decrease after administration.

• Troubleshooting Steps:

  • Proper Handling: Always prepare fresh solutions of [Pyr1]-Apelin-13 for each experiment and use them immediately.[17] Avoid repeated freeze-thaw cycles of stock solutions.[1]

  • Stabilization during Blood Collection: If measuring plasma levels of the peptide, it is crucial to use a detailed stabilization protocol during blood collection to prevent degradation in the samples.[15]

  • Consider a Carrier System: For chronic dosing or to ensure sustained exposure, consider using a delivery system like nano-liposomal encapsulation, which has been shown to extend the release of [Pyr1]-Apelin-13.[3]

Q2: How do I determine the optimal dose for my experiment?

• Possible Cause: The dose-response relationship for [Pyr1]-Apelin-13 can be steep, and the effective dose can vary between different animal models and experimental conditions.[12][18]

• Troubleshooting Steps:

  • Dose-Response Study: Conduct a pilot dose-response study to determine the optimal concentration of [Pyr1]-Apelin-13 for your specific model and desired effect.

  • Review Literature: Consult published studies that use a similar animal model and experimental setup to get a starting point for your dosage. For instance, doses of 1 and 5 μg have been used in rats to study effects on neuropathic pain.[5][19]

Q3: Could the choice of animal model be influencing the outcome?

• Possible Cause: There are documented species-specific differences in the hemodynamic response to [Pyr1]-Apelin-13.[13]

• Troubleshooting Steps:

  • Model Selection: Carefully consider the choice of animal model and be aware of its known responses to apelin peptides. The effects observed in rats may not be directly translatable to larger animals like dogs or pigs.[13][20]

  • Consistent Strain and Age: When using rodent models, ensure consistency in the strain, age, and sex of the animals, as these factors can influence physiological responses.

Q4: Can the type of anesthesia used affect the experimental results?

• Possible Cause: Anesthesia can significantly impact cardiovascular parameters and may alter the response to [Pyr1]-Apelin-13.[12]

• Troubleshooting Steps:

  • Standardize Anesthetic Protocol: Use a consistent anesthetic regimen for all animals in the study.

  • Conscious Animal Models: Whenever possible, consider using conscious animal models with telemetry implantation to record physiological data without the confounding effects of anesthesia.[21]

Q5: Is it possible that the APJ receptor is becoming desensitized?

• Possible Cause: Sustained exposure to [Pyr1]-Apelin-13 can lead to the desensitization and internalization of the APJ receptor, which would diminish the response over time.[8][9]

• Troubleshooting Steps:

  • Time-Course Experiments: If administering the peptide continuously, perform time-course experiments to assess whether the response wanes over time.

  • Intermittent Dosing: For longer-term studies, consider an intermittent dosing schedule rather than continuous infusion to allow for receptor re-sensitization.

Data Presentation

Table 1: In Vitro Potency and Affinity of Apelin Peptides

Peptide	Assay	Potency / Affinity (pD2 / pKi)	Source
[Pyr1]apelin-13	cAMP Inhibition	9.67 ± 0.04	[18][22]
β-arrestin recruitment	8.43 ± 0.08	[18][22]
Receptor Binding Affinity (human heart)	pKi = 8.83 ± 0.06	[18][22]
Apelin-17	cAMP Inhibition	10.31 ± 0.28	[18][22]
β-arrestin recruitment	10.26 ± 0.09	[18][22]
Receptor Binding Affinity (human heart)	pKi = 9.63 ± 0.17	[18][22]
[Pyr1]apelin-13(1–12)	cAMP Inhibition	9.30 ± 0.06	[18][22]
β-arrestin recruitment	7.84 ± 0.06	[18][22]
Receptor Binding Affinity (human heart)	pKi = 8.04 ± 0.06	[18][22]

Table 2: In Vivo Administration and Effects of [Pyr1]-Apelin-13 in Rodent Models

Animal Model	Dose	Route of Administration	Observed Effects	Source
Rat	1, 5 μg	Intrathecal	Improved locomotor activity, reduced pain symptoms	[5][19]
Rat	500 µg/kg/day	Subcutaneous infusion	Attenuated Ang II-induced hypertension	[21]
Rat	100 μg/kg	Intraperitoneal	Neuroprotective effects after spinal cord injury	[23]
Rat	0.15 mg/kg	Not specified	Improved survival rate in bupivacaine-induced cardiotoxicity	[24][25]
Mouse	Not specified	Intraperitoneal (nano-liposomal)	Attenuated pressure overload-induced cardiac dysfunction	[3]

Table 3: Stability of [Pyr1]-Apelin-13

Condition	Half-life	Source
In vivo (general)	< 8 minutes	[3]
In vitro (plasma)	~24 minutes	[14]

Experimental Protocols

Protocol: In Vivo Administration of [Pyr1]-Apelin-13 in Rodents for Cardiovascular Studies

This protocol provides a general framework. Specific parameters such as dose, route of administration, and animal model should be optimized for your particular research question.

• Peptide Preparation:

  • Reconstitute lyophilized [Pyr1]-Apelin-13 in sterile, pyrogen-free saline or an appropriate buffer to create a stock solution.[26]

  • For aqueous stock solutions, filter-sterilize through a 0.22 μm filter.[5]

  • On the day of the experiment, dilute the stock solution to the desired final concentration for injection. Prepare this working solution fresh and keep it on ice.[17]

• Animal Preparation:

  • Acclimatize animals to the housing conditions for at least one week before the experiment.

  • If using anesthesia, administer the selected anesthetic agent and ensure a stable plane of anesthesia is reached before any procedures.

  • For conscious animal studies, ensure telemetry devices have been implanted and animals have fully recovered from surgery.[21]

• Administration:

  • Administer [Pyr1]-Apelin-13 via the chosen route (e.g., intravenous, intraperitoneal, subcutaneous).

  • For continuous infusion studies, osmotic minipumps can be implanted subcutaneously.[21]

• Data Collection:

  • Record cardiovascular parameters (e.g., blood pressure, heart rate, cardiac output) at baseline and at specified time points after administration.[18]

  • If collecting blood samples for peptide analysis, use tubes containing protease inhibitors and follow a strict protocol to prevent ex vivo degradation.[15]

• Data Analysis:

  • Express changes in physiological parameters as a percentage change from baseline or compare with a vehicle-treated control group.

  • Use appropriate statistical tests to determine the significance of the observed effects.[18]

Mandatory Visualization

Caption: Signaling pathway of [Pyr1]-Apelin-13 via the APJ receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Pyr1]-Apelin-13 delivery via nano-liposomal encapsulation attenuates pressure overload-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Pyr1]-Apelin 13 peptide [novoprolabs.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. reactivi.ro [reactivi.ro]
• 8. Agonist-induced internalization and desensitization of the apelin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Agonist-induced internalization and desensitization of the apelin receptor [agris.fao.org]
• 10. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Systemic Outcomes of (Pyr1)-Apelin-13 Infusion at Mid-Late Pregnancy in a Rat Model with Preeclamptic Features - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Distinct hemodynamic responses to (pyr)apelin-13 in large animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. genscript.com [genscript.com]
• 16. [Pyr1]-Apelin-13 | Apelin receptor | TargetMol [targetmol.com]
• 17. benchchem.com [benchchem.com]
• 18. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 19. Chronic administration of [Pyr1] apelin-13 attenuates neuropathic pain after compression spinal cord injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ahajournals.org [ahajournals.org]
• 21. Chronic Effects of Apelin on Cardiovascular Regulation and Angiotensin II-Induced Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 22. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Therapeutics effects of [Pyr1] apelin-13 on rat contusion model of spinal cord injury: An experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. tandfonline.com [tandfonline.com]
• 25. Exogenous [Pyr1]apelin-13 prevents bupivacaine-induced cardiotoxicity via the apelin (APJ) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Why am I seeing vasoconstriction instead of vasodilation with [Pyr1]-Apelin-13?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address a common challenge encountered during experiments with [Pyr1]-Apelin-13: observing vasoconstriction instead of the anticipated vasodilation.

Frequently Asked Questions (FAQs)

Q1: Is vasoconstriction an expected effect of [Pyr1]-Apelin-13?

A1: Yes, under certain experimental conditions, vasoconstriction is a known effect of [Pyr1]-Apelin-13. The apelin/APJ receptor system has complex and dual effects on vascular tone, capable of inducing both vasodilation and vasoconstriction.[1][2][3] The final observed response depends on the balance between these two opposing actions.

Q2: What is the primary mechanism for [Pyr1]-Apelin-13-induced vasodilation?

A2: The vasodilatory effect of [Pyr1]-Apelin-13 is typically indirect and dependent on a functional endothelium.[4] Binding of [Pyr1]-Apelin-13 to APJ receptors on endothelial cells stimulates the release of vasodilating factors, most notably nitric oxide (NO) and prostacyclin.[5] The production of NO is often mediated by the phosphorylation of endothelial nitric oxide synthase (eNOS) through the PI3K-Akt signaling pathway.[6]

Q3: What causes the vasoconstrictor response to [Pyr1]-Apelin-13?

A3: Vasoconstriction is a direct effect of [Pyr1]-Apelin-13 on vascular smooth muscle cells (VSMCs).[7][8] APJ receptors are also expressed on VSMCs, and their activation leads to an increase in intracellular calcium and phosphorylation of myosin light chain (MLC), resulting in cell contraction.[1] This effect becomes apparent when the endothelium is absent or dysfunctional.[1][4]

Q4: Which apelin isoform is most potent for cardiovascular effects?

A4: [Pyr1]-Apelin-13, a post-translationally modified and more stable form of Apelin-13, is considered one of the most predominant and potent isoforms in the cardiovascular system.[1][9]

Troubleshooting Guide: Why Am I Seeing Vasoconstriction?

If you are consistently observing vasoconstriction with [Pyr1]-Apelin-13 in an experimental setup where vasodilation is expected, consider the following potential causes and troubleshooting steps.

Problem 1: Compromised Endothelial Integrity

Possible Cause: The vasodilatory effect of [Pyr1]-Apelin-13 is critically dependent on a healthy and intact endothelium.[4] Physical damage during vessel isolation and preparation or cellular dysfunction can unmask the direct vasoconstrictor effect on the underlying smooth muscle.

Troubleshooting Steps:

• Verify Endothelial Function: Before applying [Pyr1]-Apelin-13, routinely test the vessel's endothelial integrity. A common method is to pre-constrict the vessel with an agent like phenylephrine (B352888) and then apply an endothelium-dependent vasodilator such as acetylcholine (B1216132) or bradykinin. A robust relaxation response indicates a healthy endothelium.

• Refine Dissection Technique: Handle tissues gently during dissection to minimize stretching or scraping of the intimal surface. Use fine-tipped instruments and work under a microscope.

• Control for Pathological Conditions: If using tissues from animal models of disease (e.g., atherosclerosis, diabetes, hypertension), be aware that these conditions are often associated with endothelial dysfunction, which could predispose the vessel to a vasoconstrictor response.[1]

Problem 2: Experimental Conditions Favoring Vasoconstriction

Possible Cause: The specific vascular bed, the presence or absence of surrounding tissues, and the pharmacological inhibitors used can all influence the net response.

Troubleshooting Steps:

• Consider the Vascular Bed: The relative expression of APJ receptors on endothelial versus smooth muscle cells can vary between different arteries and veins, influencing the dominant effect.[1] Vasoconstriction has been notably observed in human saphenous veins and mammary arteries when the endothelium is removed.[7]

• Evaluate the Role of Perivascular Adipose Tissue (PVAT): PVAT can release various factors that modulate vascular tone. Some studies suggest that the presence of PVAT can enhance the vasodilator effect of apelin.[9] If your protocol involves removing PVAT, consider running parallel experiments with PVAT-intact vessels.

• Check for Inhibitor Interference: If you are using inhibitors for other signaling pathways (e.g., NO synthase inhibitors like L-NAME), you will block the vasodilatory component and reveal the underlying vasoconstriction.[1]

Problem 3: Peptide Quality and Handling

Possible Cause: Improper storage or handling can lead to degradation of the peptide, potentially affecting its activity.

Troubleshooting Steps:

• Ensure Peptide Stability: Store lyophilized [Pyr1]-Apelin-13 at -20°C or -80°C.[10] After reconstitution, aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles.[10]

• Use Fresh Solutions: Prepare working solutions fresh for each experiment from a frozen stock.[10]

• Verify Concentration: Inaccuracies in weighing or dilution can lead to a final concentration that is not optimal for inducing vasodilation.

Summary of [Pyr1]-Apelin-13 Vascular Effects

Experimental Condition	Primary Cell Type Targeted	Signaling Pathway (Simplified)	Expected Vascular Response
Intact, Healthy Endothelium	Endothelial Cells	APJ → PI3K/Akt → eNOS → NO	Vasodilation[6]
Endothelium-Denuded/Dysfunctional	Vascular Smooth Muscle Cells	APJ → Gαq/11 → PLC → PKC → ↑Ca2+ → MLC Phosphorylation	Vasoconstriction[1]
Intact Endothelium + NO Synthase Inhibitor (e.g., L-NAME)	Vascular Smooth Muscle Cells	The direct effect on VSMCs is unmasked	Vasoconstriction[1]
Intact Endothelium (Human Mammary Artery)	Endothelial Cells	APJ → Prostanoid Release	Vasodilation[7]

Signaling Pathways

Below are diagrams illustrating the dual signaling pathways of [Pyr1]-Apelin-13 that lead to either vasodilation or vasoconstriction.

Caption: Endothelium-dependent vasodilation pathway of [Pyr1]-Apelin-13.

Caption: Direct vasoconstriction pathway of [Pyr1]-Apelin-13 on VSMCs.

Experimental Protocols

Protocol 1: Assessment of Vascular Reactivity in Isolated Arteries

This protocol describes a general procedure for using a wire myograph to assess the effect of [Pyr1]-Apelin-13 on isolated arteries.

1. Tissue Preparation:

• Humanely euthanize the animal (e.g., rat) and carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery).
• Immediately place the artery in cold, oxygenated Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, glucose 11.1).
• Under a dissecting microscope, carefully remove adherent connective and adipose tissue. For endothelium-denuded preparations, gently rub the intimal surface with a fine wire or human hair.
• Cut the artery into 2-3 mm rings.

2. Mounting and Equilibration:

• Mount the arterial rings on two stainless steel wires in an organ bath of a wire myograph system.
• The organ bath should contain Krebs-Henseleit buffer, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.
• Allow the rings to equilibrate for 60-90 minutes under a predetermined optimal resting tension. Replace the buffer every 15-20 minutes.

3. Viability and Endothelial Integrity Check:

• After equilibration, depolarize the rings with a high-potassium solution (e.g., 60 mM KCl) to check for viability.
• Wash the rings and allow them to return to baseline.
• Pre-constrict the rings with a submaximal concentration of a vasoconstrictor (e.g., phenylephrine, 1 µM).
• Once a stable plateau is reached, add an endothelium-dependent vasodilator (e.g., acetylcholine, 10 µM) to assess endothelial integrity. A relaxation of >80% is typically considered indicative of an intact endothelium.

4. [Pyr1]-Apelin-13 Application:

• Wash the rings thoroughly to remove all previous drugs.
• Pre-constrict the rings again with the chosen vasoconstrictor to a stable plateau.
• Cumulatively add [Pyr1]-Apelin-13 in increasing concentrations (e.g., 10⁻¹² M to 10⁻⁶ M), allowing the response to stabilize at each concentration.
• Record the changes in tension. Relaxation is expressed as a percentage decrease from the pre-constricted tone. Contraction is expressed as a percentage of the response to high-KCl.

5. Data Analysis:

• Construct concentration-response curves and calculate the EC50 (potency) and Emax (maximum effect) values.
• Use appropriate statistical tests to compare responses between different experimental groups.

A[label="1. Dissect & Clean Artery"]; B[label="2. Cut into 2-3 mm Rings"]; C [label="3. Mount in Wire Myograph"]; D [label="4. Equilibrate (60-90 min)"]; E [label="5. Viability Check (High KCl)"]; F [label="6. Pre-constrict (e.g., Phenylephrine)"]; G [label="7. Endothelial Integrity Check (e.g., Acetylcholine)"]; H [label="8. Washout"]; I[label="9. Pre-constrict Again"]; J [label="10. Cumulative Dosing of [Pyr1]-Apelin-13"]; K [label="11. Record Tension & Analyze Data", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; H -> I; I -> J; J -> K; }

Caption: Workflow for vascular reactivity assessment using a wire myograph.

References

• 1. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The apelin receptor: Physiology, pathology, cell signalling, and ligand modulation of a peptide-activated class A GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular effects of apelin: Mechanisms and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 5. The apelin/APJ system in the regulation of vascular tone: friend or foe? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cusabio.com [cusabio.com]
• 7. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. acikerisim.uludag.edu.tr [acikerisim.uludag.edu.tr]
• 10. benchchem.com [benchchem.com]

How to minimize off-target effects of [Pyr1]-Apelin-13 in experiments?

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance to help you design, execute, and troubleshoot experiments involving [Pyr1]-Apelin-13, with a primary focus on minimizing off-target effects and ensuring data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target effects of [Pyr1]-Apelin-13?

[Pyr1]-Apelin-13 is the predominant isoform of apelin in the human heart and plasma and acts as a potent endogenous agonist for the G protein-coupled receptor APJ. The activation of the APJ receptor by [Pyr1]-Apelin-13 triggers a range of physiological responses, primarily related to the cardiovascular system. These include potent vasodilation, which can lead to a decrease in blood pressure, and positive inotropic effects on the heart, resulting in increased cardiac contractility.[1][2][3]

Q2: What are the primary signaling pathways activated by [Pyr1]-Apelin-13 through the APJ receptor?

Upon binding to the APJ receptor, [Pyr1]-Apelin-13 primarily activates Gαi and Gαq signaling pathways.[4] This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[2] Additionally, it stimulates phospholipase C (PLC), leading to the mobilization of intracellular calcium.[4] Other downstream signaling cascades include the activation of the PI3K/Akt and ERK1/2 pathways, which are involved in cell survival, proliferation, and migration.[5][6]

Q3: What are the known or potential off-target effects of [Pyr1]-Apelin-13?

Currently, there is limited direct evidence in the scientific literature detailing specific off-target receptors for [Pyr1]-Apelin-13. Most research indicates its high selectivity for the APJ receptor. However, like many peptide-based drugs, the potential for off-target effects exists, particularly at high concentrations. These could manifest as unexpected physiological responses not mediated by APJ activation. It is crucial to differentiate between true off-target effects (binding to other receptors) and biased agonism, where the ligand preferentially activates certain downstream pathways of the APJ receptor over others.[7]

Q4: What is biased agonism in the context of [Pyr1]-Apelin-13, and how can it be mistaken for off-target effects?

Biased agonism occurs when a ligand, upon binding to its target receptor (in this case, APJ), preferentially activates one signaling pathway (e.g., G protein-mediated) over another (e.g., β-arrestin-mediated).[7] This can lead to distinct cellular and physiological outcomes. For instance, some apelin analogs have been designed to be G protein-biased to maximize therapeutic effects while minimizing β-arrestin-mediated receptor desensitization.[8] It is important to characterize the full signaling profile of [Pyr1]-Apelin-13 in your experimental system to avoid misinterpreting pathway-specific effects as off-target binding.

Q5: How can I minimize the risk of off-target effects in my experiments?

Minimizing off-target effects is crucial for obtaining reliable and interpretable data. Key strategies include:

• Dose-Response Studies: Conduct thorough dose-response experiments to identify the lowest effective concentration of [Pyr1]-Apelin-13 that elicits the desired on-target effect. Using excessively high concentrations increases the likelihood of engaging low-affinity off-target receptors.

• Use of Selective Antagonists: Employ a selective APJ receptor antagonist, such as F13A or MM54, to confirm that the observed effects are indeed mediated by the APJ receptor.[3][9] If the effect is blocked by the antagonist, it is likely on-target.

• Peptide Quality and Stability: Ensure the purity and stability of your [Pyr1]-Apelin-13 stock. Degradation products may have altered receptor specificity.

• Control Experiments: Include appropriate negative and positive controls in all experiments. For in vivo studies, this includes vehicle-treated groups. For cellular assays, use non-transfected or mock-transfected cells to assess non-specific effects.

Troubleshooting Guides

Issue 1: High Variability in Experimental Results

Possible Cause	Troubleshooting Steps
Peptide Instability	[Pyr1]-Apelin-13 is susceptible to degradation by proteases. Prepare fresh working solutions for each experiment from a lyophilized stock stored at -20°C or -80°C. Minimize freeze-thaw cycles by preparing single-use aliquots.
Inaccurate Peptide Concentration	Verify the concentration of your stock solution. Errors in weighing the lyophilized powder or in serial dilutions can lead to significant variability.
Cell Passage Number	High-passage number cells can exhibit altered receptor expression and signaling. Use cells within a consistent and low passage number range for all experiments.
Inconsistent Assay Conditions	Ensure that pH, temperature, and incubation times are consistent across all experiments.

Issue 2: Lower Than Expected Potency of [Pyr1]-Apelin-13

Possible Cause	Troubleshooting Steps
Peptide Degradation	As mentioned above, ensure the stability of your peptide. Consider using protease inhibitors in your assay buffer for in vitro experiments.
Low APJ Receptor Expression	Confirm the expression level of the APJ receptor in your cell line or tissue preparation using techniques like qPCR or western blotting.
Suboptimal Assay Conditions	Optimize assay parameters such as buffer composition, incubation time, and temperature.
Incorrectly Prepared Solutions	Double-check all calculations and dilutions for the preparation of your [Pyr1]-Apelin-13 solutions.

Issue 3: Unexpected or Biphasic Responses in Vascular Reactivity Assays

Possible Cause	Troubleshooting Steps
Endothelium Integrity	The vascular effects of [Pyr1]-Apelin-13 can be endothelium-dependent (vasodilation) or -independent (vasoconstriction).[1] Ensure the integrity of the endothelium in your vessel preparations. Mechanical damage during dissection can lead to inconsistent results.
Receptor Desensitization	Prolonged exposure to high concentrations of [Pyr1]-Apelin-13 can lead to APJ receptor desensitization and internalization, resulting in a diminished response. Optimize the incubation time and concentration range.
Activation of Counter-Regulatory Pathways	At higher concentrations, [Pyr1]-Apelin-13 might activate counter-regulatory mechanisms in the tissue, leading to a biphasic response. Analyze the full dose-response curve.

Quantitative Data Summary

The following tables summarize the binding affinities (Ki/Kd) and functional potencies (EC50/pD2) of [Pyr1]-Apelin-13 and related apelin peptides for the APJ receptor.

Table 1: Binding Affinity of Apelin Peptides for the APJ Receptor

Peptide	Ki / Kd (nM)	Tissue/Cell Line	Reference(s)
[Pyr1]-Apelin-13	0.35 ± 0.08	Human Left Ventricle	[10]
[Pyr1]-Apelin-13	0.33 ± 0.09	Human Right Atria	[10]
[Pyr1]-Apelin-13	14.366	HEK293 cells	[11]
Apelin-13 (B560349)	8.336	HEK293 cells	[11]
Apelin-17	4.651	HEK293 cells	[11]
Apelin-36	1.735	HEK293 cells	[11]

Table 2: Functional Potency of Apelin Peptides at the APJ Receptor

Peptide	Assay	EC50 / pD2	Tissue/Cell Line	Reference(s)
[Pyr1]-Apelin-13	cAMP Inhibition	pD2 = 9.67 ± 0.04	CHO-K1 cells	[2]
[Pyr1]-Apelin-13	β-arrestin Recruitment	pD2 = 8.43 ± 0.08	CHO-K1 cells	[2]
[Pyr1]-Apelin-13	Vasoconstriction	pD2 = 8.4 ± 0.2	Human Saphenous Vein	[10]
[Pyr1]-Apelin-13	Vasodilation	EC50 = 0.6 - 1.6 nM	Human Mammary Artery	[1]
Apelin-13	Vasodilation	EC50 = 0.6 - 1.6 nM	Human Mammary Artery	[1]
Apelin-36	Vasodilation	EC50 = 0.6 - 1.6 nM	Human Mammary Artery	[1]

Detailed Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay

This protocol is used to determine the binding affinity (Ki) of unlabeled [Pyr1]-Apelin-13 by measuring its ability to compete with a radiolabeled ligand for binding to the APJ receptor.

Materials:

• HEK293 cells stably expressing the human APJ receptor

• Membrane Preparation Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4

• Radioligand: [125I]-(Pyr1)Apelin-13

• Unlabeled [Pyr1]-Apelin-13

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• 96-well plates

• Glass fiber filters (GF/C) presoaked in 0.3% polyethyleneimine (PEI)

• Scintillation cocktail

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK293-APJ cells.

  • Homogenize cells in ice-cold membrane preparation buffer.

  • Centrifuge at 20,000 x g for 10 minutes at 4°C to pellet the cell membranes.[12]

  • Resuspend the membrane pellet in fresh buffer and repeat the centrifugation.[12]

  • Resuspend the final membrane pellet in buffer and determine the protein concentration.

• Competition Binding Assay:

  • In a 96-well plate, add a fixed amount of cell membrane preparation to each well (e.g., 3-20 µg protein).[12]

  • Add a fixed concentration of [125I]-(Pyr1)Apelin-13 (typically at its Kd concentration).

  • Add increasing concentrations of unlabeled [Pyr1]-Apelin-13.

  • For total binding, add only the radioligand and buffer.

  • For non-specific binding, add the radioligand and a high concentration of unlabeled apelin-13 (e.g., 1 µM).

  • Incubate the plate at 30°C for 60 minutes with gentle agitation.[12]

• Filtration and Counting:

  • Terminate the incubation by rapid vacuum filtration through the GF/C filters using a cell harvester.

  • Wash the filters several times with ice-cold wash buffer.

  • Dry the filters, add scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the unlabeled [Pyr1]-Apelin-13.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Assay

This assay measures the ability of [Pyr1]-Apelin-13 to inhibit adenylyl cyclase and reduce intracellular cAMP levels in cells expressing the APJ receptor.

Materials:

• CHO-K1 or HEK293 cells expressing the human APJ receptor

• Stimulation Buffer: HBSS, 5 mM HEPES, 0.1% BSA, 0.5 mM IBMX, pH 7.4[4]

• Forskolin (B1673556)

• [Pyr1]-Apelin-13

• cAMP assay kit (e.g., HTRF, ELISA)

• 384-well white Optiplate

Procedure:

• Cell Preparation:

  • Plate the APJ-expressing cells in a 384-well plate and culture until they reach the desired confluency.

  • On the day of the assay, remove the culture medium.

• Compound Treatment:

  • Prepare serial dilutions of [Pyr1]-Apelin-13 in stimulation buffer.

  • Add the diluted [Pyr1]-Apelin-13 to the cells.

  • Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate cAMP production.

  • Incubate for 30 minutes at room temperature.[4]

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP assay kit.[13]

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Calculate the cAMP concentration in each sample.

  • Plot the percentage of inhibition of forskolin-stimulated cAMP levels against the log concentration of [Pyr1]-Apelin-13 to determine the EC50 value.

Protocol 3: ERK1/2 Phosphorylation Assay

This assay quantifies the activation of the MAPK pathway by measuring the phosphorylation of ERK1/2 in response to [Pyr1]-Apelin-13.

Materials:

• APJ-expressing cells (e.g., HEK293)

• Serum-free culture medium

• [Pyr1]-Apelin-13

• Ice-cold PBS

• Lysis Buffer containing protease and phosphatase inhibitors

• Antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• Detection system (e.g., Western blot, In-Cell Western, ELISA)

Procedure:

• Cell Culture and Starvation:

  • Culture APJ-expressing cells to near confluence.

  • Serum-starve the cells for several hours to reduce basal ERK phosphorylation.[4]

• Stimulation:

  • Treat the cells with various concentrations of [Pyr1]-Apelin-13 for a predetermined optimal time (e.g., 5-15 minutes).

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer.[4]

• Detection of Phospho-ERK1/2:

  • Quantify the levels of phosphorylated and total ERK1/2 using your chosen detection method. For Western blotting, separate the proteins by SDS-PAGE, transfer to a membrane, and probe with the specific antibodies.

• Data Analysis:

  • Normalize the phospho-ERK1/2 signal to the total-ERK1/2 signal.

  • Plot the fold change in ERK1/2 phosphorylation relative to the unstimulated control against the log concentration of [Pyr1]-Apelin-13 to determine the EC50 value.

Visualizations

Caption: On-target signaling pathways of [Pyr1]-Apelin-13 via the APJ receptor.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 3. Intravenous administration of apeling-13 induces a depressor response by releasing an unidentified substance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. [Pyr1]apelin-13 relaxes the rat thoracic aorta via APJ, NO, AMPK, and potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Apelin prevents diabetes-induced poor collateral vessel formation and blood flow reperfusion in ischemic limb [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exogenous [Pyr1]apelin-13 prevents bupivacaine-induced cardiotoxicity via the apelin (APJ) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [Pyr1]-Apelin-13 | Apelin Receptors | Tocris Bioscience [tocris.com]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Modifying [Pyr1]-Apelin-13 for Enhanced Stability and Potency

This technical support center is designed for researchers, scientists, and drug development professionals. It provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered when modifying [Pyr1]-Apelin-13 to improve its stability and potency.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the therapeutic use of native [Pyr1]-Apelin-13?

The main obstacle for the therapeutic use of native [Pyr1]-Apelin-13 is its very short in vivo half-life, which is typically less than 5 minutes.[1][2] This rapid degradation is primarily due to enzymatic cleavage by proteases such as Angiotensin-Converting Enzyme 2 (ACE2) and Neprilysin (NEP).[1][3] This instability requires continuous infusion to maintain therapeutic concentrations, which limits its clinical applicability.[1]

Q2: What are the most effective strategies to increase the stability and half-life of [Pyr1]-Apelin-13 analogs?

Several chemical modification strategies can enhance the metabolic stability of peptides.[4] Key approaches for Apelin-13 include:

• N-terminal Pyroglutamation: The naturally occurring [Pyr1]-Apelin-13 is more resistant to aminopeptidases than Apelin-13.[1][5]

• D-Amino Acid Substitution: Replacing L-amino acids with their D-enantiomers at known cleavage sites can increase resistance to proteolysis.[6][7]

• Macrocyclization: Introducing a cyclic constraint within the peptide's backbone can make the structure less accessible to proteases, significantly improving plasma half-life.[1][2][6][8]

• PEGylation: Attaching polyethylene (B3416737) glycol (PEG) chains increases the peptide's size, which reduces renal clearance and protects it from enzymatic degradation.[1][4]

• Lipidation: Adding a fatty acid moiety allows the peptide to bind to serum albumin, which acts as a carrier and shields it from rapid clearance and degradation.[1][6]

• Modifications at the C-terminus: The C-terminal phenylalanine (Phe13) is crucial for high-affinity binding and is a primary cleavage site for ACE2.[1][2][3] Modifications at this position, such as replacing it with unnatural amino acids, can increase stability while maintaining or even enhancing potency.[9][10]

Q3: How do these modifications affect the receptor binding affinity and signaling of Apelin-13 analogs?

Modifications aimed at improving stability can also influence the analog's affinity for the apelin receptor (APJ) and its downstream signaling profile.[1] The APJ receptor activates both G-protein dependent and β-arrestin dependent signaling pathways.[9][11] It is crucial to assess these properties to ensure the desired biological activity is maintained. For instance, some C-terminal modifications have been shown to not only increase stability but also to create "biased agonists" that preferentially activate one pathway over the other, potentially reducing β-arrestin-mediated receptor desensitization.[1][12] Comprehensive in vitro characterization, including receptor binding assays and functional assays measuring downstream events like cAMP inhibition or ERK phosphorylation, is essential.[1][13]

Q4: What are the primary enzymes that degrade [Pyr1]-Apelin-13, and where do they cleave the peptide?

The primary enzymes responsible for [Pyr1]-Apelin-13 degradation are:

• Angiotensin-Converting Enzyme 2 (ACE2): This enzyme cleaves the C-terminal phenylalanine (Phe¹³) at the Pro¹²-Phe¹³ peptide bond, which generates the metabolite [Pyr¹]apelin-13(1–12).[2][3] While this metabolite has reduced biological activity, it is not completely inactive.[3][14]

• Neprilysin (NEP): NEP cleaves [Pyr¹]-Apelin-13 at two sites within the "RPRL" motif, specifically between Arg⁴-Leu⁵ and Leu⁵-Ser⁶.[2][3] This cleavage results in fragments that cannot bind to the APJ receptor, leading to complete inactivation.[3]

• Prolyl Carboxypeptidase (PRCP): PRCP has also been identified as an enzyme that cleaves Apelin-13.[2][3]

Troubleshooting Guides

Problem 1: Low yield or purity of the synthesized Apelin-13 analog.

• Possible Causes:

  • Incomplete coupling or deprotection during solid-phase peptide synthesis (SPPS), especially with complex or hydrophobic sequences.[1][15]

  • Aggregation of the peptide chain on the resin.[15]

  • Side reactions, such as the oxidation of sensitive residues like Methionine (Met).[1]

• Troubleshooting Steps:

  • Optimize SPPS Protocols: Use potent coupling reagents (e.g., HATU/DIPEA) and ensure sufficient reaction times. For difficult couplings, consider performing a double coupling.[1]

  • Use Pseudoproline Dipeptides: Incorporating these can help prevent aggregation during synthesis.[15]

  • Segmented Synthesis: For long peptides, synthesize shorter fragments first and then ligate them together.[15]

  • Substitute Oxidation-Prone Residues: If possible, replace residues like Met with non-oxidizable analogs, such as Norleucine (Nle).[9]

Problem 2: Inconsistent results in in vitro plasma stability assays.

• Possible Causes:

  • Variability in plasma collection and handling, leading to inconsistent enzymatic activity.[1]

  • Repeated freeze-thaw cycles of plasma aliquots can degrade enzymes.[3]

  • Pre-analytical variability can significantly impact the measured half-life.[1]

• Troubleshooting Steps:

  • Standardize Plasma Handling: Use freshly collected plasma or aliquots stored at -80°C. Avoid repeated freeze-thaw cycles.[3]

  • Consistent Incubation Conditions: Ensure a uniform temperature (37°C) and gentle, consistent agitation during the incubation period.[1][3]

  • Accurate Time-Point Sampling: Precisely record and adhere to the planned time points for sample collection.[3]

  • LC-MS/MS Analysis: Use a validated liquid chromatography-mass spectrometry (LC-MS/MS) method to accurately quantify the remaining intact peptide and identify degradation products.[1][3]

Problem 3: Modified analog shows reduced receptor binding affinity or potency.

• Possible Causes:

  • The modification sterically hinders the interaction with the APJ receptor's binding pocket.[1] The C-terminal Phe13 residue is particularly critical for high-affinity binding.[1]

  • The modification alters the peptide's conformation, making it less favorable for receptor binding.

• Troubleshooting Steps:

  • Rational Design: Use molecular modeling to guide the design of analogs, considering the size and location of modifications relative to key pharmacophoric residues like the RPRL motif and the C-terminal tail.[1][2]

  • Structure-Activity Relationship (SAR) Studies: Systematically synthesize a series of analogs with different modifications to identify which changes are well-tolerated and maintain or improve affinity. For example, test different lengths of PEG chains or various fatty acids.[1]

  • Focus on the C-Terminus: Previous work has shown that replacing Phe13 with residues like Tyr(OBn) can lead to ligands with the highest reported affinity for the APJ receptor.[9][10]

Problem 4: Low potency or high variability in cell-based functional assays.

• Possible Causes:

  • Peptide Degradation: Analogs can be degraded by proteases in cell culture media.[12]

  • Incorrect Concentration: Errors in weighing the lyophilized powder or in performing serial dilutions.[12]

  • Cell Line Issues: Low expression levels of the APJ receptor in the chosen cell line or using cells with a high passage number can alter receptor expression and signaling.[12]

  • Suboptimal Assay Conditions: Incorrect pH, temperature, or incubation times.[12]

• Troubleshooting Steps:

  • Ensure Peptide Integrity: Store lyophilized peptide at -20°C or -80°C and prepare fresh solutions for each experiment.[12]

  • Verify Concentration: Accurately determine the peptide concentration of your stock solution.

  • Use Low-Passage Cells: Maintain a consistent and low passage number for cells used in all experiments.[12]

  • Validate Receptor Expression: Confirm APJ receptor expression levels in your cell line using methods like qPCR or a validated antibody.[12]

Quantitative Data

Table 1: In Vitro and In Vivo Stability of Selected [Pyr1]-Apelin-13 Analogs

Compound	Modification Strategy	Half-Life (t½)	Species/Matrix	Reference
[Pyr1]-Apelin-13	Native Peptide	< 1 min (in vivo)	Rat	[8][16]
[Pyr1]-Apelin-13	Native Peptide	~2.1 h (in vitro)	Mouse Plasma	[17]
Apelin-13 amide	C-terminal amidation	12.8 h (in vitro)	Mouse Plasma	[17]
Analog 1	Macrocyclization	4.0 h (in vitro)	Rat Plasma	[2]
Analog 40	Macrocyclization, Size-Reduced	3.7 h (in vivo)	Not Specified	[8][16]
Analog 53	Pro12-Phe13 replaced by 1Nal–Dbzg	5.8–7.3 h (in vitro)	Rat Plasma	[10]

Table 2: Binding Affinity and Functional Potency of Selected [Pyr1]-Apelin-13 Analogs

Compound	Assay	Cell Line	Affinity (Ki) / Potency (EC50)	Reference
[Pyr1]-Apelin-13
Radioligand Binding (Ki)	HEK293	0.7 nM	[13]
Gαi1 Activation (EC50)	HEK293T	1.1 nM	[13]
β-arrestin Recruitment (EC50)	HEK293	40 nM	[13]
Gα12 Recruitment (EC50)	HEK293T	43 nM	[13]
[Pyr1]apelin-13(1–12)
cAMP Inhibition (pD2)	CHO-K1-APJ	9.30	[14]
Analog 39
Radioligand Binding (Ki)	Not Specified	0.6 nM	[8][16]
Gαi1 Activation (EC50)	Not Specified	0.8 nM	[8][16]
β-arrestin2 Recruitment (EC50)	Not Specified	31 nM	[8][16]
Analog 40
Radioligand Binding (Ki)	Not Specified	5.6 nM	[8][16]
Analog 27 (Phe13 → Dbzg)
Gα12 Activation (EC50)	HEK293	10 nM	[10]
β-arrestin2 Recruitment (EC50)	HEK293	19 nM	[10]

Experimental Protocols

Protocol 1: In Vitro Peptide Stability Assay in Plasma

This protocol assesses the stability of a peptide analog in plasma.[1][6]

• Preparation:

  • Prepare a stock solution of the test peptide (e.g., 1 mg/mL) in a suitable solvent like DMSO or water.[1]

  • Obtain fresh or properly stored (-80°C) plasma (e.g., human, rat, mouse).[1][3]

  • Prepare a quenching solution (e.g., 10% trichloroacetic acid in water or acetonitrile).[6]

• Procedure:

  • Pre-warm an aliquot of plasma to 37°C in a water bath.[3][6]

  • Spike the plasma with the test peptide to a final concentration of, for example, 10 µM.[3][6]

  • Incubate the mixture at 37°C with gentle shaking.[3]

  • At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the peptide-plasma mixture.[3][6]

  • Immediately stop the enzymatic reaction by adding the aliquot to the quenching solution.

• Analysis:

  • Centrifuge the quenched samples to precipitate plasma proteins.[1]

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the concentration of the remaining intact peptide.[1]

  • Plot the percentage of remaining peptide against time and fit the data to a one-phase exponential decay curve to calculate the half-life (t½).[1][3]

Protocol 2: Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of an analog by measuring its ability to compete with a radiolabeled ligand for the APJ receptor.[11][12]

• Materials:

  • Cell membranes from cells expressing the APJ receptor (e.g., HEK293-APJ).[11][12]

  • Radioligand: e.g., [¹²⁵I][Pyr1]-Apelin-13.[12]

  • Binding Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.[12]

  • Wash Buffer: e.g., 50 mM Tris-HCl, pH 7.4.[12]

• Procedure:

  • In a 96-well plate, add a fixed amount of the cell membrane preparation to each well.[12]

  • Add a fixed concentration of the radioligand (typically at its Kd concentration).[12]

  • Add increasing concentrations of the unlabeled test analog.[12]

  • For determining non-specific binding, add a high concentration of unlabeled [Pyr1]-Apelin-13 (e.g., 1 µM).[11][12]

  • Incubate the plate (e.g., 2 hours at 30°C) with gentle agitation.[11]

• Separation and Detection:

  • Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.[11]

  • Wash the filters multiple times with ice-cold wash buffer.[11]

  • Measure the radioactivity on the filters using a gamma counter.[11]

• Data Analysis:

  • Analyze the data using non-linear regression to determine the IC50 value, which can then be converted to the Ki value using the Cheng-Prusoff equation.

Protocol 3: cAMP Inhibition Assay

This assay measures the ability of an Apelin-13 analog to inhibit forskolin-stimulated cAMP production, which is indicative of Gαi activation.[13]

• Cell Preparation:

  • Seed APJ-expressing cells (e.g., CHO-K1 or HEK293) in a 96-well plate and incubate overnight.[13]

• Procedure:

  • Prepare serial dilutions of the Apelin-13 analog.

  • Pre-treat the cells with the various concentrations of the analog for a set time (e.g., 30 minutes).[13]

  • Stimulate the cells with a fixed concentration of Forskolin to induce cAMP production.[13]

  • Incubate for a specified period.

• Detection and Analysis:

  • Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit (e.g., TR-FRET, ELISA).[13]

  • Plot the cAMP levels against the log concentration of the analog and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.[13]

Visualizations

Caption: APJ Receptor Signaling Pathways.

Caption: Workflow for Developing Stabilized Apelin-13 Analogs.

Caption: Workflow for In Vitro Plasma Stability Assay.

Caption: Radioligand Binding Assay Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. How to Enhance the Pharmacokinetic Stability of Peptides? - Creative Peptides [creative-peptides.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 15. blog.mblintl.com [blog.mblintl.com]
• 16. Size-Reduced Macrocyclic Analogues of [Pyr1]-apelin-13 Showing Negative Gα12 Bias Still Produce Prolonged Cardiac Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Apelin-13 analogues show potent in vitro and in vivo insulinotropic and glucose lowering actions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: [Pyr1]-Apelin-13 Stimulation and Receptor Desensitization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing apelin receptor (APJ) desensitization during prolonged stimulation with [Pyr1]-Apelin-13.

Frequently Asked Questions (FAQs)

Q1: What is receptor desensitization in the context of [Pyr1]-Apelin-13 stimulation?

A1: Receptor desensitization is a process where prolonged exposure of the apelin receptor (APJ) to its agonist, [Pyr1]-Apelin-13, leads to a diminished cellular response over time. This phenomenon is a crucial feedback mechanism to prevent overstimulation of signaling pathways. For the APJ receptor, this process involves receptor phosphorylation, internalization from the cell surface, and uncoupling from its downstream signaling partners.

Q2: What is the primary mechanism of [Pyr1]-Apelin-13-induced APJ receptor desensitization?

A2: Studies have shown that prolonged stimulation with [Pyr1]-Apelin-13 induces the internalization of the APJ receptor from the plasma membrane. This process is dependent on G protein-coupled receptor kinase 2 (GRK2) and dynamin, indicating a clathrin-mediated endocytosis pathway.[1][2][3][4] Interestingly, this internalization appears to be independent of β-arrestin recruitment.[1][2][3][4]

Q3: Does receptor internalization fully account for the desensitization of all downstream signaling pathways?

A3: Not necessarily. Research indicates that the desensitization of the di-phosphorylated ERK1/2 (ppERK1/2) response to sustained [Pyr1]-Apelin-13 stimulation occurs due to upstream, APJ-specific adaptive changes and is independent of receptor internalization.[1][2][3][4] This suggests that multiple mechanisms contribute to the overall desensitization of APJ receptor signaling.

Q4: How can I mitigate APJ receptor desensitization in my experiments?

A4: One promising strategy is the use of "biased agonists." These are ligands that selectively activate one signaling pathway over another. For the APJ receptor, G-protein-biased agonists have been developed that preferentially activate the G-protein signaling pathway, which is associated with therapeutic benefits, while having a reduced ability to recruit β-arrestin and induce receptor internalization.[1][2][5][6][7] This can lead to a more sustained signaling response with minimized desensitization.

Q5: Are there commercially available biased agonists for the apelin receptor?

A5: The development of biased agonists for the apelin receptor is an active area of research, with several compounds being reported in scientific literature.[1][2][5][6][7] Researchers may need to synthesize these compounds based on published structures or collaborate with medicinal chemists. It is advisable to consult recent publications and commercial suppliers for the latest availability.

Troubleshooting Guides

Problem 1: Rapid loss of signal in downstream signaling assays (e.g., ERK1/2 phosphorylation, cAMP inhibition).

Possible Cause	Recommended Solution
Receptor Desensitization and Internalization	- Time-course experiment: Determine the optimal stimulation time before significant desensitization occurs.[8] - Pulsatile stimulation: Instead of continuous stimulation, apply [Pyr1]-Apelin-13 in pulses to allow for receptor resensitization. - Use a biased agonist: Employ a G-protein biased agonist to minimize receptor internalization and maintain signaling.[5][6][7]
Ligand Degradation	- Use fresh ligand solutions: [Pyr1]-Apelin-13 is a peptide and can degrade in solution. Prepare fresh for each experiment. - Include protease inhibitors: In cell culture media, consider adding a cocktail of protease inhibitors to prevent peptide degradation.
Cell Health Issues	- Check cell viability: Ensure cells are healthy and not overgrown. - Use low passage number cells: High passage numbers can lead to altered receptor expression and signaling.

Problem 2: High background or low signal-to-noise ratio in receptor internalization assays.

Possible Cause	Recommended Solution
Non-specific Antibody Binding (Immunofluorescence)	- Blocking step: Increase the duration and/or concentration of the blocking buffer (e.g., BSA or normal serum).[8] - Antibody titration: Determine the optimal concentration of primary and secondary antibodies to minimize background.
Autofluorescence	- Use appropriate controls: Include an unstained cell control to assess the level of autofluorescence. - Choose appropriate fluorophores: Select fluorophores with narrow emission spectra to minimize bleed-through.
Low Receptor Expression	- Use a high-expression cell line: Transfect cells with a vector containing the APJ receptor or use a stably expressing cell line. - Verify receptor expression: Confirm receptor expression levels using techniques like qPCR, Western blot, or flow cytometry.
Suboptimal BRET Donor/Acceptor Ratio (BRET assay)	- Titrate donor and acceptor plasmids: Perform a titration experiment to find the optimal ratio of donor and acceptor constructs for maximal signal.[3][9][10][11][12]

Problem 3: Inconsistent results with dynamin inhibitors used to block internalization.

Possible Cause	Recommended Solution
Off-target Effects of Inhibitors	- Use multiple inhibitors: Confirm findings with at least two different dynamin inhibitors with distinct mechanisms of action. - Use a genetic approach: Employ dominant-negative dynamin constructs or siRNA-mediated knockdown as a more specific alternative to chemical inhibitors.[1][2] - Be aware of inhibitor-specific artifacts: Some dynamin inhibitors like dynasore (B607235) have been reported to have off-target effects.[13][14][15][16][17]
Inhibitor Toxicity	- Determine optimal concentration and incubation time: Perform a dose-response and time-course experiment to find the lowest effective concentration and shortest incubation time that inhibits internalization without causing significant cell death.

Quantitative Data Summary

Table 1: Potency of [Pyr1]-Apelin-13 and Related Peptides

Compound	Assay Type	Cell Line	EC50 / pD2 / pKi	Reference
[Pyr1]-Apelin-13	APJ Receptor Activation	-	EC50 = 0.37 nM	[6][7][18][19]
[Pyr1]-Apelin-13	Receptor Internalization	HEK293	EC50 = 26 nM	[5]
[Pyr1]-Apelin-13	β-arrestin Recruitment	-	pD2 = 8.43 ± 0.08	[16]
[Pyr1]-Apelin-13	cAMP Inhibition	-	pD2 = 9.67 ± 0.04	[20]
[Pyr1]-Apelin-13	Vasoconstriction (Human Saphenous Vein)	-	pD2 = 8.4 ± 0.2	[21][22]
[Pyr1]-Apelin-13(1-12)	Binding Affinity	Human Heart	pKi = 8.04 ± 0.06	[16][20][23]
[Pyr1]-Apelin-13(1-12)	β-arrestin Recruitment	-	pD2 = 7.84 ± 0.06	[16]
[Pyr1]-Apelin-13(1-12)	cAMP Inhibition	-	pD2 = 9.30 ± 0.06	[20]

Experimental Protocols

Protocol 1: Immunofluorescence-Based Receptor Internalization Assay

This protocol allows for the visualization and quantification of APJ receptor internalization upon [Pyr1]-Apelin-13 stimulation.

Materials:

• HEK293 cells stably expressing HA-tagged APJ receptor

• Poly-D-lysine coated glass coverslips

• Complete culture medium (DMEM, 10% FBS, 1% Pen-Strep)

• Serum-free medium

• [Pyr1]-Apelin-13

• Anti-HA primary antibody

• Alexa Fluor-conjugated secondary antibody

• DAPI nuclear stain

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

Procedure:

• Cell Seeding: Seed HA-APJ-HEK293 cells onto poly-D-lysine coated coverslips in a 24-well plate and grow to 70-80% confluency.

• Starvation: Replace the complete medium with serum-free medium and incubate for 2-4 hours.

• Stimulation: Treat the cells with the desired concentration of [Pyr1]-Apelin-13 (e.g., 100 nM) for various time points (e.g., 0, 15, 30, 60 minutes) at 37°C. A vehicle control (e.g., PBS) should be included.

• Fixation: Wash the cells twice with ice-cold PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS and permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash three times with PBS and block with 5% BSA in PBS for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with anti-HA primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBS and incubate with Alexa Fluor-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Counterstaining: Wash three times with PBS and stain with DAPI for 5 minutes.

• Mounting and Imaging: Wash three times with PBS and mount the coverslips onto microscope slides using an anti-fade mounting medium. Image the cells using a confocal microscope.

Data Analysis: Quantify the degree of internalization by measuring the fluorescence intensity of intracellular puncta compared to the plasma membrane fluorescence in multiple cells for each condition.

Protocol 2: BRET-Based β-arrestin Recruitment Assay

This protocol measures the recruitment of β-arrestin to the APJ receptor, a key step in desensitization for many GPCRs, though less so for APJ.

Materials:

• HEK293T cells

• Expression vectors: APJ-Rluc8 and β-arrestin2-Venus

• Transfection reagent (e.g., Lipofectamine 2000)

• White, opaque 96-well plates

• Assay buffer (e.g., HBSS)

• Coelenterazine (B1669285) h (BRET substrate)

• [Pyr1]-Apelin-13

• Plate reader capable of dual-emission luminescence detection

Procedure:

• Transfection: Co-transfect HEK293T cells with APJ-Rluc8 and β-arrestin2-Venus expression vectors. Plate the transfected cells in a white, 96-well plate and incubate for 24-48 hours.

• Assay Preparation: Wash the cells with assay buffer.

• Ligand Addition: Add increasing concentrations of [Pyr1]-Apelin-13 to the wells.

• Substrate Addition: Add coelenterazine h to each well.

• BRET Measurement: Immediately measure the luminescence at two wavelengths (e.g., ~475 nm for Rluc8 and ~535 nm for Venus) using a BRET-compatible plate reader.

• Data Analysis: Calculate the BRET ratio by dividing the Venus emission by the Rluc8 emission. Plot the BRET ratio against the ligand concentration to generate a dose-response curve and determine the EC50.

Visualizations

Caption: [Pyr1]-Apelin-13 signaling and desensitization pathway.

Caption: Workflow for immunofluorescence-based receptor internalization assay.

Caption: Troubleshooting logic for low signal in signaling assays.

References

• 1. A Systematic Approach to Identify Biased Agonists of the Apelin Receptor through High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of Central Nervous System-Penetrant Apelin Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Agonist-induced internalization and desensitization of the apelin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Design of Biased Agonists Targeting the Apelin Receptor [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Identification of Heteroreceptors Complexes and Signal Transduction Events Using Bioluminescence Resonance Energy Transfer (BRET) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biased Signaling Favoring Gi over β-Arrestin Promoted by an Apelin Fragment Lacking the C-terminal Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Setting Up a Bioluminescence Resonance Energy Transfer High throughput Screening Assay to Search for Protein/Protein Interaction Inhibitors in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. berthold.com [berthold.com]
• 13. journals.biologists.com [journals.biologists.com]
• 14. researchgate.net [researchgate.net]
• 15. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors [ouci.dntb.gov.ua]
• 16. Chemical Inhibitors of Dynamin Exert Differential Effects in VEGF Signaling | MDPI [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. rndsystems.com [rndsystems.com]
• 19. [Pyr1]-Apelin-13 | Apelin Receptors | Tocris Bioscience [tocris.com]
• 20. Biased agonism: An emerging paradigm in GPCR drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 21. m.youtube.com [m.youtube.com]
• 22. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 23. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Apelin Peptide Potency: [Pyr1]-Apelin-13 vs. Apelin-13 and Apelin-36

A comprehensive guide for researchers and drug development professionals on the relative potency and functional activity of key apelin isoforms.

The apelin/APJ receptor system is a critical regulator of cardiovascular homeostasis, presenting a promising target for therapeutic intervention in conditions such as heart failure and pulmonary arterial hypertension.[1] The endogenous ligands for the APJ receptor include several isoforms derived from a 77-amino acid preproprotein, with Apelin-36 and Apelin-13 being two of the most studied.[2][3] A post-translationally modified form of Apelin-13, [Pyr1]-Apelin-13, in which the N-terminal glutamine is converted to pyroglutamate, has been identified as a predominant and highly potent isoform, particularly in the cardiovascular system.[1][2] This guide provides a detailed comparison of the potency of [Pyr1]-Apelin-13, Apelin-13, and Apelin-36, supported by experimental data from in vitro and in vivo studies.

Comparative Quantitative Data

The relative potency of these apelin isoforms has been evaluated through various assays that measure their binding affinity to the APJ receptor and their ability to trigger downstream signaling pathways. The following tables summarize key quantitative data from published studies.

In Vitro Binding Affinity and Functional Potency

The potency of apelin peptides is often quantified by their binding affinity (pKi) to the APJ receptor and their efficacy in functional assays such as cAMP inhibition (pD2 or pEC50) and β-arrestin recruitment (pD2 or pEC50).

Peptide	Receptor Binding Affinity (pKi)	cAMP Inhibition (pD2)	β-Arrestin Recruitment (pD2)
[Pyr1]-Apelin-13	8.83 ± 0.06[4][5]	9.67 ± 0.04[4]	8.43 ± 0.08[4]
Apelin-13	9.15 (Ki: 0.7 nM)[6]	9.2 ± 0.2[7]	~7.4 (EC50: 40 nM)[6]
Apelin-36	9.17 ± 0.34[8]	9.1 ± 0.2[7]	9.17 ± 0.34[8]

Higher pKi and pD2 values indicate greater binding affinity and potency, respectively.

In Vivo Cardiovascular Effects

Studies in humans have demonstrated the potent cardiovascular effects of apelin peptides, including their ability to induce vasodilation and increase cardiac output.

Peptide	In Vivo Effect	Measurement	Potency/Efficacy
[Pyr1]-Apelin-13	Vasodilation (Forearm Blood Flow)	Venous occlusion plethysmography	Potent vasodilator[9][10]
Increased Cardiac Output	Thoracic electrical bioimpedance	Increases cardiac index and lowers mean arterial pressure[3][9]
Apelin-36	Vasodilation (Forearm Blood Flow)	Venous occlusion plethysmography	Causes dose-dependent vasodilation[10]
Increased Cardiac Output	Thoracic electrical bioimpedance	Increases cardiac output with a more sustained action than [Pyr1]-Apelin-13[3]

Signaling Pathways and Experimental Workflows

The biological effects of apelin peptides are mediated through the activation of the G protein-coupled receptor, APJ. This activation initiates a cascade of intracellular signaling events.

Caption: Apelin Receptor Signaling Pathways.

A typical experimental workflow to compare the potency of these apelin peptides involves a series of in vitro assays.

Caption: Experimental Workflow for Potency Comparison.

Detailed Experimental Protocols

Radioligand Binding Assay

This assay determines the binding affinity of the apelin peptides to the APJ receptor by measuring their ability to compete with a radiolabeled ligand.

• Cell/Tissue Preparation: Membranes are prepared from cells stably expressing the human APJ receptor (e.g., CHO-K1 or HEK293 cells) or from homogenized human or rat heart tissue.[8][11]

• Radioligand: [125I]-(Pyr1)Apelin-13 is commonly used as the radioligand.[5][12]

• Assay Buffer: A typical binding buffer consists of 50 mM TRIS-HCl and 5 mM MgCl₂, pH 7.4.[11]

• Procedure:

  • Incubate a fixed concentration of the radioligand with the cell membranes or tissue homogenates in the presence of increasing concentrations of the unlabeled competitor peptides ([Pyr1]-Apelin-13, Apelin-13, or Apelin-36).

  • Incubate at room temperature to allow binding to reach equilibrium.

  • Separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: The concentration of the competitor peptide that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation. The data is often presented as pKi (-logKi).

cAMP Accumulation Assay

This functional assay measures the ability of the apelin peptides to inhibit adenylyl cyclase activity, a hallmark of Gαi-coupled receptor activation.

• Cell Line: Use a cell line stably expressing the human APJ receptor, such as CHO-K1 or HEK239 cells.[6][13]

• Procedure:

  • Seed the cells in a multi-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the apelin peptides for a defined period.

  • Stimulate the cells with forskolin (B1673556) to induce cAMP production.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., TR-FRET or ELISA).[6][14]

• Data Analysis: Generate dose-response curves by plotting the inhibition of forskolin-stimulated cAMP levels against the log concentration of the apelin peptide. The EC50 or IC50 value, representing the concentration that produces 50% of the maximal inhibition, is calculated. Data is often presented as pD2 (-logEC50/IC50).

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated APJ receptor, a key event in receptor desensitization and G protein-independent signaling.

• Assay System: Utilize a cell-based assay system designed to measure protein-protein interactions, such as Bioluminescence Resonance Energy Transfer (BRET) or Enzyme Fragment Complementation (e.g., PathHunter).[15][16]

• Procedure (BRET Example):

  • Co-transfect HEK293T cells with plasmids encoding the APJ receptor fused to a yellow fluorescent protein (YFP) and β-arrestin fused to a Renilla luciferase (Rluc).[15]

  • Transfer the transfected cells to a multi-well plate.

  • Stimulate the cells with increasing concentrations of the apelin peptides.

  • Add the luciferase substrate (e.g., coelenterazine (B1669285) h).

  • Measure the light emission at wavelengths corresponding to the luciferase and the fluorescent protein.

• Data Analysis: The BRET ratio is calculated as the ratio of the light emitted by the acceptor (YFP) to the light emitted by the donor (Rluc). Dose-response curves are generated by plotting the BRET ratio against the log concentration of the apelin peptide to determine the EC50 (pD2).

Conclusion

The available data consistently demonstrate that the shorter apelin isoforms, particularly [Pyr1]-Apelin-13 and Apelin-13, are generally more potent activators of the APJ receptor in vitro compared to the longer Apelin-36 isoform.[17] The pyroglutamylation of Apelin-13 to form [Pyr1]-Apelin-13 appears to enhance its stability and potency.[2] In vivo studies in humans confirm the potent cardiovascular effects of both [Pyr1]-Apelin-13 and Apelin-36, with some evidence suggesting a more sustained action for Apelin-36.[3] The choice of apelin peptide for research or therapeutic development will depend on the specific application and desired pharmacokinetic and pharmacodynamic profile. This guide provides a foundational understanding of their comparative potencies and the experimental approaches used for their evaluation.

References

• 1. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Role of Apelin–APJ System in Diabetes and Obesity [frontiersin.org]
• 3. ahajournals.org [ahajournals.org]
• 4. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 5. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ahajournals.org [ahajournals.org]
• 8. Apelin-36-[L28A] and Apelin-36-[L28C(30kDa-PEG)] peptides that improve diet induced obesity are G protein biased ligands at the apelin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. heart.bmj.com [heart.bmj.com]
• 10. research.ed.ac.uk [research.ed.ac.uk]
• 11. Expanding the apelin receptor pharmacological toolbox using novel fluorescent ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Biased Signaling Favoring Gi over β-Arrestin Promoted by an Apelin Fragment Lacking the C-terminal Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Structure–function relationship and physiological role of apelin and its G protein coupled receptor - PMC [pmc.ncbi.nlm.nih.gov]

[Pyr1]-Apelin-13 and its ACE2 Metabolite: A Comparative Analysis of Activity

For Researchers, Scientists, and Drug Development Professionals

The apelin peptide system is a critical regulator of cardiovascular homeostasis and a promising therapeutic target for a range of diseases, including heart failure and pulmonary arterial hypertension. The primary endogenous isoform in the cardiovascular system, [Pyr1]-Apelin-13, is known to be metabolized by Angiotensin-Converting Enzyme 2 (ACE2), an enzyme that has gained significant attention for its role as the receptor for the SARS-CoV-2 virus. This metabolism results in the removal of the C-terminal phenylalanine, yielding [Pyr1]-Apelin-13(1-12). This guide provides a detailed comparison of the biological activity of [Pyr1]-Apelin-13 and its ACE2 metabolite, [Pyr1]-Apelin-13(1-12), supported by experimental data.

At a Glance: Key Differences in Activity

While the removal of the C-terminal phenylalanine was initially thought to inactivate the peptide, studies have revealed that [Pyr1]-Apelin-13(1-12) is a biologically active metabolite that retains significant, albeit altered, activity at the apelin receptor (APJ).[1][2][3] The primary differences lie in its binding affinity, potency in downstream signaling pathways, and potential for biased agonism.

Quantitative Comparison of In Vitro Activity

The following tables summarize the key quantitative differences in the in vitro activity of [Pyr1]-Apelin-13 and its ACE2 metabolite, [Pyr1]-Apelin-13(1-12).

Peptide	Binding Affinity (pKi) in Human Heart	Reference
[Pyr1]-Apelin-13	8.83 ± 0.06	[1]
[Pyr1]-Apelin-13(1-12)	8.04 ± 0.06	[1]
Apelin-17 (for comparison)	9.63 ± 0.17	[1]
Higher pKi indicates higher binding affinity.

Peptide	Potency (pD2) in cAMP Inhibition Assay	Reference
[Pyr1]-Apelin-13	9.67 ± 0.04	[1][3]
[Pyr1]-Apelin-13(1-12)	9.30 ± 0.06	[1][3]
Apelin-17 (for comparison)	10.31 ± 0.28	[1][3]
Higher pD2 indicates higher potency.

Peptide	Potency (pD2) in β-arrestin Recruitment Assay	Reference
[Pyr1]-Apelin-13	8.43 ± 0.08	[1][3]
[Pyr1]-Apelin-13(1-12)	7.84 ± 0.06	[1][3]
Apelin-17 (for comparison)	10.26 ± 0.09	[1][3]
Higher pD2 indicates higher potency.

Analysis of In Vitro Data

The data reveals that [Pyr1]-Apelin-13 has a 4-fold higher binding affinity for the human apelin receptor compared to its metabolite, [Pyr1]-Apelin-13(1-12).[1] In functional assays, [Pyr1]-Apelin-13 is approximately 2-fold more potent in inhibiting forskolin-stimulated cAMP production, a measure of Gαi protein activation.[1] The difference in potency is more pronounced in the β-arrestin recruitment assay, where [Pyr1]-Apelin-13 is about 4-fold more potent than its metabolite.[1]

Interestingly, this shift in potency between the two signaling pathways suggests that [Pyr1]-Apelin-13(1-12) may act as a G protein-biased agonist. Compared to the parent peptide, the metabolite shows a 4-fold bias towards the G protein pathway over the β-arrestin pathway.[1] This has significant implications for drug development, as biased agonists can selectively activate desired signaling pathways while avoiding others that may lead to adverse effects.

In Vivo Cardiovascular Effects

Both peptides have demonstrated biological activity in vivo. [Pyr1]-Apelin-13(1-12) elicited a dose-dependent decrease in blood pressure in anesthetized rats and a dose-dependent increase in forearm blood flow in human volunteers, indicating that it retains vasodilatory properties.[1][3] Furthermore, the metabolite was shown to be a potent inotrope in paced mouse right ventricle and human atria.[1][3] These findings confirm that the ACE2 metabolite is not an inactive byproduct but a functionally relevant peptide in the cardiovascular system.

Signaling Pathways and Experimental Workflow

To understand the functional data, it is essential to visualize the underlying signaling pathways and the experimental workflows used to measure them.

Apelin Receptor Signaling

Activation of the apelin receptor (APJ), a G protein-coupled receptor, by apelin peptides initiates several downstream signaling cascades. The primary pathway involves the coupling to inhibitory G proteins (Gαi), which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[4][5] Additionally, APJ activation can trigger the recruitment of β-arrestin, which is involved in receptor desensitization, internalization, and can also initiate its own signaling cascades.[6][7]

Caption: Apelin receptor signaling pathways.

Experimental Workflow: ACE2 Metabolism

The generation of the metabolite is a direct result of the enzymatic activity of ACE2 on [Pyr1]-Apelin-13.

Caption: Enzymatic conversion by ACE2.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following protocols are based on the key experiments comparing [Pyr1]-Apelin-13 and its metabolite.

Radioligand Binding Assay

• Objective: To determine the binding affinity of the peptides to the human apelin receptor.

• Methodology:

  • Homogenates of human left ventricle tissue were used as the source of apelin receptors.

  • Competition binding assays were performed using the radioligand [¹²⁵I]apelin-13.

  • Tissue homogenates were incubated with a fixed concentration of the radioligand and increasing concentrations of the unlabeled competitor peptides ([Pyr1]-Apelin-13 or [Pyr1]-Apelin-13(1-12)).

  • Incubation was carried out in a binding buffer at room temperature for a specified duration to reach equilibrium.

  • Bound and free radioligand were separated by filtration through GF/B filters.

  • The radioactivity retained on the filters was measured using a gamma counter.

  • Data were analyzed using non-linear regression to determine the Ki (inhibitory constant), which was then converted to pKi (-logKi).[1]

cAMP Inhibition Assay

• Objective: To measure the potency of the peptides in activating the Gαi signaling pathway.

• Methodology:

  • CHO-K1 cells stably expressing the human apelin receptor were used.

  • Cells were pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells were then stimulated with forskolin (B1673556) (an adenylyl cyclase activator) in the presence of varying concentrations of the apelin peptides.

  • Following incubation, cells were lysed, and the intracellular cAMP concentration was measured using a competitive immunoassay, such as a LANCE Ultra cAMP kit.

  • The ability of the peptides to inhibit forskolin-stimulated cAMP production was quantified, and dose-response curves were generated to calculate the pD2 (negative logarithm of the EC50).[1]

β-Arrestin Recruitment Assay

• Objective: To measure the potency of the peptides in recruiting β-arrestin to the apelin receptor.

• Methodology:

  • U2OS cells stably co-expressing the human apelin receptor fused to a ProLink tag and β-arrestin 2 fused to an Enzyme Acceptor tag were used (PathHunter β-arrestin assay).

  • Cells were incubated with varying concentrations of the apelin peptides.

  • Agonist binding induces the recruitment of β-arrestin-EA to the receptor-PK, leading to the formation of a functional β-galactosidase enzyme.

  • A substrate is added, and the resulting chemiluminescent signal is measured using a plate reader.

  • Dose-response curves were constructed to determine the pD2 for β-arrestin recruitment.[1]

Conclusion

The ACE2 metabolite of [Pyr1]-Apelin-13, [Pyr1]-Apelin-13(1-12), is a biologically active peptide that retains significant cardiovascular effects. While it exhibits a lower binding affinity and potency compared to its parent peptide, it demonstrates a bias towards the Gαi signaling pathway. This finding is of considerable interest for the development of novel therapeutics targeting the apelin system, as it opens up the possibility of designing biased agonists with more selective and potentially safer pharmacological profiles. The continued investigation of the structure-activity relationships within the apelin peptide family will be crucial for harnessing its full therapeutic potential.

References

• 1. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Biased Signaling Favoring Gi over β-Arrestin Promoted by an Apelin Fragment Lacking the C-terminal Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [(125)I]-(Pyr(1))Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating APJ Receptor Expression: A Comparative Guide to Methodologies

For researchers, scientists, and drug development professionals, the accurate validation of Apelin Receptor (APJ) expression in a new cell line is a critical first step in utilizing it as a reliable model for further investigation. This guide provides an objective comparison of common techniques used to confirm the presence and functionality of the APJ receptor, supported by experimental data and detailed protocols.

The APJ receptor, a Class A G-protein-coupled receptor (GPCR), and its endogenous ligands, apelin and elabela, play significant roles in a variety of physiological processes, including cardiovascular function, fluid homeostasis, and angiogenesis.[1][2] Consequently, cell lines expressing this receptor are invaluable tools for studying its function and for screening potential therapeutic compounds. This guide will explore various methods to validate APJ receptor expression, from the transcriptional to the functional level, enabling researchers to select the most appropriate technique for their specific needs.

Comparison of APJ Receptor Validation Methods

Choosing the right method for validating APJ receptor expression depends on several factors, including the specific question being asked (e.g., is the gene transcribed? is the protein present on the cell surface? is the receptor functional?), available equipment, budget, and time constraints. The following table summarizes and compares the most common techniques.

Method	What it Measures	Pros	Cons	Relative Cost	Relative Time
Quantitative PCR (qPCR)	mRNA expression level of the APLNR gene.	Highly sensitive and quantitative. Relatively fast and high-throughput.	Does not confirm protein expression or function. Requires careful primer design and validation.	Moderate	Fast
Western Blot	Presence and relative abundance of the APJ receptor protein.	Confirms protein expression and can indicate protein size (and potential modifications).	Can be semi-quantitative. Antibody specificity is crucial. May not distinguish between intracellular and cell surface protein.	Moderate	Moderate
Flow Cytometry	Presence and relative abundance of cell surface APJ receptor.	Provides quantitative data on a single-cell level. Can be used for cell sorting. Confirms cell surface localization.	Requires a specific and validated antibody. Can be technically demanding.	High	Moderate
Radioligand Binding Assay	Density (Bmax) and affinity (Kd) of functional receptors on the cell surface.	Gold standard for quantifying functional receptors. Highly sensitive and specific.	Involves handling of radioactive materials. Low-throughput.	High	Slow
cAMP Assay	Functional response of the receptor to ligand binding through the Gαi pathway.	Directly measures a key signaling pathway of the APJ receptor. Can be performed in high-throughput formats.	Indirect measure of receptor expression. Requires a cell line with appropriate G-protein coupling.	High	Moderate
Calcium Mobilization Assay	Functional response of the receptor to ligand binding through the Gαq pathway.	Directly measures a key signaling pathway of the APJ receptor. Amenable to high-throughput screening.	Indirect measure of receptor expression. May require co-expression of a promiscuous G-protein like Gα16.[3]	High	Fast

Key Experimental Protocols

Detailed methodologies for the primary techniques of qPCR, Western Blot, and Flow Cytometry are provided below. These protocols are intended as a starting point and may require optimization for specific cell lines and experimental conditions.

Quantitative PCR (qPCR) for APLNR mRNA Expression

This protocol outlines the steps to quantify the mRNA expression of the APJ receptor (APLNR gene) in a cell line.

1. RNA Extraction:

• Harvest approximately 1 x 10^6 cells.

• Extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is desirable.

2. cDNA Synthesis:

• Reverse transcribe 1 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit (e.g., High-Capacity cDNA Reverse Transcription Kit, Thermo Fisher Scientific) following the manufacturer's protocol.

3. qPCR Reaction:

• Prepare the qPCR reaction mixture containing:

  • cDNA template

  • Forward and reverse primers for the APLNR gene (and a reference gene like GAPDH)

  • SYBR Green or TaqMan master mix

• Perform the qPCR reaction using a real-time PCR system with a standard thermal cycling protocol.

4. Data Analysis:

• Determine the cycle threshold (Ct) values for both the APLNR and the reference gene.

• Calculate the relative expression of APLNR using the ΔΔCt method.

Western Blot for APJ Receptor Protein Detection

This protocol describes the detection of the APJ receptor protein in a cell line lysate.

1. Cell Lysis:

• Harvest approximately 2-5 x 10^6 cells and wash with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease inhibitors.

• Determine the protein concentration of the lysate using a BCA or Bradford assay.

2. SDS-PAGE and Protein Transfer:

• Denature 20-30 µg of protein lysate by boiling in Laemmli sample buffer.

• Separate the proteins by size on a 10% or 12% SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for the APJ receptor overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Flow Cytometry for Cell Surface APJ Receptor Expression

This protocol details the detection and quantification of APJ receptor protein on the surface of intact cells.

1. Cell Preparation:

• Harvest 0.5-1 x 10^6 cells and wash with ice-cold FACS buffer (PBS with 1-2% BSA).

• Resuspend the cells in FACS buffer.

2. Antibody Staining:

• (Optional) Block Fc receptors to reduce non-specific binding.

• Incubate the cells with a primary antibody targeting an extracellular epitope of the APJ receptor for 30-60 minutes on ice in the dark.

• Wash the cells twice with FACS buffer.

• If the primary antibody is not fluorophore-conjugated, incubate with a fluorescently labeled secondary antibody for 30 minutes on ice in the dark.

• Wash the cells twice with FACS buffer.

3. Data Acquisition and Analysis:

• Resuspend the cells in FACS buffer.

• Acquire data on a flow cytometer.

• Analyze the data using appropriate software to determine the percentage of positive cells and the mean fluorescence intensity.

Visualizing Workflows and Signaling Pathways

To further clarify the experimental processes and the underlying biological context, the following diagrams illustrate the APJ receptor signaling pathway and the workflows for the key validation techniques.

APJ Receptor Signaling Pathways

Quantitative PCR (qPCR) Workflow

Western Blot Workflow

Flow Cytometry Workflow

References

• 1. Unlocking New Potential in Drug Discovery with APJ Targeting - Application Notes - ICE Bioscience [en.ice-biosci.com]
• 2. benchchem.com [benchchem.com]
• 3. dovepress.com [dovepress.com]

A Researcher's Guide to Negative Control Experiments for [Pyr1]-Apelin-13 Studies

For researchers, scientists, and drug development professionals investigating the multifaceted roles of [Pyr1]-Apelin-13, rigorous experimental design is paramount to ensure the validity and specificity of their findings. The use of appropriate negative controls is a cornerstone of this process, allowing for the confident attribution of observed effects to the specific action of [Pyr1]-Apelin-13 on its cognate receptor, APJ.

This guide provides a comprehensive comparison of essential negative control experiments for in vitro and in vivo research involving [Pyr1]-Apelin-13. It includes a summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the underlying signaling pathways and experimental workflows.

The Importance of Negative Controls in [Pyr1]-Apelin-13 Research

[Pyr1]-Apelin-13 is a potent endogenous agonist of the APJ receptor, a G-protein coupled receptor (GPCR) implicated in a wide range of physiological processes, including cardiovascular regulation, angiogenesis, and fluid homeostasis. To unequivocally demonstrate that the biological effects observed in an experiment are a direct result of [Pyr1]-Apelin-13 binding to and activating the APJ receptor, it is crucial to employ negative controls that account for non-specific effects, vehicle effects, and potential off-target interactions. The selection of appropriate negative controls will depend on the specific experimental question being addressed.

Comparison of Negative Control Strategies

The following table summarizes common negative control strategies for [Pyr1]-Apelin-13 research, comparing their principles, advantages, and disadvantages.

Negative Control	Principle	Advantages	Disadvantages	Typical Application
Vehicle Control	The solvent or carrier used to dissolve [Pyr1]-Apelin-13 (e.g., saline, PBS, DMSO).	Essential for all experiments to control for the effects of the vehicle itself on the biological system.[1]	Does not control for non-specific effects of the peptide.	All in vitro and in vivo experiments.
Scrambled Peptide	A peptide with the same amino acid composition as [Pyr1]-Apelin-13 but in a randomized sequence.	Controls for non-specific effects related to the physicochemical properties of the peptide.	Requires synthesis and validation to ensure it does not have any biological activity.	In vitro functional assays (e.g., cell signaling, migration).
Inactive Analog	A structurally similar molecule to [Pyr1]-Apelin-13 that has been modified to abolish its binding and/or activation of the APJ receptor.	Provides a more stringent control for off-target effects of the peptide scaffold.	May be difficult to design and synthesize; requires thorough characterization to confirm inactivity.	Receptor binding and functional assays.
APJ Receptor Antagonist	A molecule that binds to the APJ receptor but does not elicit a biological response, thereby blocking the action of [Pyr1]-Apelin-13.	Directly demonstrates that the observed effect is mediated by the APJ receptor.	The antagonist itself may have off-target effects or intrinsic activity that needs to be characterized.	All experiments to confirm APJ receptor dependency.
Parental/Untransfected Cells	Cells that do not express the APJ receptor.	Confirms that the observed response is dependent on the presence of the target receptor.	May not be feasible for all cell types; differences in cellular background can be a confounding factor.	Cell-based assays using recombinant expression systems.

Quantitative Comparison of [Pyr1]-Apelin-13 and Negative Controls

The following tables provide a summary of quantitative data from studies directly comparing the activity of [Pyr1]-Apelin-13 with the APJ receptor antagonist, Apelin-13(F13A).

Table 1: Radioligand Binding Affinity at the Human APJ Receptor

Ligand	pKi (mean ± SEM)	Cell Line	Reference
[Pyr1]-Apelin-13	8.83 ± 0.06	Human Heart	[1][2]
Apelin-13(F13A)	8.07 ± 0.24	Human Heart	[1][2]

pKi is the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of the ligand. A higher pKi value corresponds to a higher binding affinity.

Table 2: Functional Potency in cAMP Inhibition Assays

Ligand	pD2 (mean ± SEM)	Cell Line	Reference
[Pyr1]-Apelin-13	9.67 ± 0.04	CHO-K1 cells expressing human APJ receptor	[1][2]
Apelin-13(F13A)	9.54 ± 0.05	CHO-K1 cells expressing human APJ receptor	[1][2]

pD2 is the negative logarithm of the EC50 value, representing the potency of an agonist. A higher pD2 value indicates greater potency.

Table 3: Functional Potency in β-Arrestin Recruitment Assays

Ligand	pD2 (mean ± SEM)	Cell Line	Reference
[Pyr1]-Apelin-13	8.43 ± 0.08	CHO-K1 cells expressing human APJ receptor	[2]
Apelin-13(F13A)	7.98 ± 0.04	CHO-K1 cells expressing human APJ receptor	[2]

Signaling Pathways and Experimental Workflows

To understand the context of these negative control experiments, it is essential to visualize the key signaling pathways activated by [Pyr1]-Apelin-13 and the general workflow of the experiments used to measure these activities.

Apelin/APJ Signaling Pathways

Caption: Key intracellular signaling pathways activated by [Pyr1]-Apelin-13 upon binding to the APJ receptor.

General Experimental Workflow for In Vitro Functional Assays

Caption: A generalized workflow for conducting in vitro functional assays to assess [Pyr1]-Apelin-13 activity.

Detailed Experimental Protocols

The following are representative protocols for key in vitro assays used to characterize the activity of [Pyr1]-Apelin-13 and its negative controls.

cAMP Inhibition Assay

This assay measures the ability of [Pyr1]-Apelin-13 to inhibit the production of cyclic AMP (cAMP) induced by forskolin (B1673556) in cells expressing the Gαi-coupled APJ receptor.

• Cell Lines: HEK293 or CHO-K1 cells stably expressing the human APJ receptor.

• Reagents:

  • [Pyr1]-Apelin-13 and negative controls (e.g., vehicle, scrambled peptide, F13A).

  • Forskolin.

  • Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA).

  • cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based).

• Protocol:

  • Seed APJ-expressing cells into 96- or 384-well plates and culture overnight.

  • Replace the culture medium with assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) and incubate for 30 minutes at room temperature.

  • Add serial dilutions of [Pyr1]-Apelin-13 or negative controls to the wells.

  • Stimulate the cells with a fixed concentration of forskolin (e.g., 1-10 µM) to induce cAMP production.

  • Incubate for 30 minutes at room temperature.

  • Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol of the chosen detection kit.

  • Data are typically expressed as a percentage of the forskolin-stimulated response, and dose-response curves are generated to determine the pD2 of agonists or the pIC50 of antagonists.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated APJ receptor, a key event in receptor desensitization and G-protein-independent signaling.

• Cell Lines: HEK293 or U2OS cells stably co-expressing the human APJ receptor and a β-arrestin fusion protein (e.g., PathHunter® β-Arrestin assay).

• Reagents:

  • [Pyr1]-Apelin-13 and negative controls.

  • Assay buffer.

  • β-arrestin detection reagents.

• Protocol:

  • Seed the engineered cells in a 384-well white, clear-bottom microplate and incubate for 24-48 hours.

  • Prepare serial dilutions of [Pyr1]-Apelin-13 or negative controls in assay buffer.

  • Add the compounds to the cells and incubate for 60-90 minutes at 37°C.

  • Add the detection reagents according to the manufacturer's instructions.

  • Incubate for 60 minutes at room temperature.

  • Measure the chemiluminescent signal using a plate reader.

  • Generate dose-response curves to determine the pD2 of agonists.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay measures the activation of the Mitogen-Activated Protein Kinase (MAPK) pathway, a downstream signaling event of APJ receptor activation.

• Cell Lines: Cardiomyocytes, HEK293, or CHO-K1 cells expressing the APJ receptor.

• Reagents:

  • [Pyr1]-Apelin-13 and negative controls.

  • Cell lysis buffer with protease and phosphatase inhibitors.

  • Primary antibodies against phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2.

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate.

• Protocol:

  • Culture cells to near confluence in 6- or 12-well plates and serum-starve overnight.

  • Treat the cells with [Pyr1]-Apelin-13 or negative controls for various time points (e.g., 5, 15, 30 minutes).

  • Wash the cells with ice-cold PBS and lyse them on ice.

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with the primary antibody against p-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against total ERK1/2 to normalize for protein loading.

  • Quantify the band intensities to determine the fold-change in ERK1/2 phosphorylation relative to the control.

Conclusion

References

• 1. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 2. [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of Apelin Receptor Activation: A Comparative Guide to the Signaling Bias of [Pyr1]-Apelin-13 and Its Synthetic Analogs

For researchers and drug development professionals, understanding the signaling bias of apelin receptor (APJ) agonists is paramount for designing targeted therapeutics with improved efficacy and reduced side effects. This guide provides a comprehensive comparison of the endogenous ligand [Pyr1]-Apelin-13 and its synthetic analogs, focusing on their differential activation of G-protein-mediated and β-arrestin-mediated signaling pathways. The information presented is supported by quantitative data from peer-reviewed studies and detailed experimental protocols.

The apelin receptor, a class A G-protein coupled receptor (GPCR), is a key player in cardiovascular homeostasis. Its activation can trigger both beneficial G-protein signaling, which is associated with positive inotropic effects and vasodilation, and potentially detrimental β-arrestin signaling, which can lead to receptor desensitization and cardiac hypertrophy.[1][2] The development of biased agonists—ligands that preferentially activate one pathway over the other—holds immense promise for harnessing the therapeutic potential of the apelin system while minimizing adverse effects.[3][4]

Quantitative Comparison of Ligand Signaling Profiles

The following tables summarize the binding affinity and functional potency of [Pyr1]-Apelin-13 and several synthetic analogs at the apelin receptor. The data highlights the varying degrees of signaling bias observed among these compounds.

Table 1: Binding Affinity of Apelin Analogs for the Apelin Receptor (APJ)

Compound	Ki (nM)	Reference
[Pyr1]-Apelin-13	0.7	[5][6]
CMF-019	pKi = 8.58 (approx. 2.6 nM)	[7]
MM07	- (Low micromolar)	[2]
Compound 39 (macrocyclic)	0.6	[4][8]
Compound 40 (macrocyclic)	5.6	[4][8]
SBL-AP-058 (C-terminal mod)	0.12 - 0.17	[5]
SBL-AP-049 (C-terminal mod)	-	[5]
[Pyr1]-Apelin-13(1-12)	-	[9]

Table 2: Functional Activity and Signaling Bias of Apelin Analogs

Compound	Gαi1 Activation (EC50, nM)	β-arrestin 2 Recruitment (EC50, nM)	Bias	Reference
[Pyr1]-Apelin-13	1.1	40	Balanced	[5][6]
CMF-019	Potent (details not specified)	Significantly less potent than G-protein activation	G-protein biased	[2][7]
MM07	~100-fold less potent than apelin	~1000-fold decrease vs. apelin	Strong G-protein bias	[2]
Compound 39 (macrocyclic)	0.8	31	Gαi1 selective (negative Gα12 bias)	[4][8]
Compound 40 (macrocyclic)	-	-	Gα12-biased	[4][8]
SBL-AP-058 (C-terminal mod)	0.4 - 0.9	275	G-protein biased	[5]
SBL-AP-049 (C-terminal mod)	-	864	Strong G-protein bias	[5]
[Pyr1]-Apelin-13(1-12)	pD2 = 9.30	5-fold less potent than [Pyr1]-Apelin-13	4-fold G-protein bias	[9]

Visualizing the Molecular Pathways and Experimental Designs

To facilitate a deeper understanding of the concepts discussed, the following diagrams illustrate the key signaling pathways of the apelin receptor and the general workflows for assessing signaling bias.

References

• 1. benchchem.com [benchchem.com]
• 2. Receptor-Ligand Binding Assays [labome.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Size-Reduced Macrocyclic Analogues of [Pyr1]-apelin-13 Showing Negative Gα12 Bias Still Produce Prolonged Cardiac Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]

Navigating the Specificity of [Pyr1]-Apelin-13 Antibodies: A Comparative Guide for Researchers

A critical challenge in apelin-related research is the high degree of structural similarity among its various isoforms, which complicates their distinct and accurate detection. This guide provides a comprehensive comparison of the cross-reactivity of antibodies targeting [Pyr1]-Apelin-13 with other key apelin isoforms, namely Apelin-13, Apelin-17, and Apelin-36. Understanding the specificity of these antibodies is paramount for generating reliable and reproducible experimental data in cardiovascular, metabolic, and neurological research.

The apelin peptide exists in several endogenously active forms, all derived from a 77-amino acid precursor. The post-translationally modified pyroglutamylated form, [Pyr1]-Apelin-13, is a major bioactive isoform. However, its close resemblance to other fragments, such as Apelin-13, the longer Apelin-17, and Apelin-36, poses a significant hurdle for immunoassay specificity. An antibody developed against [Pyr1]-Apelin-13 may exhibit cross-reactivity with these other isoforms, potentially leading to inaccurate quantification and misinterpretation of results.

Comparative Analysis of Antibody Cross-Reactivity

The specificity of commercially available antibodies for [Pyr1]-Apelin-13 varies, and comprehensive cross-reactivity data is often limited. The following table summarizes available data from product datasheets and scientific literature. It is crucial to note that the absence of reported cross-reactivity does not definitively confirm specificity, and independent validation is always recommended.

Antibody/ELISA Kit	Target Antigen	Apelin-13	Apelin-17	Apelin-36	Data Source/Type
Phoenix Pharmaceuticals, Inc. EK-057-15 (Apelin-36 RIA Kit)	Apelin-36	100%	Not Specified	100%	Manufacturer's Datasheet
Phoenix Pharmaceuticals, Inc. EK-057-19 ([Pyr1]-Apelin-13 EIA Kit)	[Pyr1]-Apelin-13	100%	Not Specified	100%	Manufacturer's Datasheet
Custom-Generated Antibody	[Pyr1]-Apelin-13(1-12)	Cross-reacts with [Pyr1]-Apelin-13	Not Specified	Not Specified	Scientific Publication (Qualitative)[1]

Note: The data presented is based on available information and may not be exhaustive. Researchers are strongly encouraged to contact manufacturers for the most current and detailed specificity data.

Assessing Antibody Specificity: Experimental Protocols

To independently validate the specificity of a [Pyr1]-Apelin-13 antibody, two primary methods are recommended: Competitive ELISA and Western Blot with a peptide competition assay.

Competitive ELISA for Quantitative Cross-Reactivity Assessment

This method quantitatively determines the extent to which other apelin isoforms compete with [Pyr1]-Apelin-13 for binding to the antibody.

Principle: A known amount of [Pyr1]-Apelin-13 is coated onto a microplate. The antibody is pre-incubated with either standard [Pyr1]-Apelin-13 or a competing apelin isoform before being added to the plate. The degree of inhibition of the antibody binding to the coated [Pyr1]-Apelin-13 is proportional to the concentration and affinity of the competing isoform.

Detailed Protocol:

• Plate Coating: Coat a 96-well microplate with 1-10 µg/mL of synthetic [Pyr1]-Apelin-13 peptide in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block the wells with a blocking buffer (e.g., 3% BSA in PBS) for at least 1 hour at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step.

• Competitive Incubation:

  • Prepare a standard curve of unlabeled [Pyr1]-Apelin-13.

  • Prepare serial dilutions of the competing apelin isoforms (e.g., Apelin-13, Apelin-17, Apelin-36).

  • In separate tubes, mix the [Pyr1]-Apelin-13 antibody at its optimal working concentration with the standard dilutions and the competing isoform dilutions.

  • Incubate these mixtures for 1-2 hours at room temperature.

• Addition to Plate: Add the antibody-peptide mixtures to the coated and blocked wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Development: Add a suitable substrate (e.g., TMB) and incubate until color develops.

• Stopping the Reaction: Add a stop solution (e.g., 2N H₂SO₄).

• Data Analysis: Read the absorbance at the appropriate wavelength. Calculate the percentage of cross-reactivity using the concentrations of the competing isoform and [Pyr1]-Apelin-13 that cause 50% inhibition of the maximal binding.

Western Blot with Peptide Competition Assay

This method provides a qualitative assessment of antibody specificity by demonstrating that the signal can be blocked by pre-incubation with the target peptide.

Principle: The [Pyr1]-Apelin-13 antibody is pre-incubated with an excess of the [Pyr1]-Apelin-13 peptide before being used to probe a Western blot containing separated apelin isoforms. If the antibody is specific, the band corresponding to [Pyr1]-Apelin-13 should be significantly reduced or eliminated.

Detailed Protocol:

• Sample Preparation and Electrophoresis: Prepare protein lysates from cells or tissues expressing apelin isoforms. Separate the proteins by SDS-PAGE.

• Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature.

• Antibody Preparation:

  • Control: Dilute the [Pyr1]-Apelin-13 antibody to its optimal working concentration in blocking buffer.

  • Blocked: In a separate tube, pre-incubate the same dilution of the antibody with a 10-100 fold molar excess of the [Pyr1]-Apelin-13 peptide for 1-2 hours at room temperature with gentle agitation.[2]

• Primary Antibody Incubation: Incubate the membrane with either the control or the blocked antibody solution overnight at 4°C.

• Washing: Wash the membrane three times with wash buffer (e.g., TBST).

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Signal Detection: Use a chemiluminescent substrate to visualize the bands.

• Analysis: Compare the band intensities between the control and blocked lanes. A significant reduction or absence of the band at the expected molecular weight for [Pyr1]-Apelin-13 in the blocked lane indicates specificity.

Visualizing Experimental Workflows and Signaling Pathways

To further aid in understanding the experimental procedures and the biological context of apelin signaling, the following diagrams are provided.

Western Blot Peptide Competition Workflow

The apelin receptor (APJ) is a G-protein coupled receptor (GPCR). Upon binding of [Pyr1]-Apelin-13 and other apelin isoforms, the receptor primarily couples to inhibitory G proteins (Gαi), leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels. This initiates a cascade of downstream signaling events.

Apelin Receptor Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. fabgennix.com [fabgennix.com]

Confirming the Specificity of [Pyr1]-Apelin-13 Binding to the APJ Receptor: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the specific binding of a ligand to its receptor is a cornerstone of pharmacological validation. This guide provides a comprehensive overview of experimental methods to confirm the specificity of [Pyr1]-Apelin-13 binding to the Apelin Receptor (APJ), a critical step in understanding its physiological roles and therapeutic potential.

[Pyr1]-Apelin-13, a pyroglutamated form of Apelin-13, is recognized as a potent endogenous agonist for the APJ receptor, a G protein-coupled receptor (GPCR).[1] Its high affinity and stability make it a key player in various physiological processes, including cardiovascular regulation.[2][3] To rigorously validate that the observed effects of [Pyr1]-Apelin-13 are mediated exclusively through the APJ receptor, a multi-faceted approach employing binding assays, functional assays, and receptor expression modulation is essential.

I. Competitive Radioligand Binding Assays: Quantifying Affinity

Competitive radioligand binding assays are the gold standard for determining the affinity of a ligand for its receptor. These assays measure the ability of an unlabeled ligand, such as [Pyr1]-Apelin-13, to displace a radiolabeled ligand from the receptor.

Comparative Binding Affinities of Apelin Peptides for the APJ Receptor

The following table summarizes the binding affinities of [Pyr1]-Apelin-13 and related peptides for the human APJ receptor, demonstrating its high affinity.

Compound	Assay System	Radioligand	Parameter	Value	Reference
[Pyr1]-Apelin-13	Human Heart Tissue	[¹²⁵I]Apelin-13	pKi	8.83 ± 0.06	[4][5]
[Pyr1]-Apelin-13	Human Left Ventricle	[¹²⁵I]-(Pyr1)Apelin-13	K D	0.35 ± 0.08 nM	[3]
[Pyr1]-Apelin-13	hAPJ expressing cells	Not Specified	K d	4.5 nM	[2]
Apelin-17	Human Heart Tissue	[¹²⁵I]Apelin-13	pKi	9.63 ± 0.17	[4][5]
[Pyr1]Apelin-13(1–12)	Human Heart Tissue	[¹²⁵I]Apelin-13	pKi	8.04 ± 0.06	[4][5]

pKi: The negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity. K D : The equilibrium dissociation constant. A lower K D value indicates a higher binding affinity. K d : The dissociation constant. A lower K d value indicates a higher binding affinity.

Experimental Protocol: Competitive Radioligand Binding Assay

This protocol outlines the key steps for performing a competitive radioligand binding assay to determine the Ki of [Pyr1]-Apelin-13 for the APJ receptor.

1. Materials:

• Receptor Source: Membranes from cells stably expressing the human APJ receptor (e.g., HEK293-APJ or CHO-APJ cells) or homogenized human cardiovascular tissue.[3]
• Radioligand: [¹²⁵I]-(Pyr1)Apelin-13.
• Unlabeled Ligand: [Pyr1]-Apelin-13.
• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
• Wash Buffer: Cold assay buffer.
• Filtration Apparatus: Glass fiber filters and a vacuum manifold.
• Scintillation Counter: For detecting radioactivity.

2. Procedure: a. Incubation: In a 96-well plate, incubate the receptor source with a fixed concentration of the radioligand and increasing concentrations of unlabeled [Pyr1]-Apelin-13. b. Equilibrium: Allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature). c. Separation: Rapidly separate the bound from free radioligand by vacuum filtration through glass fiber filters. The filters will trap the receptor-bound radioligand. d. Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand. e. Detection: Measure the radioactivity retained on the filters using a scintillation counter. f. Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled ligand. The IC₅₀ (the concentration of unlabeled ligand that inhibits 50% of specific radioligand binding) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation.

Workflow for Competitive Radioligand Binding Assay

A schematic of the competitive radioligand binding assay workflow.

II. Functional Assays: Linking Binding to Biological Response

Functional assays are crucial to demonstrate that the binding of [Pyr1]-Apelin-13 to the APJ receptor elicits a specific downstream cellular response. The APJ receptor is known to couple primarily to the Gαi subunit of heterotrimeric G proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.

Comparative Functional Potency of Apelin Peptides at the APJ Receptor

The following table presents the potency of [Pyr1]-Apelin-13 and related peptides in various functional assays, confirming its ability to activate the APJ receptor.

Compound	Assay	Cell Line/Tissue	Parameter	Value	Reference
[Pyr1]-Apelin-13	cAMP Inhibition	Human Heart	pD₂	9.67 ± 0.04	[4][5]
[Pyr1]-Apelin-13	Vasoconstriction	Human Saphenous Vein	pD₂	8.4 ± 0.2	[3]
[Pyr1]-Apelin-13	Not Specified	APJ Receptor	EC₅₀	0.37 nM
Apelin-17	cAMP Inhibition	Human Heart	pD₂	10.31 ± 0.28	[4][5]
[Pyr1]Apelin-13(1–12)	cAMP Inhibition	Human Heart	pD₂	9.30 ± 0.06	[4][5]

pD₂: The negative logarithm of the EC₅₀ or IC₅₀ value. A higher pD₂ indicates greater potency. EC₅₀: The concentration of an agonist that provides 50% of the maximal response.

Experimental Protocol: cAMP Inhibition Assay

This protocol details the steps for a cAMP inhibition assay to measure the functional response to [Pyr1]-Apelin-13 binding.

1. Materials:

• Cells: HEK293 or CHO cells stably expressing the human APJ receptor.
• Agonist: [Pyr1]-Apelin-13.
• Stimulant: Forskolin (B1673556) (to stimulate adenylyl cyclase and increase basal cAMP levels).
• cAMP Assay Kit: A commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).
• Cell Culture Medium and Buffers.

2. Procedure: a. Cell Plating: Seed the APJ-expressing cells in a 96- or 384-well plate and culture overnight. b. Pre-incubation: Pre-incubate the cells with increasing concentrations of [Pyr1]-Apelin-13 for a short period (e.g., 15-30 minutes). c. Stimulation: Add a fixed concentration of forskolin to all wells (except for the basal control) to stimulate cAMP production. d. Lysis and Detection: After a defined incubation period, lyse the cells and measure the intracellular cAMP levels using a commercial assay kit according to the manufacturer's instructions. e. Data Analysis: Plot the cAMP concentration against the log of the [Pyr1]-Apelin-13 concentration. The resulting sigmoidal curve will allow for the determination of the EC₅₀ value.

APJ Receptor Signaling Pathway

Simplified signaling cascade following [Pyr1]-Apelin-13 binding to the APJ receptor.

III. Assessing Specificity Against Other Receptors

To definitively establish specificity, it is crucial to demonstrate that [Pyr1]-Apelin-13 does not bind to or activate other, particularly related, GPCRs. While the APJ receptor shares some homology with the angiotensin II type 1 receptor, it does not bind angiotensin II.[6]

Receptor Knockout/Knockdown Studies

A powerful method to confirm that the biological effects of [Pyr1]-Apelin-13 are mediated solely through the APJ receptor is to use cells or animal models where the APJ receptor gene has been knocked out or its expression has been knocked down (e.g., using siRNA or shRNA). In such a system, the addition of [Pyr1]-Apelin-13 should not elicit the characteristic biological response observed in wild-type cells or animals.

Off-Target Binding Panels

A systematic approach to rule out off-target binding is to screen [Pyr1]-Apelin-13 against a broad panel of GPCRs and other potential targets. Commercial services, such as Eurofins' SafetyScreen panels, offer comprehensive in vitro safety pharmacology profiling.[7][8] These panels typically include a wide range of receptors, ion channels, and enzymes. A lack of significant binding or activity in such a panel provides strong evidence for the selectivity of [Pyr1]-Apelin-13 for the APJ receptor.

IV. Conclusion

Confirming the specificity of [Pyr1]-Apelin-13 for the APJ receptor requires a combination of high-affinity binding demonstrated through competitive radioligand binding assays, and the elicitation of a characteristic biological response in functional assays such as cAMP inhibition. Furthermore, demonstrating a lack of effect in APJ knockout/knockdown models and the absence of binding to a broad panel of other receptors provides the highest level of confidence in its specificity. This rigorous, multi-pronged approach is indispensable for the accurate interpretation of research findings and for the advancement of [Pyr1]-Apelin-13 as a potential therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. [125I]-(Pyr1)Apelin-13 is a novel radioligand for localizing the APJ orphan receptor in human and rat tissues with evidence for a vasoconstrictor role in man - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 5. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apelin receptor | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 8. eurofinsdiscovery.com [eurofinsdiscovery.com]

A Comparative Guide to the In Vivo Cardiovascular Effects of [Pyr1]-Apelin-13 and Other Inotropes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo cardiovascular effects of the novel inotropic peptide [Pyr1]-Apelin-13 against established inotropes: dobutamine (B195870), milrinone (B1677136), and digoxin (B3395198). The information is compiled from preclinical and clinical studies to assist researchers in evaluating their therapeutic potential.

Executive Summary

In the landscape of inotropic agents, [Pyr1]-Apelin-13 emerges as a promising candidate with a distinct hemodynamic profile compared to conventional therapies. While dobutamine, milrinone, and digoxin primarily enhance cardiac contractility through well-defined mechanisms, [Pyr1]-Apelin-13 exhibits a more complex interplay of effects, including vasodilation and potential cardioprotective properties, with species-specific variations. This guide synthesizes available in vivo data, details experimental methodologies for their comparison, and visualizes the underlying signaling pathways.

Data Presentation: In Vivo Cardiovascular Effects

The following tables summarize the quantitative data on the hemodynamic effects of [Pyr1]-Apelin-13 and other inotropes from various in vivo studies. It is important to note that direct head-to-head comparative studies for [Pyr1]-Apelin-13 against milrinone and digoxin are limited.

Table 1: Comparative Hemodynamic Effects of [Pyr1]-Apelin-13 and Dobutamine in a Rat Model of Endotoxin-Induced Myocardial Dysfunction. [1]

Parameter	[Pyr1]-Apelin-13 (0.25 μg/kg/min)	Dobutamine (7.5 μg/kg/min)
Cardiac Index	Improved	Improved
Vascular Resistance	Lower	-
Urine Output	Increased	-
Plasma Volume	Enhanced	-
Survival	Substantially Improved	-

Table 2: General In Vivo Cardiovascular Effects of [Pyr1]-Apelin-13 in Various Animal Models.

Parameter	Effect	Animal Model(s)	Citations
Cardiac Output	Increase or No Change	Rat, Dog, Pig, Human	[2][3]
Stroke Volume	Increase or Decrease	Rat, Dog, Pig	[2][3]
Heart Rate	Increase or No Change	Rat, Dog, Pig, Human	[3][4]
Blood Pressure	Decrease or No Change	Rat, Dog, Human	[4][5]
Myocardial Contractility (dP/dtmax)	Increase or No Change	Dog, Pig, Human	[5][6]
Coronary Blood Flow	Increase	Dog	[5]

Table 3: General In Vivo Cardiovascular Effects of Dobutamine.

Parameter	Effect	Animal Model(s) / Human
Cardiac Output	Increase	Human, Dog
Stroke Volume	Increase	Human, Dog
Heart Rate	Increase (less pronounced than isoproterenol)	Human, Dog
Blood Pressure	Variable (can increase, decrease, or remain unchanged)	Human, Dog
Systemic Vascular Resistance	Decrease	Human, Dog
Myocardial Contractility (dP/dtmax)	Increase	Human, Dog

Table 4: General In Vivo Cardiovascular Effects of Milrinone.

Parameter	Effect	Animal Model(s) / Human
Cardiac Output	Increase	Human
Stroke Volume	Increase	Human
Heart Rate	Minimal Change	Human
Blood Pressure	Decrease	Human
Systemic Vascular Resistance	Decrease	Human
Pulmonary Vascular Resistance	Decrease	Human
Myocardial Contractility (dP/dtmax)	Increase	Human

Table 5: General In Vivo Cardiovascular Effects of Digoxin.

Parameter	Effect	Animal Model(s) / Human
Cardiac Output	Increase (in heart failure)	Human
Stroke Volume	Increase (in heart failure)	Human
Heart Rate	Decrease	Human
Blood Pressure	Variable	Human
Systemic Vascular Resistance	Increase (initially)	Human
Myocardial Contractility (dP/dtmax)	Increase	Human

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of inotropic agents. Below are summaries of key experimental protocols cited in the literature.

Echocardiography for Assessing Cardiac Function in Rats[1][7][8]

This non-invasive technique is widely used to assess cardiac anatomy and function in rat models of cardiovascular disease.

• Animal Preparation: Rats are anesthetized (e.g., with isoflurane) and placed in a supine or left lateral decubitus position. The chest is shaved, and pre-warmed ultrasound gel is applied.

• Imaging: A high-frequency linear transducer (e.g., 12-15 MHz) is used to acquire images from parasternal long-axis, short-axis, and apical four-chamber views.

• Measurements:

  • M-mode: Left ventricular internal dimensions at end-diastole (LVIDd) and end-systole (LVIDs) are measured from the parasternal short-axis view to calculate fractional shortening (FS) and ejection fraction (EF).

  • 2D Imaging: Left ventricular volumes at end-diastole and end-systole are traced to calculate EF.

  • Doppler Imaging: Pulsed-wave Doppler is used to measure blood flow velocities across the mitral and aortic valves to assess diastolic function and cardiac output. Tissue Doppler imaging can be used to measure myocardial velocities.

• Data Analysis: Measurements are typically averaged over three to five consecutive cardiac cycles.

Hemodynamic Monitoring in Conscious Dogs using Telemetry[9]

This method allows for the continuous monitoring of cardiovascular parameters in conscious, unrestrained animals, providing data that is free from the confounding effects of anesthesia.

• Surgical Implantation: Under sterile surgical conditions, a telemetry transmitter is implanted, typically in the abdominal or thoracic cavity. A pressure-sensing catheter is inserted into the left ventricle or a major artery (e.g., carotid or femoral) to measure blood pressure. ECG leads are placed to record heart rate and rhythm.

• Recovery: A recovery period of several weeks is allowed for the animal to fully recover from surgery before any experimental procedures.

• Data Acquisition: Data is continuously transmitted from the implant to a receiver and recorded using a data acquisition system. This allows for the monitoring of parameters such as heart rate, blood pressure (systolic, diastolic, mean), and left ventricular pressure.

• Drug Administration: Test compounds can be administered via previously implanted catheters or by oral gavage.

• Data Analysis: The continuous data allows for the assessment of drug effects on cardiovascular parameters over time.

Pressure-Volume (PV) Loop Analysis in Swine[2][10][11][12][13]

PV loop analysis is the gold standard for assessing cardiac mechanics and contractility, providing load-independent measures of ventricular function.

• Animal Preparation: Swine are anesthetized, intubated, and mechanically ventilated. Catheters are introduced into the femoral artery and vein for blood pressure monitoring and drug administration.

• Catheterization: A pressure-volume conductance catheter is advanced into the left ventricle, often under fluoroscopic or echocardiographic guidance. A balloon catheter may be placed in the inferior vena cava for preload reduction maneuvers.

• Data Acquisition: The PV catheter measures instantaneous left ventricular pressure and volume. These signals are recorded and displayed as a pressure-volume loop.

• Experimental Maneuvers:

  • Steady-state loops: Recorded under baseline conditions and after administration of the inotropic agent.

  • Preload reduction: The inferior vena cava is transiently occluded with the balloon catheter to generate a family of PV loops at different preloads.

• Data Analysis:

  • Load-dependent parameters: Ejection fraction, stroke volume, cardiac output, and stroke work are calculated from the steady-state loops.

  • Load-independent parameters: The end-systolic pressure-volume relationship (ESPVR) and preload-recruitable stroke work (PRSW) are derived from the family of loops generated during preload reduction. The slope of the ESPVR is a sensitive index of myocardial contractility.

Signaling Pathways and Mechanisms of Action

The distinct cardiovascular effects of these inotropes stem from their unique molecular mechanisms.

[Pyr1]-Apelin-13

[Pyr1]-Apelin-13 is the endogenous ligand for the G protein-coupled receptor APJ. Its signaling is complex and can involve multiple pathways, leading to both inotropic and vasodilatory effects.[7] Activation of the APJ receptor can lead to:

• Increased Inotropy: Potentially through G-protein-dependent pathways that increase intracellular calcium concentration in cardiomyocytes.[4]

• Vasodilation: Primarily through the activation of endothelial nitric oxide synthase (eNOS), leading to the production of nitric oxide (NO) and subsequent smooth muscle relaxation.[4]

Signaling pathway of [Pyr1]-Apelin-13.

Dobutamine

Dobutamine is a synthetic catecholamine that primarily acts as a β1-adrenergic receptor agonist in the heart.[5][8][9]

• Mechanism: Binding of dobutamine to β1-receptors activates adenylyl cyclase, which increases intracellular cyclic AMP (cAMP).

• Effect: Elevated cAMP levels lead to the activation of protein kinase A (PKA), which phosphorylates L-type calcium channels, increasing calcium influx and enhancing myocardial contractility.

Signaling pathway of Dobutamine.

Milrinone

Milrinone is a phosphodiesterase 3 (PDE3) inhibitor.[10][11]

• Mechanism: Milrinone selectively inhibits the PDE3 enzyme in cardiac and vascular smooth muscle, preventing the breakdown of cAMP.

• Effect: The resulting increase in intracellular cAMP leads to enhanced cardiac contractility (positive inotropy) and vasodilation (reduced afterload).

References

• 1. In Vitro and In Vivo Evaluation of a Small-Molecule APJ (Apelin Receptor) Agonist, BMS-986224, as a Potential Treatment for Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamic pressure–volume loop analysis by simultaneous real-time cardiovascular magnetic resonance and left heart catheterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 5. Distinct hemodynamic responses to (pyr)apelin-13 in large animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Hemodynamic Monitoring | Veterian Key [veteriankey.com]
• 9. Hemodynamic monitoring - Surgical Treatment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Echocardiography in Mice - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy Showdown: [Pyr1]-Apelin-13 Versus Apelin-17

In the landscape of cardiovascular research and drug development, the apelin peptide system presents a promising therapeutic target. Among the various endogenous apelin isoforms, [Pyr1]-Apelin-13 and Apelin-17 are two of the most prominent and biologically active forms. This guide provides a detailed comparison of their in vivo efficacy, drawing upon key experimental findings to inform researchers, scientists, and drug development professionals.

Executive Summary

Both [Pyr1]-Apelin-13 and Apelin-17 are potent agonists of the apelin receptor (APJ), exerting significant cardiovascular effects. While both peptides demonstrate comparable vasodilatory and inotropic actions in human tissues, key differences in their stability, metabolism, and signaling pathway activation in vivo suggest nuances in their overall effectiveness. Apelin-17 generally exhibits higher potency in receptor binding and downstream signaling assays. However, the pyroglutamylation of [Pyr1]-Apelin-13 is thought to confer a degree of resistance to enzymatic degradation, potentially extending its plasma half-life compared to the unmodified Apelin-13, though its half-life remains short. The primary metabolic pathway for both peptides involves cleavage by angiotensin-converting enzyme 2 (ACE2), which significantly curtails their biological activity.

Comparative Efficacy: A Data-Driven Analysis

The relative in vivo effectiveness of [Pyr1]-Apelin-13 and Apelin-17 can be assessed through various cardiovascular parameters and signaling potencies.

Table 1: Comparative In Vitro Activity of Apelin Peptides

Parameter	[Pyr1]-Apelin-13	Apelin-17	Reference
Receptor Binding Affinity (pKi) in human heart	8.83 ± 0.06	9.63 ± 0.17	[1]
cAMP Inhibition (pD2)	9.67 ± 0.04	10.31 ± 0.28	[1][2]
β-arrestin Recruitment (pD2)	8.43 ± 0.08	10.26 ± 0.09	[1][2]

Table 2: In Vivo Hemodynamic Effects and Stability

Parameter	[Pyr1]-Apelin-13	Apelin-17	Reference
Hypotensive Effect	Potent, but transient	Potent, but transient	[3][4]
Metabolizing Enzyme	ACE2 (higher efficacy)	ACE2	[3]
Plasma Half-life (mouse)	7.2 minutes	4.6 minutes	[5]

Signaling Pathways and Metabolism

The cardiovascular effects of both [Pyr1]-Apelin-13 and Apelin-17 are mediated through the APJ receptor, a G protein-coupled receptor. Activation of the APJ receptor triggers two primary signaling cascades: a Gαi-dependent pathway that leads to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP), and a β-arrestin-dependent pathway. The C-terminal phenylalanine residue is crucial for β-arrestin-dependent effects.[3]

Apelin receptor signaling cascade.

A critical factor limiting the in vivo efficacy of both peptides is their rapid degradation by ACE2. This enzyme cleaves the C-terminal phenylalanine, yielding the less active metabolites, [Pyr1]-Apelin-12 and Apelin-16, respectively. Studies have shown that these metabolites have reduced potency and are devoid of the cardioprotective effects observed with the parent peptides.[3][4]

Experimental Methodologies

The findings presented are based on a range of in vivo and in vitro experimental protocols.

In Vivo Blood Pressure Measurement in Anesthetized Mice

To assess the hypotensive effects of [Pyr1]-Apelin-13 and Apelin-17, anesthetized mice are typically used. A catheter is inserted into the carotid artery to monitor blood pressure. The peptide of interest (e.g., 1.4 μmol/kg body weight) is administered intravenously. Systolic, diastolic, and mean arterial blood pressure are recorded continuously to determine the magnitude and duration of the hypotensive response.[3]

Workflow for in vivo blood pressure measurement.

In Vitro ACE2 Hydrolysis Assay

The susceptibility of the apelin peptides to ACE2-mediated degradation is evaluated in vitro. Recombinant human ACE2 is incubated with either [Pyr1]-Apelin-13 or Apelin-17. The reaction products are analyzed using techniques like mass spectrometry to determine the rate of hydrolysis and the catalytic efficiency (kcat/Km) of ACE2 for each peptide.[3]

Signaling Assays (cAMP Inhibition and β-arrestin Recruitment)

The potency of the peptides in activating downstream signaling pathways is measured using cell-based assays. For cAMP inhibition, cells expressing the APJ receptor are stimulated with forskolin (B1673556) to induce cAMP production, and the ability of increasing concentrations of the apelin peptides to inhibit this production is quantified.[1][2] For β-arrestin recruitment, assays like BRET (Bioluminescence Resonance Energy Transfer) are used to measure the interaction between the activated APJ receptor and β-arrestin in response to peptide stimulation.[1][2]

Conclusion

The determination of whether [Pyr1]-Apelin-13 is "more effective" than Apelin-17 in vivo is multifaceted.

• Potency: Experimental data indicates that Apelin-17 has a higher binding affinity for the APJ receptor and is more potent in stimulating both G-protein-dependent (cAMP inhibition) and β-arrestin-mediated signaling pathways in vitro.[1][2]

• Stability: The pyroglutamate (B8496135) modification of [Pyr1]-Apelin-13 confers resistance to some peptidases, which may contribute to a slightly longer plasma half-life compared to Apelin-17 in some studies. However, both peptides are rapidly degraded by ACE2, which is a major negative regulator of their in vivo action.[3] ACE2 appears to metabolize [Pyr1]-Apelin-13 more efficiently than Apelin-17.[3]

• In Vivo Effects: Both peptides elicit potent but transient hypotensive effects.[3][4] Given that the ACE2-metabolites are significantly less active, the slightly longer reported half-life of [Pyr1]-Apelin-13 may not translate to a proportionally longer duration of action in vivo due to its efficient degradation by ACE2.

References

• 1. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 2. [Pyr1]Apelin-13(1-12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Orthogonal Assays for Validating [Pyr1]-Apelin-13 Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of essential orthogonal assays to validate the signaling pathways induced by [Pyr1]-Apelin-13, a key endogenous ligand for the G protein-coupled receptor, APJ. Understanding the full spectrum of its signaling profile is crucial for drug discovery and development, particularly in cardiovascular and metabolic diseases. [Pyr1]-Apelin-13 is the predominant, more stable isoform of Apelin-13 in human plasma.[1]

The activation of the APJ receptor by [Pyr1]-Apelin-13 initiates a cascade of intracellular events through distinct signaling pathways. The three primary pathways that are critical to validate are:

• Gαi-Mediated Signaling: The APJ receptor predominantly couples to the inhibitory G protein, Gαi, which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][2]

• β-Arrestin Recruitment: Like many GPCRs, agonist binding to the APJ receptor promotes the recruitment of β-arrestin proteins, which are involved in receptor desensitization, internalization, and can also initiate their own signaling cascades.[1][3]

• ERK1/2 Phosphorylation: Activation of the APJ receptor can also lead to the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2), key components of the mitogen-activated protein kinase (MAPK) pathway, through both G protein-dependent and β-arrestin-dependent mechanisms.[1][4]

To ensure the comprehensive and accurate characterization of a compound's effect on the apelin system, it is imperative to employ a panel of orthogonal assays that independently measure each of these key signaling events. This guide presents a comparison of common assay formats, their underlying principles, and provides supporting experimental data and protocols.

Quantitative Comparison of [Pyr1]-Apelin-13 Activity

The following table summarizes the potency of [Pyr1]-Apelin-13 in inducing the three key signaling pathways. The data is compiled from studies using human APJ receptor expressed in HEK293 or CHO cell lines, providing a basis for comparing the relative engagement of each pathway.

Assay Type	Parameter	[Pyr1]-Apelin-13 Potency	Cell Line	Reference
G-Protein Signaling
Gαi1 Dissociation (BRET)	EC50	1.1 nM	HEK293T	[3]
cAMP Inhibition	pD2	9.67	CHO-K1	[3]
cAMP Inhibition	logIC50	-7.978	HEK293	[5]
β-Arrestin Recruitment
β-Arrestin 2 Recruitment (BRET)	EC50	275 nM	HEK293	[1]
β-Arrestin Recruitment (Enzyme Complementation)	pD2	8.43	U2OS	[3]
ERK1/2 Phosphorylation
pERK1/2 (Western Blot)	Stimulation	Significant at 10 nM, Maximal at 100 nM	HEK293	[3]
pERK1/2	-	Induces phosphorylation	HEK293	[5]

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes and experimental procedures discussed, the following diagrams have been generated using Graphviz.

Caption: [Pyr1]-Apelin-13 Signaling Pathways.

Comparison of Orthogonal Assay Platforms

Choosing the appropriate assay technology is critical for generating reliable and reproducible data. Below is a comparison of common platforms for each of the three key signaling pathways.

Gαi-Mediated cAMP Inhibition Assays

These assays measure the decrease in intracellular cAMP levels following the activation of the Gαi-coupled APJ receptor. A common approach is to first stimulate adenylyl cyclase with forskolin (B1673556) to produce a measurable baseline of cAMP, and then measure the inhibitory effect of [Pyr1]-Apelin-13.

Caption: General workflow for a cAMP inhibition assay.

Assay Technology	Principle	Advantages	Disadvantages
HTRF® (TR-FRET)	Competitive immunoassay where endogenous cAMP competes with a labeled cAMP analog for binding to an antibody.	Homogeneous (no-wash), high-throughput, good sensitivity, low background.	Requires a specific plate reader capable of time-resolved fluorescence.
AlphaScreen®	Competitive immunoassay using donor and acceptor beads that generate a signal when in proximity.	Homogeneous, highly sensitive, suitable for HTS.	Requires a specific plate reader, potential for interference from colored compounds.
Luminescence (e.g., cAMP-Glo™)	Based on the principle that cAMP stimulates protein kinase A (PKA), depleting ATP. The remaining ATP is detected by luciferase.	High sensitivity, wide dynamic range, no need for injectors.	Indirect measurement, can be susceptible to compounds that interfere with PKA or luciferase.
ELISA	Traditional competitive immunoassay performed in a multi-well plate.	Standard equipment, relatively inexpensive.	Requires multiple wash steps, lower throughput, longer incubation times.

β-Arrestin Recruitment Assays

These assays directly measure the interaction between the activated APJ receptor and β-arrestin.

Caption: General workflow for a β-arrestin recruitment assay.

Assay Technology	Principle	Advantages	Disadvantages
BRET (Bioluminescence Resonance Energy Transfer)	Energy transfer between a luciferase donor (fused to APJ or β-arrestin) and a fluorescent acceptor (fused to the other).	Real-time kinetic measurements in live cells, high signal-to-background.	Requires co-transfection and expression of fusion proteins, requires a luminometer with two emission filters.
PathHunter® (Enzyme Fragment Complementation)	Agonist-induced proximity of APJ and β-arrestin, fused to two inactive fragments of β-galactosidase, restores enzyme activity.	Homogeneous, high-throughput, robust signal.	Requires engineered cell lines, endpoint assay.
Tango™ GPCR Assay	Arrestin recruitment leads to cleavage of a transcription factor from the GPCR, which then drives reporter gene expression.	Signal amplification, high sensitivity.	Indirect measurement of recruitment, requires a longer incubation time for reporter gene expression.

ERK1/2 Phosphorylation Assays

These assays quantify the level of phosphorylated ERK1/2 as a downstream readout of APJ receptor activation.

References

• 1. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 4. Biased Signaling Favoring Gi over β-Arrestin Promoted by an Apelin Fragment Lacking the C-terminal Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of [Pyr1]-Apelin-13 from Various Suppliers: A Guide for Researchers

For researchers and professionals in drug development, the quality and biological activity of synthetic peptides are paramount for reproducible and reliable experimental outcomes. [Pyr1]-Apelin-13, a pyroglutamylated form of Apelin-13, is the predominant endogenous ligand for the G protein-coupled apelin receptor (APJ) in the human heart and plasma.[1][2] It is a potent inotropic and vasodilatory agent, making it a key molecule of interest in cardiovascular research.[1][2][3][4] This guide provides a comprehensive comparison of [Pyr1]-Apelin-13 from different commercial suppliers, focusing on critical quality attributes and biological performance, supported by standardized experimental protocols.

Quality and Purity Comparison

The purity and correct identity of a synthetic peptide are fundamental for its use in biological assays. Reputable suppliers provide a certificate of analysis (CoA) detailing the results of quality control tests. The most common and critical assays are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

Table 1: Comparison of [Pyr1]-Apelin-13 Quality Control Parameters from Different Suppliers (Illustrative Data)

Parameter	Supplier A	Supplier B	Supplier C
Purity (by HPLC)	≥98%	≥95%	≥97%
Molecular Weight (by MS)	1533.8 g/mol (observed)	1533.8 ± 0.5 g/mol	Consistent with theoretical
Formulation	Lyophilized powder	Lyophilized powder	Lyophilized powder
Counter-ion	TFA	TFA	Acetate
Solubility	Soluble to 1 mg/ml in water	Soluble to 1 mg/ml in water	Soluble to 1 mg/ml in water
Appearance	White crystalline solid	White powder	White powder

Note: This table presents illustrative data based on typical specifications from various suppliers. Researchers should always refer to the batch-specific CoA for exact values.

Biological Activity Comparison

The ultimate measure of a peptide's utility is its biological activity. For [Pyr1]-Apelin-13, this is typically assessed by its ability to bind to and activate the APJ receptor. Key in vitro assays include receptor binding assays and functional assays that measure downstream signaling events, such as the inhibition of cyclic AMP (cAMP) production or the mobilization of intracellular calcium.

Table 2: Comparison of [Pyr1]-Apelin-13 Biological Activity from Different Suppliers (Illustrative Data)

Parameter	Supplier A	Supplier B	Supplier C
Receptor Binding Affinity (Ki)	~1 nM	~5 nM	~2 nM
Functional Potency (EC50) - cAMP Assay	~0.5 nM	~2 nM	~1 nM
Functional Potency (EC50) - Calcium Mobilization	~1.5 nM	~8 nM	~3 nM

Note: This table presents illustrative data. EC50 and Ki values can vary depending on the cell line and assay conditions. It is recommended to perform in-house validation.

Experimental Protocols

Detailed and standardized protocols are crucial for the accurate assessment and comparison of peptides from different sources.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the [Pyr1]-Apelin-13 peptide by separating it from any impurities.

Methodology:

• Sample Preparation: Dissolve the lyophilized peptide in an appropriate solvent (e.g., water with 0.1% trifluoroacetic acid, TFA) to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm.

• Data Analysis: The purity is calculated by dividing the peak area of the main peptide by the total area of all peaks in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)

Objective: To confirm the molecular weight of the [Pyr1]-Apelin-13 peptide.

Methodology:

• Sample Preparation: The peptide solution from the HPLC analysis can be directly infused into the mass spectrometer.

• Mass Spectrometry Analysis:

  • Ionization Source: Electrospray Ionization (ESI).

  • Mass Analyzer: Time-of-Flight (TOF) or Quadrupole.

  • Mode: Positive ion mode.

• Data Analysis: The observed mass-to-charge ratio (m/z) is used to calculate the molecular weight of the peptide, which is then compared to the theoretical molecular weight of [Pyr1]-Apelin-13 (1533.8 g/mol ).

Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of [Pyr1]-Apelin-13 for the APJ receptor.

Methodology:

• Cell Culture: Use a cell line stably expressing the human APJ receptor (e.g., HEK293 or CHO cells).

• Membrane Preparation: Prepare cell membranes expressing the APJ receptor.

• Competition Binding:

  • Incubate the cell membranes with a constant concentration of a radiolabeled apelin analog (e.g., [125I]-[Pyr1]-Apelin-13).

  • Add increasing concentrations of the unlabeled [Pyr1]-Apelin-13 from the different suppliers.

  • Allow the binding to reach equilibrium.

• Detection: Separate the bound from free radioligand and quantify the radioactivity.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50. The Ki is then calculated using the Cheng-Prusoff equation.

cAMP Inhibition Assay

Objective: To measure the functional potency (EC50) of [Pyr1]-Apelin-13 by its ability to inhibit cAMP production.

Methodology:

• Cell Culture: Use a cell line stably expressing the human APJ receptor.

• Assay Procedure:

  • Pre-treat the cells with a phosphodiesterase inhibitor for 15-30 minutes.

  • Stimulate the cells with forskolin (B1673556) to induce cAMP production.

  • Simultaneously treat the cells with increasing concentrations of [Pyr1]-Apelin-13 from different suppliers.

  • Incubate for 30 minutes.

• Detection: Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: Plot the cAMP levels against the logarithm of the peptide concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

Visualizations

Visual diagrams can aid in understanding the complex biological pathways and experimental processes involved in evaluating [Pyr1]-Apelin-13.

Caption: Apelin Receptor (APJ) Signaling Pathway.

Caption: Experimental Workflow for Peptide Comparison.

References

• 1. cusabio.com [cusabio.com]
• 2. academic.oup.com [academic.oup.com]
• 3. [Pyr1]-Apelin-13 | Apelin Receptors | Tocris Bioscience [tocris.com]
• 4. rndsystems.com [rndsystems.com]

Validating [Pyr1]-Apelin-13's Biological Effects Through APJ Receptor Antagonism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of [Pyr1]-Apelin-13 and their validation using APJ receptor antagonists. [Pyr1]-Apelin-13, a stable and potent endogenous ligand for the G protein-coupled receptor APJ, is a key player in cardiovascular regulation and other physiological processes.[1][2] The use of specific antagonists is crucial to unequivocally attribute the observed effects of [Pyr1]-Apelin-13 to its interaction with the APJ receptor, thereby providing a robust methodology for target validation in drug development.

Comparative Efficacy of [Pyr1]-Apelin-13 and Blockade by APJ Antagonists

The interaction of [Pyr1]-Apelin-13 with its receptor, APJ, triggers a cascade of intracellular signaling events. The specificity of this interaction can be confirmed by using antagonists that block these downstream effects. The following tables summarize the quantitative data from various in vitro and in vivo studies, demonstrating the potency of [Pyr1]-Apelin-13 and the efficacy of antagonists in inhibiting its action.

Agonist/Antagonist	Assay Type	Cell Line/Tissue	Potency/Inhibition
[Pyr1]-Apelin-13	APJ Receptor Binding	CHO cells expressing hAPJ	pKi = 8.83 ± 0.06[3]
cAMP Inhibition	CHO-K1 cells with hAPJ	pD2 = 9.67 ± 0.04[3]
β-arrestin Recruitment	-	-
ERK1/2 Phosphorylation	HEK293 cells expressing APJ	Significant induction at 100 nM[4]
Vasodilation	Human Mammary Artery	EC50: 0.6 to 1.6 nM[5][6]
Vasoconstriction (endothelium-denuded)	Human Saphenous Vein	EC50: 0.6 to 1.6 nM[6]
Inotropic Effect (cardiac contraction)	Human Paced Atrial Strips	EC50: 40 to 125 pM[6]
ML221	cAMP Inhibition (vs. Apelin-13)	-	IC50 = 0.70 μM[7]
β-arrestin Assay (vs. Apelin-13)	-	IC50 = 1.75 μM[7]
(Ala13)-Apelin-13 (F13A)	Inhibition of Apelin-induced Hypotension	In vivo (rats)	Dose-dependent inhibition[8]
Inhibition of Cardiomyocyte Protection	Neonatal Rat Cardiomyocytes	Nullified protective effects of [Pyr1]-Apelin-13[9]
Inhibition of Vasodilator Effect	Rat Thoracic Aorta	Eliminated the vasodilator effect of [Pyr1]-Apelin-13[2]

Table 1: In Vitro and Ex Vivo Potency and Inhibition.

Treatment Group	Animal Model	Measured Parameter	Result
[Pyr1]-Apelin-13	Healthy Human Volunteers	Forearm Blood Flow	Dose-dependent increase[3]
Patients with Heart Failure	Cardiac Index	Increased[3]
Patients with Heart Failure	Mean Arterial Blood Pressure	Lowered[3]
[Pyr1]-Apelin-13 + F13A	Bupivacaine-induced Asystole in Rats	Survival Rate	Antagonist abolished the survival benefit of [Pyr1]-Apelin-13[9]
[Pyr1]-Apelin-13 + L-NAME (NOS inhibitor)	Healthy Human Volunteers	Forearm Blood Flow	Vasodilation attenuated[8][10]

Table 2: In Vivo Effects and Antagonism.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are protocols for key assays used to characterize the effects of [Pyr1]-Apelin-13 and its antagonists.

APJ Receptor Binding Assay

This assay quantifies the affinity of ligands for the APJ receptor.

• Cell Culture: Chinese Hamster Ovary (CHO) cells stably expressing the human APJ receptor are cultured in appropriate media.

• Membrane Preparation: Cells are harvested, and crude membranes are prepared by homogenization and centrifugation.

• Binding Reaction: Membranes are incubated with a radiolabeled apelin peptide, such as [125I]-(Pyr1)Apelin-13, in the presence of varying concentrations of the unlabeled competitor ([Pyr1]-Apelin-13 or an antagonist).

• Detection: The reaction is terminated by rapid filtration, and the amount of bound radioactivity is measured using a gamma counter.

• Data Analysis: Competition binding curves are generated, and the inhibitor constant (Ki) is calculated to determine the binding affinity of the test compound.[3]

cAMP Inhibition Assay

This functional assay measures the ability of an agonist to inhibit cyclic AMP production, a hallmark of Gαi-coupled receptor activation.

• Cell Culture: CHO-K1 cells stably co-expressing the human APJ receptor and a cAMP-responsive element (CRE) coupled to a reporter gene (e.g., luciferase) are used.

• Assay Procedure: Cells are pre-treated with forskolin (B1673556) to stimulate cAMP production. Subsequently, cells are treated with varying concentrations of [Pyr1]-Apelin-13 in the presence or absence of a fixed concentration of an APJ antagonist (e.g., ML221).

• Detection: The level of cAMP is measured, often indirectly through the reporter gene activity (e.g., luminescence).

• Data Analysis: Dose-response curves are plotted to determine the EC50 (for agonists) or IC50 (for antagonists) values.[3][7]

β-Arrestin Recruitment Assay

This assay assesses G protein-independent signaling by measuring the recruitment of β-arrestin to the activated APJ receptor.

• Assay Principle: This assay often utilizes Bioluminescence Resonance Energy Transfer (BRET). The APJ receptor is fused to a BRET donor (e.g., Renilla luciferase), and β-arrestin is fused to a BRET acceptor (e.g., YFP).

• Procedure: Cells co-expressing the fusion constructs are stimulated with [Pyr1]-Apelin-13. Receptor activation brings the donor and acceptor into proximity, resulting in a BRET signal. To test antagonists, cells are pre-incubated with the antagonist before agonist stimulation.

• Detection: The BRET signal is measured using a microplate reader.

• Data Analysis: Dose-response curves are generated to determine the potency of agonists and antagonists.[11]

In Vivo Cardiovascular Measurements in Rodents

This protocol is used to assess the hemodynamic effects of [Pyr1]-Apelin-13 and its antagonists in a living organism.

• Animal Preparation: Anesthetized rats are instrumented with catheters in the carotid artery and jugular vein for blood pressure monitoring and substance administration, respectively.

• Drug Administration: A baseline blood pressure reading is established. [Pyr1]-Apelin-13 is then infused intravenously. For antagonist studies, the antagonist (e.g., F13A) is administered prior to the [Pyr1]-Apelin-13 infusion.

• Data Acquisition: Arterial blood pressure and heart rate are continuously recorded.

• Data Analysis: Changes in mean arterial pressure (MAP) and heart rate from baseline are calculated and compared between treatment groups.[8]

Visualizing the Molecular and Experimental Pathways

Diagrams are provided below to illustrate the signaling cascades initiated by [Pyr1]-Apelin-13 and the workflow for validating its effects using antagonists.

Caption: [Pyr1]-Apelin-13 signaling pathways through the APJ receptor.

Caption: Experimental workflow for validating [Pyr1]-Apelin-13 effects.

References

• 1. researchgate.net [researchgate.net]
• 2. acikerisim.uludag.edu.tr [acikerisim.uludag.edu.tr]
• 3. Frontiers | [Pyr1]Apelin-13(1–12) Is a Biologically Active ACE2 Metabolite of the Endogenous Cardiovascular Peptide [Pyr1]Apelin-13 [frontiersin.org]
• 4. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. [Pyr1]apelin-13 identified as the predominant apelin isoform in the human heart: vasoactive mechanisms and inotropic action in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Vascular Effects of Apelin: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exogenous [Pyr1]apelin-13 prevents bupivacaine-induced cardiotoxicity via the apelin (APJ) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. heart.bmj.com [heart.bmj.com]
• 11. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for [Pyr1]-Apelin-13: A Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of the potent apelin receptor agonist, [Pyr1]-Apelin-13, ensuring laboratory safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is a cornerstone of a safe and efficient laboratory environment. While [Pyr1]-Apelin-13, a potent synthetic peptide and endogenous ligand for the apelin APJ receptor, is not classified as hazardous under the Globally Harmonized System (GHS), it is crucial to handle it and its associated waste with care due to its biological potency and the potential for unknown long-term effects.[1] Adherence to proper disposal protocols is essential to protect personnel and the environment.

Immediate Safety and Handling Protocols

Before commencing any disposal procedure, a thorough risk assessment should be conducted. All personnel handling [Pyr1]-Apelin-13 must be trained on its properties and potential hazards.

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory to prevent accidental exposure. This includes:

• Gloves: Chemical-resistant gloves, such as nitrile, are required.

• Eye Protection: Safety goggles or a face shield must be worn.

• Lab Coat: A fully buttoned lab coat is necessary to protect against skin contact.

All handling of [Pyr1]-Apelin-13, especially in its lyophilized powder form, should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedures

The proper disposal of [Pyr1]-Apelin-13 waste depends on its physical state (solid or liquid) and must always be in accordance with institutional and local environmental health and safety (EHS) guidelines. Never dispose of peptide waste in the regular trash or down the sink. [2][3]

Waste Segregation

Proper segregation at the point of generation is the first and most critical step in the waste management process.[2][3] Establish distinct waste streams for all materials contaminated with [Pyr1]-Apelin-13.

Waste Category	Description	Recommended Container
Solid Waste	Includes empty vials, contaminated gloves, pipette tips, weighing papers, and other contaminated lab consumables.	Clearly labeled, leak-proof hazardous waste container.
Liquid Waste	Comprises unused or expired [Pyr1]-Apelin-13 solutions, contaminated buffers, and solvents (e.g., DMSO, water).	Clearly labeled, leak-proof, and chemically compatible hazardous waste container.
Sharps Waste	Encompasses any contaminated needles, syringes, or other items capable of puncturing the skin.	Designated, puncture-resistant, and leak-proof sharps container.

Disposal of Solid Waste

• Collection: Place all solid waste contaminated with [Pyr1]-Apelin-13 into a designated, clearly labeled, and leak-proof hazardous waste container.

• Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name: "[Pyr1]-Apelin-13".

• Storage: Store the sealed container in a designated hazardous waste accumulation area.

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management service.

Disposal of Liquid Waste

For liquid waste containing [Pyr1]-Apelin-13, chemical inactivation is a recommended step to denature the peptide before disposal, providing an additional layer of safety.

Experimental Protocol: Chemical Inactivation via Hydrolysis

This protocol describes the degradation of the peptide bonds through the addition of a strong acid or base.

• Preparation: In a designated chemical fume hood, prepare a 1 M solution of either hydrochloric acid (HCl) or sodium hydroxide (B78521) (NaOH).

• Addition of Waste: Slowly and carefully add the liquid peptide waste to the inactivation solution. A recommended ratio is 1 part waste to 10 parts inactivation solution to ensure complete hydrolysis.[2]

• Reaction Time: Allow the mixture to react for a minimum of 24 hours to ensure the complete degradation of the peptide.[2]

• Neutralization: After the inactivation period, the solution must be neutralized to a pH between 6.0 and 8.0.

  • For acidic solutions (HCl), slowly add a base such as sodium bicarbonate or sodium hydroxide while monitoring the pH.

  • For basic solutions (NaOH), slowly add a weak acid to neutralize.

• Collection and Labeling: Collect the neutralized waste in a clearly labeled, leak-proof hazardous waste container. The label should indicate "Hazardous Waste" and "[Pyr1]-Apelin-13, inactivated".

• Disposal: Store the sealed container in a designated hazardous waste accumulation area and arrange for disposal through your institution's EHS department.

Alternatively, a 10% bleach solution can also be effective for inactivation with a contact time of at least 30 minutes.[4]

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is crucial.

• Spills: For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). For solid spills, gently cover with absorbent paper to avoid raising dust, then wet the paper before carefully cleaning it up. Place all cleanup materials in a sealed container for disposal as hazardous waste.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.

[Pyr1]-Apelin-13 Disposal Workflow

Caption: Workflow for the proper disposal of [Pyr1]-Apelin-13 waste.

References

• 1. Hydrolysis [cem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide24.store [peptide24.store]
• 4. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling [Pyr1]-Apelin-13

For researchers, scientists, and drug development professionals, the safe handling of synthetic peptides like [Pyr1]-Apelin-13 is paramount to ensure both personal safety and the integrity of experimental outcomes. Although a safety data sheet (SDS) for the trifluoroacetate (B77799) salt of (Glp1)-Apelin-13 indicates it is not classified as a hazardous substance, it is best practice to treat all synthetic peptides as potentially hazardous due to the limited availability of comprehensive toxicological data.[1][2] This guide provides a detailed overview of the necessary personal protective equipment (PPE), safe handling procedures, and appropriate disposal methods for [Pyr1]-Apelin-13.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent contamination when handling [Pyr1]-Apelin-13.[3] The following table summarizes the recommended PPE for handling this peptide in both lyophilized powder and solution forms.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required for protection against dust particles and liquid splashes.[4]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during the initial reconstitution of the lyophilized powder.[4]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended for their chemical resistance. Gloves should be inspected before use and changed immediately after contact with the peptide.[4]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from potential splashes.[4]
Respiratory Protection	Respirator / Dust Mask	Recommended when weighing or handling the lyophilized powder to avoid the inhalation of fine particles.[4] All handling of the powder form should be conducted in a well-ventilated area or a chemical fume hood.[2][3]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of [Pyr1]-Apelin-13 and to ensure the safety of laboratory personnel.[5]

Handling Lyophilized Powder:

• Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room temperature in a desiccator to prevent moisture absorption.[4]

• Weighing: Conduct weighing and initial reconstitution in a chemical fume hood or other contained environment to minimize inhalation risk.[3]

Reconstitution and Aliquoting:

• Reconstitution: Use a sterile, high-purity solvent such as distilled water or a recommended buffer to reconstitute the peptide.[6] Gentle mixing is advised to maintain stability; avoid vigorous shaking.[6]

• Aliquoting: To prevent degradation from multiple freeze-thaw cycles, it is recommended to divide the reconstituted solution into single-use aliquots.[4] Clearly label each aliquot with the peptide name, concentration, and date.[4]

Storage:

• Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C or colder in a tightly sealed, desiccated container, protected from light.[4][7]

• Peptide in Solution: Storing peptides in solution for extended periods is not recommended.[4][7] For short-term storage, refrigerate the solution. For longer-term storage, freeze single-use aliquots at -20°C or -80°C.[6][7]

Disposal Plan

Proper disposal is essential for laboratory safety and regulatory compliance.[3] Peptides should be treated as chemical waste and should not be disposed of down the drain or in regular trash.[3][8]

Waste Type	Disposal Procedure
Solid Waste	Collect all materials contaminated with the peptide, such as pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.[4][8]
Liquid Waste	Collect all liquid waste containing the peptide in a dedicated, clearly labeled, and leak-proof, chemically resistant container.[2]
Sharps Waste	All sharps contaminated with the peptide must be disposed of immediately after use in a designated, puncture-resistant, and leak-proof sharps container.[2]

General Disposal Protocol:

• Segregation: At the point of generation, separate waste into solid, liquid, and sharps streams.[2]

• Labeling: Clearly label all waste containers as "Hazardous Waste" and identify the contents.[8]

• Storage: Store sealed waste containers in a designated hazardous waste accumulation area.[8]

• Institutional Protocols: Follow your institution's environmental health and safety (EH&S) department's protocols for the pickup and disposal of hazardous waste.[3]

Experimental Workflow for Safe Handling and Disposal

The following diagram illustrates the key procedural steps for the safe handling and disposal of [Pyr1]-Apelin-13.

Caption: Workflow for safe handling and disposal of [Pyr1]-Apelin-13.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide24.store [peptide24.store]
• 4. benchchem.com [benchchem.com]
• 5. maxedoutcompounds.com [maxedoutcompounds.com]
• 6. puretidestherapy.com [puretidestherapy.com]
• 7. novoprolabs.com [novoprolabs.com]
• 8. benchchem.com [benchchem.com]